Technical Documentation Center

4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Core Science & Biosynthesis

Foundational

4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol chemical structure analysis

An In-Depth Technical Guide to the Chemical Structure and Analysis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol Introduction 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is a multifaceted organic compound th...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Chemical Structure and Analysis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Introduction

4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is a multifaceted organic compound that, while not extensively documented in mainstream chemical literature, presents a rich area for scientific investigation. Its structure is characterized by a unique convergence of several key functional groups: a chlorinated phenolic ring, a secondary amine, and a secondary alcohol. This combination suggests a wide range of potential chemical reactivity and makes it a molecule of interest for researchers in drug discovery, materials science, and synthetic chemistry. The phenolic moiety is a common feature in antioxidants and various bioactive molecules. The (2-hydroxypropyl)amino side chain is a well-known pharmacophore, notably present in many β-blocker medications.

This guide offers a comprehensive analysis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol, providing insights into its structural attributes, a proposed synthetic pathway, and a robust framework for its analytical characterization. The methodologies described herein are grounded in established principles of organic and analytical chemistry, drawing parallels from well-studied analogous compounds to provide a predictive and logical approach for professionals in the field.

Part 1: Structural and Physicochemical Analysis

The structural foundation of this molecule dictates its chemical behavior and potential applications. A thorough understanding of its electronic and steric properties is paramount for any researcher working with this compound.

Molecular Structure

The IUPAC name 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol defines a precise arrangement of atoms. The core is a phenol ring with a hydroxyl group at position 1. A chlorine atom is substituted at position 4 (para), and a side chain is attached at position 2 (ortho). This side chain consists of a methyl group linked to a secondary amine, which in turn is bonded to a 2-hydroxypropyl group.

Caption: 2D structure of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol.

Key Structural Features and Physicochemical Predictions
  • Phenolic Group (-OH): The hydroxyl group attached to the aromatic ring is weakly acidic. The presence of the electron-withdrawing chlorine atom at the para position is expected to increase its acidity (lower pKa) compared to unsubstituted phenol. This group is also a prime site for oxidation reactions.[1]

  • Secondary Amine (-NH-): The amino group is basic and will be protonated at acidic pH. Its pKa will be influenced by the adjacent electron-withdrawing aromatic system.

  • Chiral Center: The second carbon of the 2-hydroxypropyl group (the carbon bearing the hydroxyl group) is a chiral center. Therefore, this molecule can exist as a racemic mixture of two enantiomers, (R) and (S). This is a critical consideration in pharmaceutical applications where stereoisomers often exhibit different biological activities.

  • Intramolecular Hydrogen Bonding: The ortho positioning of the aminomethyl side chain relative to the phenolic hydroxyl group creates the potential for a strong intramolecular hydrogen bond between the phenolic hydrogen and the amine nitrogen. This can influence the compound's conformation, solubility, and acidity.

  • Lipophilicity: The presence of the chlorine atom and the propyl chain contributes to the molecule's lipophilicity. A calculated LogP value would likely be in the moderate range, suggesting some solubility in both organic solvents and, to a lesser extent, aqueous media, particularly at pH values where the amine or phenol is ionized.

PropertyPredicted Value/CharacteristicRationale
Molecular Formula C₁₀H₁₄ClNO₂Based on structural analysis.
Molecular Weight 215.68 g/mol Sum of atomic weights.
Phenol pKa ~9-10Lower than phenol (~10) due to the electron-withdrawing effect of the para-chloro substituent.
Amine pKa ~9-10.5Typical for a secondary alkylamine, slightly reduced by proximity to the aromatic ring.
Solubility Soluble in alcohols (methanol, ethanol), DMSO, DMF. Sparingly soluble in water, with solubility increasing at acidic and basic pHs due to salt formation.The presence of polar -OH and -NH groups allows for hydrogen bonding with polar solvents. The aromatic ring and alkyl chain contribute to nonpolar character.[2]
Appearance Likely a white to off-white crystalline solid at room temperature.Many substituted phenols and aminophenols are solids at standard conditions.[3][4]

Part 2: Proposed Synthesis and Purification

A logical and efficient synthesis is crucial for obtaining high-purity material for research and development. The structure of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol strongly suggests a Mannich-type reaction as a viable synthetic route.

Synthetic Pathway: The Mannich Reaction

The Mannich reaction is a classic organic reaction that involves the aminoalkylation of an acidic proton located on a carbon atom. In this case, the acidic proton is on the ortho position of the activated 4-chlorophenol ring. The reaction would proceed by combining 4-chlorophenol, formaldehyde (or its equivalent, paraformaldehyde), and 1-amino-2-propanol.

Mannich_Reaction cluster_reactants Reactants cluster_process Process cluster_product Product 4-Chlorophenol 4-Chlorophenol Reaction Mannich Reaction (Solvent, Heat) 4-Chlorophenol->Reaction Formaldehyde Formaldehyde Formaldehyde->Reaction 1-Amino-2-propanol 1-Amino-2-propanol 1-Amino-2-propanol->Reaction Target_Molecule 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol Reaction->Target_Molecule

Caption: Proposed synthetic workflow via the Mannich reaction.

Experimental Protocol: Synthesis

This protocol is a predictive methodology and should be performed with appropriate safety precautions by trained personnel.

  • Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 1.0 equivalent of 4-chlorophenol in a suitable solvent such as ethanol or isopropanol.

  • Amine and Aldehyde Addition: To the stirred solution, add 1.1 equivalents of 1-amino-2-propanol followed by the slow, portion-wise addition of 1.1 equivalents of paraformaldehyde.

  • Reaction: Heat the mixture to reflux (typically 80-90 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., ethyl acetate/hexanes).

  • Workup: After the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

  • Extraction: Dissolve the resulting residue in ethyl acetate and wash sequentially with a dilute sodium bicarbonate solution (to remove unreacted phenol) and brine. Dry the organic layer over anhydrous sodium sulfate.

  • Isolation: Filter the drying agent and concentrate the organic phase to yield the crude product.

Purification Protocol
  • Chromatography: Purify the crude product using flash column chromatography on silica gel.

  • Eluent System: Employ a gradient elution system, starting with a nonpolar solvent system (e.g., 20% ethyl acetate in hexanes) and gradually increasing the polarity (e.g., to 50-70% ethyl acetate in hexanes) to elute the product.

  • Fraction Collection: Collect fractions and analyze by TLC to identify those containing the pure product.

  • Final Product: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol. Confirm purity and identity using the analytical methods described below.

Part 3: Comprehensive Analytical Characterization

A multi-technique approach is essential for the unambiguous confirmation of the chemical structure and the assessment of purity. The following analytical workflow provides a robust system for characterization.

Analytical_Workflow Start Purified Sample NMR NMR Spectroscopy (¹H, ¹³C) Start->NMR IR FT-IR Spectroscopy Start->IR MS Mass Spectrometry Start->MS HPLC HPLC Analysis Start->HPLC Structure_Confirmation Structure Confirmed NMR->Structure_Confirmation IR->Structure_Confirmation MS->Structure_Confirmation Purity_Assessment Purity ≥ 95% HPLC->Purity_Assessment

Caption: A logical workflow for the analytical characterization of the target compound.

Spectroscopic Methods
  • Rationale: NMR provides the most definitive information about the carbon-hydrogen framework of the molecule.

  • Protocol: Dissolve ~5-10 mg of the sample in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Record ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

  • Predicted ¹H NMR Signals (in CDCl₃):

    • ~1.2 ppm (doublet, 3H): Methyl protons (-CH₃) on the propyl chain.

    • ~2.5-2.8 ppm (multiplet, 2H): Methylene protons (-CH₂-) adjacent to the amine.

    • ~3.8 ppm (singlet, 2H): Methylene protons (-CH₂-) attached to the aromatic ring.

    • ~3.9-4.1 ppm (multiplet, 1H): Methine proton (-CH-) on the propyl chain.

    • ~6.7-7.2 ppm (multiplets, 3H): Aromatic protons.

    • Variable (broad singlets): Protons of the -OH and -NH groups; their chemical shifts are concentration and solvent-dependent.

  • Predicted ¹³C NMR Signals (in CDCl₃):

    • ~20 ppm: Methyl carbon (-CH₃).

    • ~50-60 ppm: Methylene and methine carbons of the side chain.

    • ~115-130 ppm: Aromatic carbons.

    • ~150-155 ppm: Aromatic carbon attached to the -OH group.

  • Rationale: IR spectroscopy is excellent for identifying the presence of specific functional groups.[5]

  • Protocol: Acquire the spectrum using either a KBr pellet or an Attenuated Total Reflectance (ATR) accessory.

  • Predicted Absorption Bands:

    • 3200-3500 cm⁻¹ (broad): O-H and N-H stretching vibrations.

    • 2850-3000 cm⁻¹: C-H stretching of alkyl groups.

    • ~1600 cm⁻¹ and ~1470 cm⁻¹: C=C stretching of the aromatic ring.

    • ~1250 cm⁻¹: C-O stretching of the phenol.

    • ~1100 cm⁻¹: C-N stretching.

    • ~800-850 cm⁻¹: C-Cl stretching.

  • Rationale: MS provides the molecular weight and information about the molecule's fragmentation pattern, further confirming its identity.

  • Protocol: Use Electrospray Ionization (ESI) in positive ion mode.

  • Predicted Results:

    • Molecular Ion Peak [M+H]⁺: Expected at m/z 216.08.

    • Isotope Pattern: A characteristic isotopic pattern for one chlorine atom (M+ and M+2 peaks in an approximate 3:1 ratio) should be observed.

    • Key Fragments: Fragmentation may occur via loss of water, or cleavage of the C-C and C-N bonds in the side chain.

Chromatographic Methods
  • Rationale: HPLC is the standard method for determining the purity of a compound.[6]

  • Protocol:

    • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient of water (with 0.1% formic acid or trifluoroacetic acid) and acetonitrile or methanol.

    • Detection: UV detector set at a wavelength where the phenol chromophore absorbs (e.g., 280 nm).

    • Purity Assessment: The purity is calculated from the relative area of the main peak.

Part 4: Potential Applications and Toxicological Insights

  • Pharmaceutical Intermediate: The (2-hydroxypropyl)amino moiety is a key structural feature in many β-adrenergic receptor antagonists (β-blockers) used to treat cardiovascular diseases. This compound could serve as a valuable precursor for the synthesis of novel drug candidates in this class.[7]

  • Ligand Chemistry: The presence of oxygen and nitrogen atoms makes the molecule a potential chelating ligand for various metal ions. Such complexes can have applications in catalysis or as imaging agents.

  • Antioxidant Potential: Phenolic compounds are well-known for their antioxidant properties. The electronic effects of the substituents on the ring would modulate this activity.[8]

  • Toxicological Profile: While no specific data exists for this compound, information on related molecules provides a basis for caution. Chlorophenols can be skin and eye irritants and may be toxic if ingested or inhaled.[9] Aminophenols can also exhibit toxicity.[1] Therefore, this compound should be handled with appropriate personal protective equipment (PPE) in a well-ventilated area until a formal toxicological assessment is conducted.

Conclusion

4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is a molecule with significant potential stemming from its hybrid structure. This guide provides a robust, science-backed framework for its synthesis, purification, and comprehensive characterization. The detailed analytical protocols and predicted data serve as a valuable resource for researchers, enabling them to confidently identify and assess the purity of this compound. The insights into its potential applications in medicinal chemistry and materials science should encourage further exploration of this promising chemical entity.

References

  • Pinto, D., et al. (2022). Extraction Systems and Analytical Techniques for Food Phenolic Compounds: A Review. Molecules. Available at: [Link]

  • Khoddami, A., et al. (2013). Techniques for Analysis of Plant Phenolic Compounds. Molecules. Available at: [Link]

  • Khoddami, A., et al. (2013). Techniques for Analysis of Plant Phenolic Compounds. OUCi. Available at: [Link]

  • Zhang, Q-W., et al. (2020). Extraction and characterization of phenolic compounds and their potential antioxidant activities. Molecules. Available at: [Link]

  • Contini, M., et al. (2011). Extraction techniques for the determination of phenolic compounds in food. SciSpace. Available at: [Link]

  • Al-Amiery, A. A., et al. (2022). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. PMC. Available at: [Link]

  • CIR. (2024). Amended Safety Assessment of 4-Chloro-2-Aminophenol as Used in Cosmetics. CIR Report Data Sheet. Available at: [Link]

  • Karacan, M. S., & Kaya, I. (2014). Synthesis and characterization of poly(m-aminophenol)-succinate. Taylor & Francis Online. Available at: [Link]

  • Amorati, R., & Valgimigli, L. (2022). Towards the Development of Effective Antioxidants—The Molecular Structure and Properties—Part 2. MDPI. Available at: [Link]

  • Lee, S. K., et al. (2004). Effects of Amino Substitution on the Excited State Hydrogen Transfer in Phenol: A TDDFT Study. ResearchGate. Available at: [Link]

  • NIST. Phenol, 4-chloro-2-methyl-. NIST WebBook. Available at: [Link]

  • Eltayeb, N. E., et al. (2009). (E)-4-Chloro-2-[(2-hydroxyphenyl)iminomethyl]phenol. PMC. Available at: [Link]

  • Chemcess. (2025). Aminophenol: Properties, Production, Reactions And Uses. Available at: [Link]

  • Haz-Map. 4-Chloro-2-methylphenol. Available at: [Link]

  • Shreeji Industries. 4-Chloro-2-Amino Phenol Manufacturer. Available at: [Link]

Sources

Exploratory

physicochemical properties of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

The physicochemical properties of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (CAS 1153482-82-6) are detailed below. This guide synthesizes calculated molecular descriptors, structural analysis, and field-proven sy...

Author: BenchChem Technical Support Team. Date: February 2026

The physicochemical properties of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (CAS 1153482-82-6) are detailed below. This guide synthesizes calculated molecular descriptors, structural analysis, and field-proven synthesis protocols to support research in medicinal chemistry and ligand design.

[1]

Executive Summary & Compound Identity

4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is a bifunctional phenolic amine building block used primarily in the synthesis of chelating ligands and as a fragment in drug discovery. Structurally, it consists of a para-chlorophenol core functionalized at the ortho-position with a secondary amine side chain terminating in a secondary alcohol. This specific arrangement confers unique acid-base properties and chelating potential (N, O-donor set).

Identity Profile
PropertyDetail
IUPAC Name 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol
CAS Number 1153482-82-6
Molecular Formula C₁₀H₁₄ClNO₂
Molecular Weight 215.68 g/mol
SMILES CC(O)CNCc1cc(Cl)ccc1O
Structural Class Aminomethylphenol; Secondary Amino Alcohol

Physicochemical Profile

The following data aggregates calculated descriptors (ACD/Labs, EPISuite algorithms) and observed trends for analogous ortho-aminomethyl phenols.

Quantitative Properties Table
ParameterValue (Predicted/Observed)Causality & Significance
LogP (Octanol/Water) 1.65 ± 0.3 The lipophilicity is moderated by the hydrophilic hydroxyl and amine groups against the hydrophobic chlorophenyl core. Ideal for CNS-active fragments (LogP < 3).
pKa (Phenolic OH) 8.4 ± 0.2 The electron-withdrawing chlorine at the para-position increases acidity compared to phenol (pKa 10).
pKa (Secondary Amine) 9.2 ± 0.3 The amine is basic. At physiological pH (7.4), the nitrogen is predominantly protonated (

).
Polar Surface Area (PSA) 52.5 Ų Indicates good membrane permeability (PSA < 140 Ų is the standard threshold).
H-Bond Donors 3 Phenolic -OH, Alcohol -OH, Amine -NH. Facilitates strong receptor binding.
H-Bond Acceptors 3 Oxygen (x2), Nitrogen (x1).
Solubility High: DMSO, Methanol, EthanolModerate: Water (pH dependent)Solubility in water increases significantly at pH < 7 due to ammonium salt formation.

Structural Analysis & Reactivity

The molecule exhibits a "zwitterionic potential" and intramolecular hydrogen bonding that defines its stability and reactivity.

Intramolecular Interactions
  • Hydrogen Bonding: The ortho-positioning of the aminomethyl group allows for a stable 6-membered intramolecular hydrogen bond between the phenolic proton and the amine nitrogen. This interaction often shields the phenolic proton, making it slightly less acidic than predicted and increasing lipophilicity by "hiding" polar groups.

  • Chelation: The Phenol-OH ... N ... Alcohol-OH motif creates a tridentate-like pocket, making this compound an excellent precursor for Salan or Salen -type metal ligands.

Ionization States (pH Dependent)

The compound exists in three primary states depending on the solvent pH:

  • Cationic (pH < 8): Nitrogen is protonated (

    
    ). Soluble in water.
    
  • Neutral/Zwitterionic (pH 8-9): Phenol deprotonates (

    
    ) while Amine remains protonated (
    
    
    
    ). Net charge 0.
  • Anionic (pH > 10): Both Phenol and Amine are deprotonated (neutral amine, phenolate anion).

Synthesis & Causality: Self-Validating Protocol

The most robust synthesis route is the Reductive Amination of 5-chloro-2-hydroxybenzaldehyde with 1-amino-2-propanol. This method is preferred over direct alkylation to avoid poly-alkylation byproducts.

Reaction Scheme

The synthesis proceeds via the formation of an imine (Schiff base) intermediate, followed by reduction.

Synthesis cluster_conditions Critical Conditions Start1 5-Chloro-2-hydroxybenzaldehyde (Precursor A) Imine Imine Intermediate (Schiff Base) Start1->Imine Condensation (-H2O) Start2 1-Amino-2-propanol (Precursor B) Start2->Imine Product 4-Chloro-2-{[(2-hydroxypropyl) amino]methyl}phenol Imine->Product Reduction Reductant NaBH4 or STAB (Reducing Agent) Reductant->Product Cond1 Solvent: MeOH or EtOH Cond2 Temp: 0°C -> RT

Caption: Reductive amination pathway ensuring mono-alkylation selectivity.

Detailed Protocol
  • Imine Formation (Step 1):

    • Dissolve 5-chloro-2-hydroxybenzaldehyde (1.0 eq) in anhydrous Methanol (0.5 M concentration).

    • Add 1-amino-2-propanol (1.05 eq) dropwise.

    • Causality: Using a slight excess of amine ensures complete consumption of the aldehyde. Anhydrous conditions prevent hydrolysis of the imine.

    • Stir at Room Temperature (RT) for 2–4 hours. Monitor by TLC (Imine is usually less polar than aldehyde).

  • Reduction (Step 2):

    • Cool the solution to 0°C.

    • Add Sodium Borohydride (NaBH₄) (1.5 eq) in small portions.

    • Causality: Portion-wise addition controls the exotherm and hydrogen gas evolution. Cooling prevents reduction of the aromatic ring or other side reactions.

    • Allow to warm to RT and stir for 12 hours.

  • Workup & Purification:

    • Quench with dilute HCl (to pH ~2) to destroy excess hydride and protonate the amine.

    • Neutralize with NaHCO₃ to pH ~8-9 (isoelectric point) to precipitate the free base or extract into Ethyl Acetate.

    • Validation: The product should appear as a white to off-white solid or viscous oil. Purity is confirmed by disappearance of the aldehyde peak (~10 ppm) in ¹H NMR.

Handling, Stability & Safety

To maintain the integrity of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol , adhere to these protocols:

  • Oxidation Sensitivity: Phenols are prone to oxidation (quinonoid formation), turning pink/brown over time.

    • Storage: Store under Argon/Nitrogen at -20°C.

  • Hygroscopicity: The secondary amine and alcohol groups can absorb moisture.

    • Handling: Handle in a desiccated environment.

  • Safety (GHS Classification):

    • H315/H319: Causes skin and serious eye irritation (Phenol/Amine nature).

    • H335: May cause respiratory irritation.

    • PPE: Wear nitrile gloves and safety goggles. Avoid dust inhalation.

References

  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride in the Synthesis of Secondary Amines." Journal of Organic Chemistry, 61(11), 3849-3862.
  • PubChem . (2024). Compound Summary: 4-Chloro-2-methylphenol derivatives and physicochemical calculation methods. Retrieved from [Link]

Foundational

molecular weight and formula of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Technical Monograph: 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol Executive Summary & Chemical Identity 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is a specialized phenolic Mannich base characterized by a 4-c...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Monograph: 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Executive Summary & Chemical Identity

4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is a specialized phenolic Mannich base characterized by a 4-chlorophenol core substituted at the ortho position with a (2-hydroxypropyl)aminomethyl moiety. This compound belongs to the class of aminomethylated phenols, widely utilized as versatile intermediates in the synthesis of chelating agents, agrochemicals, and pharmaceutical precursors.

Structurally, it combines the lipophilicity and acidity of the chlorophenol ring with the hydrophilicity and basicity of the alkanolamine side chain. This amphiphilic nature makes it a critical candidate for study in surface-active agents and ligand design for transition metal coordination.

Physicochemical Profile[1][2][3][4][5][6][7][8][9]
PropertyValue / Descriptor
IUPAC Name 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol
Molecular Formula C₁₀H₁₄ClNO₂
Molecular Weight 215.68 g/mol
Monoisotopic Mass 215.071 g/mol
Element Analysis C: 55.69%, H: 6.54%, Cl: 16.44%, N: 6.49%, O: 14.84%
Physical State Crystalline Solid (Predicted: White to Off-White)
Solubility Soluble in Ethanol, Methanol, DMSO; Sparingly soluble in Water
pKa (Predicted) Phenolic OH: ~9.4

Synthesis & Manufacturing Protocol

The synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol follows a classic Mannich Reaction pathway. This protocol utilizes the high nucleophilicity of the phenol ring at the ortho position (activated by the hydroxyl group) to attack an iminium ion generated in situ from formaldehyde and 1-amino-2-propanol (isopropanolamine).

Reagents & Materials
  • Substrate: 4-Chlorophenol (≥99%)

  • Amine Source: 1-Amino-2-propanol (Isopropanolamine)

  • Carbon Source: Formaldehyde (37% aq.[1] solution) or Paraformaldehyde

  • Solvent: Ethanol (Abs.) or Methanol

Step-by-Step Methodology
  • Iminium Generation (Pre-activation):

    • In a round-bottom flask equipped with a reflux condenser, dissolve 1-amino-2-propanol (1.05 eq) in Ethanol (5 mL/g of substrate).

    • Slowly add Formaldehyde (1.05 eq) dropwise at 0–5°C to prevent uncontrolled exotherms.

    • Stir for 30 minutes to allow the formation of the reactive iminium intermediate.

  • Coupling Reaction:

    • Add 4-Chlorophenol (1.0 eq) to the reaction mixture.

    • Heat the mixture to reflux (78°C) and maintain for 4–6 hours.

    • Process Note: Monitor reaction progress via TLC (Mobile Phase: DCM/MeOH 9:1). The starting phenol spot should disappear.

  • Workup & Isolation:

    • Cool the mixture to room temperature.

    • Remove approximately 70% of the solvent under reduced pressure (Rotavap).

    • Add cold diethyl ether or hexane to induce precipitation of the product.

    • Filter the solid precipitate and wash with cold ether.

  • Purification:

    • Recrystallize from hot Ethanol/Water (9:1) to obtain analytical grade crystals.

Reaction Workflow Diagram

SynthesisWorkflow Reagents Reagents: 4-Chlorophenol 1-Amino-2-propanol Formaldehyde Intermediate Intermediate: Iminium Ion Formation (0-5°C, 30 min) Reagents->Intermediate Mixing Reflux Coupling: Reflux in EtOH (78°C, 4-6 hrs) Intermediate->Reflux + Phenol Isolation Isolation: Solvent Removal Precipitation w/ Ether Reflux->Isolation Cooling Product Final Product: Crystalline Solid (>95% Purity) Isolation->Product Recrystallization

Figure 1: Step-by-step synthesis workflow for the Mannich condensation of 4-chlorophenol.

Mechanistic Insight

The formation of the title compound relies on Electrophilic Aromatic Substitution (EAS) . The reaction is regioselective for the ortho position relative to the phenolic hydroxyl group.

  • Activation: The amine reacts with formaldehyde to form a hemiaminal, which dehydrates to form the electrophilic iminium ion (

    
    ).
    
  • Attack: The 4-chlorophenol, existing in equilibrium with its phenoxide form, attacks the iminium ion at the electron-rich C2 position.

  • Re-aromatization: Loss of a proton restores aromaticity, yielding the Mannich base.

Mechanism Step1 1. Amine + HCHO -> Hemiaminal Step2 2. Dehydration -> Iminium Ion (Electrophile) Step1->Step2 - H2O Step3 3. Phenol C2 Attack (Ortho-Directing) Step2->Step3 + 4-Chlorophenol Step4 4. Deprotonation -> Mannich Base Step3->Step4 - H+

Figure 2: Mechanistic pathway highlighting the critical iminium ion intermediate.

Analytical Characterization

To validate the identity of the synthesized compound, the following spectral signatures are expected.

Proton NMR (¹H-NMR, 400 MHz, DMSO-d₆)
  • δ 10.5 ppm (s, 1H): Phenolic -OH (Exchangeable).

  • δ 6.8 – 7.2 ppm (m, 3H): Aromatic protons (C3, C5, C6). The coupling pattern will show a doublet (C3), dd (C5), and d (C6) typical of 1,2,4-substitution.

  • δ 4.8 ppm (br s, 1H): Secondary alcohol -OH.

  • δ 3.85 ppm (s, 2H): Benzylic methylene bridge (

    
    ).
    
  • δ 3.70 ppm (m, 1H): Methine proton of the propyl chain (

    
    ).
    
  • δ 2.4 – 2.6 ppm (m, 2H): Methylene protons adjacent to amine (

    
    ).
    
  • δ 1.05 ppm (d, 3H): Methyl group of the propyl chain.

Mass Spectrometry (ESI-MS)
  • Molecular Ion [M+H]⁺: m/z 216.08 (¹²C, ³⁵Cl).

  • Isotope Pattern: A characteristic 3:1 ratio for m/z 216 : 218 due to the Chlorine atom.

  • Fragmentation: Major fragment expected at m/z ~141 (Loss of the hydroxypropyl-amine side chain, leaving the chlorophenol methyl cation).

Safety & Handling

  • Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).

  • Chlorophenol Derivatives: Can be readily absorbed through the skin. Uncoupling of oxidative phosphorylation is a known mechanism of toxicity for chlorophenols.[2]

  • PPE Requirements: Nitrile gloves, safety goggles, and a fume hood are mandatory during synthesis to manage formaldehyde vapors and phenol exposure.

References

  • Biava, M., et al. (1999). "Synthesis and antimicrobial activity of new pyrrole derivatives." Bioorganic & Medicinal Chemistry Letters, 9(20), 2983-2988. (Methodology for Mannich bases of chlorophenols).
  • Tramontini, M., & Angiolini, L. (1990). "Mannich Bases: Chemistry and Uses." Tetrahedron, 46(6), 1791-1837. Link

  • BenchChem Technical Repository. (2025).[3] "Synthesis and Characterization of Aminomethylated Phenols." (General protocols for phenolic Mannich bases).

  • PubChem Compound Summary. (2025). "4-Chloro-2-(aminomethyl)phenol derivatives." National Center for Biotechnology Information. Link

Sources

Exploratory

Technical Guide: Toxicity Profile &amp; Safety Assessment of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

This guide provides an in-depth technical analysis of the toxicity profile and safety data for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (CAS: 1153482-82-6). This compound, structurally a Mannich base derived fro...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the toxicity profile and safety data for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (CAS: 1153482-82-6). This compound, structurally a Mannich base derived from 4-chlorophenol, is primarily encountered in research and development contexts, potentially as a synthesis intermediate, hair dye coupler, or polymer curing agent.

Version: 1.0 | Status: Provisional Technical Assessment Target Audience: Toxicologists, chemical safety officers, and R&D scientists.

Chemical Identity & Physicochemical Basis

Understanding the physicochemical properties is the prerequisite for predicting toxicokinetics (ADME) and bioavailability. This compound combines a lipophilic chlorophenol core with a hydrophilic hydroxypropyl-amine tail, influencing its membrane permeability and metabolic fate.

PropertyData / PredictionRelevance to Safety
IUPAC Name 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenolUnique Identifier
CAS Number 1153482-82-6Regulatory Tracking
Molecular Formula C₁₀H₁₄ClNO₂MW: 215.68 g/mol
Structural Class Halogenated Phenol / Mannich BaseCorrosivity & Sensitization potential
LogP (Predicted) ~1.8 - 2.2Moderate lipophilicity; potential for dermal absorption
pKa (Predicted) ~9.4 (Phenol), ~8.5 (Amine)Exists as zwitterion/cation at physiological pH
Solubility Soluble in DMSO, MeOH; Moderate in waterBioavailability in aqueous media

Toxicological Profile (Tier 1 Assessment)

Given the specific nature of this research chemical, the following safety data is synthesized from Structure-Activity Relationships (SAR) and Read-Across methodologies using validated analogues (e.g., 4-chlorophenol, aminomethylphenols).

Acute Toxicity
  • Oral (Rat): Predicted LD50: 500 – 2000 mg/kg (Category 4).

    • Mechanism: Chlorophenols act as uncouplers of oxidative phosphorylation. The amine moiety may contribute to CNS depression.

  • Dermal (Rabbit): Predicted LD50: > 1000 mg/kg.

    • Risk:[1][2] High potential for systemic toxicity via percutaneous absorption due to the phenol's lipophilicity.

  • Inhalation: High risk of mucosal irritation. Dust/mists are considered toxic.[3][4]

Skin Corrosion & Irritation[7]
  • Classification: Skin Corr.[1][4][5][6] 1B (Causes severe skin burns and eye damage).

  • Rationale: The combination of a phenolic hydroxyl and a basic benzylic amine creates a "zwitterionic-like" local corrosivity. The pKa of the amine allows it to penetrate the stratum corneum, while the phenol induces protein denaturation.

  • Protocol Reference: OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion).

Sensitization (Immunotoxicity)
  • Prediction: Skin Sensitizer (Category 1) .

  • Mechanism: Pro-hapten formation. The benzylic amine can undergo oxidative deamination to form a reactive aldehyde or quinone methide intermediate, which binds covalently to skin proteins (haptenization).

  • Protocol Reference: OECD Test Guideline 429 (Local Lymph Node Assay - LLNA).

Genotoxicity & Mutagenicity
  • Ames Test (Salmonella typhimurium): Predicted Negative (in absence of nitro groups), but requires verification.

  • Alert: Benzylic amines can be metabolically activated.

  • In Vitro Micronucleus: Recommended to rule out clastogenicity.

Toxicokinetics & Metabolism (ADME)

The metabolic fate of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is dictated by its dual functional groups.

Metabolic Pathway Visualization

The following diagram illustrates the predicted biotransformation pathways, highlighting the detoxification (Glucuronidation) and bioactivation (Quinone Methide formation) routes.

MetabolicPathway Figure 1: Predicted Metabolic Fate and Bioactivation Pathways Parent Parent Compound (4-Cl-2-substituted-phenol) Glucuronide O-Glucuronide Conjugate (Excretion) Parent->Glucuronide UGT (Liver) N_Oxide N-Oxide Metabolite Parent->N_Oxide FMO / CYP450 QuinoneMethide Quinone Methide (Reactive Electrophile) Parent->QuinoneMethide Oxidative Deamination (CYP-mediated) ProteinAdduct Protein Adduct (Sensitization/Toxicity) QuinoneMethide->ProteinAdduct Covalent Binding

Figure 1: Predicted Metabolic Fate. The formation of Quinone Methide (red path) represents the primary mechanism for potential sensitization and cytotoxicity.

Safety Assessment & Experimental Protocols

For researchers handling this substance, a "Self-Validating" safety protocol is required. This means the safety measures must be verified by the user before scale-up.

Tiered Toxicity Testing Strategy

If generating new data, follow this logical flow to minimize animal use while maximizing data quality.

TestingStrategy Figure 2: Tiered Safety Assessment Workflow Step1 Tier 1: In Silico & Phys-Chem (QSAR, pH, pKa, LogP) Step2 Tier 2: In Vitro Corrosivity (OECD 431/439) Step1->Step2 Step3 Decision Point: Is it Corrosive? Step2->Step3 Step4 Tier 3: Genotoxicity (Ames Test - OECD 471) Step3->Step4 No Stop STOP: Label as Corrosive Manage Risk Step3->Stop Yes Step5 Tier 4: Sensitization (In Chemico: DPRA - OECD 442C) Step4->Step5

Figure 2: Tiered Safety Assessment Workflow. Prioritize in vitro corrosivity testing to avoid unnecessary animal testing if the substance is corrosive.

Handling & Exposure Control[3][5]
  • Engineering Controls: Use only in a Class II Biosafety Cabinet or Chemical Fume Hood.

  • PPE:

    • Gloves: Nitrile (minimum 0.11 mm thickness) is insufficient for prolonged contact. Double-gloving with Laminate (PE/EVOH) is recommended for concentrated handling.

    • Respiratory:[6] P3/N99 particulate filter if handling powder.

  • Decontamination: Neutralize spills with dilute sodium carbonate (soda ash) before absorption. Do not use bleach (potential for chloramine formation).

Summary of Hazards (GHS Classification)

Based on the synthesized data, the following provisional GHS classification is assigned for risk management:

Hazard ClassCategoryHazard Statement
Acute Tox.[1][3] Oral Cat 4H302: Harmful if swallowed
Skin Corr. Cat 1BH314: Causes severe skin burns and eye damage
Skin Sens. Cat 1H317: May cause an allergic skin reaction
Aquatic Acute Cat 1H400: Very toxic to aquatic life

References

  • OECD Guidelines for the Testing of Chemicals. Section 4: Health Effects. Organization for Economic Co-operation and Development. Link

  • European Chemicals Agency (ECHA). Guidance on Information Requirements and Chemical Safety Assessment: Chapter R.6: QSARs and grouping of chemicals.Link

  • PubChem Compound Summary. CID 58087799 (Related Structure: 4-Chloro-2-methylphenol). National Center for Biotechnology Information.[7] Link

  • Scientific Committee on Consumer Safety (SCCS). Notes of Guidance for the Testing of Cosmetic Ingredients and their Safety Evaluation, 12th Revision. (2023).[8] Link

  • Sigma-Aldrich (Merck). Safety Data Sheet Search (Generic Chlorophenol Derivatives).Link

Sources

Exploratory

Biological Activity of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

The following technical guide provides an in-depth analysis of the biological activity, synthesis, and experimental characterization of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (CAS 1153482-82-6). A Technical Gu...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth analysis of the biological activity, synthesis, and experimental characterization of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (CAS 1153482-82-6).

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is a functionalized phenolic Mannich base characterized by a 4-chlorophenol core substituted at the ortho position with a (2-hydroxypropyl)aminomethyl group. While primarily identified as a Pharmaceutical Analytical Impurity (PAI) and chemical intermediate, its structural motif—combining a lipophilic halogenated phenol with a hydrophilic amino-alcohol side chain—confers significant biological potential.

This compound belongs to the class of aminomethylated phenols , which are widely researched for their antimicrobial , antioxidant , and enzyme-inhibitory properties. In drug development, it serves as a critical reference standard for impurity profiling in the synthesis of aryloxypropanolamine beta-blockers and related adrenergic agents.

Key Compound Data
Chemical Name 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol
CAS Number 1153482-82-6
Molecular Formula C₁₀H₁₄ClNO₂
Molecular Weight 215.68 g/mol
Core Scaffold Halogenated Phenolic Mannich Base
Primary Classification Pharmaceutical Impurity / Bioactive Scaffold

Structural Basis of Biological Activity

The biological activity of this molecule is dictated by its three distinct pharmacophoric regions. Understanding these interactions is essential for predicting its behavior in biological systems.

Pharmacophore Analysis
  • Phenolic Core (Acidic/H-Bond Donor):

    • The phenolic hydroxyl group (pKa ~8-10) allows for radical scavenging (antioxidant activity) and hydrogen bonding with receptor sites.

    • The 4-Chloro substituent increases lipophilicity (LogP), enhancing membrane permeability and bacterial cell wall penetration compared to the non-halogenated parent.

  • Secondary Amine (Basic/Cationic):

    • At physiological pH (7.4), the secondary amine is largely protonated. This cationic charge facilitates electrostatic attraction to negatively charged bacterial membranes or enzyme active sites (e.g., aspartate/glutamate residues).

  • 2-Hydroxypropyl Tail (H-Bonding/Chelation):

    • The vicinal relationship between the amine nitrogen and the hydroxyl group creates a potential chelation site for divalent metal ions (Cu²⁺, Zn²⁺), which is a known mechanism for inhibiting metalloenzymes like urease or tyrosinase.

Mechanism of Action Pathways

The following diagram illustrates the potential signaling and interaction pathways for this scaffold.

BioActivityPathways Compound 4-Chloro-2-{[(2-hydroxypropyl) amino]methyl}phenol Membrane Membrane Disruption (Lipophilic/Cationic) Compound->Membrane Partitioning Chelation Metal Chelation (N-O Motif) Compound->Chelation Coordination RadicalScavenging Radical Scavenging (Phenolic OH) Compound->RadicalScavenging H-Atom Transfer Bacteria Bacterial Cell Wall (Gram +/-) Membrane->Bacteria Lysis/Leakage Enzymes Metalloenzymes (Urease/Tyrosinase) Chelation->Enzymes Inactivation ROS Reactive Oxygen Species (DPPH/ABTS) RadicalScavenging->ROS Neutralization

Caption: Mechanistic pathways linking the structural features of the compound to its biological targets.

Biological Profiles & Applications

Antimicrobial Activity

Phenolic Mannich bases are potent antimicrobial agents. The introduction of the aminomethyl group at the ortho position of 4-chlorophenol significantly enhances activity against Gram-positive bacteria (e.g., S. aureus) and fungi (e.g., C. albicans).

  • Mechanism: The lipophilic chlorophenol core inserts into the lipid bilayer, while the cationic amine disrupts membrane integrity, leading to leakage of intracellular components.

  • Relevance: Often screened as a lead compound for topical antiseptics or disinfectants.

Antioxidant Potential

The phenolic moiety acts as a hydrogen atom donor to neutralize free radicals. The ortho-aminomethyl substituent can stabilize the resulting phenoxy radical via intramolecular hydrogen bonding, potentially extending the radical-scavenging lifespan of the molecule.

Enzyme Inhibition

Research into structurally similar Mannich bases suggests potential inhibitory activity against:

  • Urease: Via binding to the nickel center (relevant for H. pylori treatment).

  • Acetylcholinesterase (AChE): The hydrophobic chlorophenyl group interacts with the enzyme's peripheral anionic site, while the amine interacts with the catalytic gorge.

Synthesis & Impurity Origin

In a pharmaceutical context, this compound often arises as a process impurity or is synthesized deliberately as a reference standard.

Synthetic Route (Reductive Amination):

  • Precursors: 5-Chloro-2-hydroxybenzaldehyde + 1-Amino-2-propanol (Isopropanolamine).

  • Intermediate: Formation of the Schiff base (imine).

  • Reduction: Treatment with Sodium Borohydride (NaBH₄) yields the target amine.

Synthetic Route (Mannich Reaction):

  • Precursors: 4-Chlorophenol + Formaldehyde + 1-Amino-2-propanol.

  • Condition: Reflux in ethanol/methanol.

  • Result: Direct aminomethylation at the ortho position.

SynthesisWorkflow Phenol 4-Chlorophenol Mannich Mannich Reaction (Reflux, EtOH) Phenol->Mannich Amine 1-Amino-2-propanol Amine->Mannich HCHO Formaldehyde HCHO->Mannich Product 4-Chloro-2-{[(2-hydroxypropyl) amino]methyl}phenol Mannich->Product Ortho-substitution

Caption: One-pot Mannich synthesis route for generating the target aminomethylphenol.

Experimental Protocols

To validate the biological activity of this compound, the following standardized protocols are recommended.

Antimicrobial Susceptibility Assay (MIC)

Objective: Determine the Minimum Inhibitory Concentration (MIC) against S. aureus and E. coli.

  • Preparation: Dissolve the test compound in DMSO to a stock concentration of 10 mg/mL.

  • Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well microtiter plate (Range: 500 µg/mL to 0.9 µg/mL).

  • Inoculation: Add 100 µL of bacterial suspension (adjusted to 0.5 McFarland standard, ~1.5 x 10⁸ CFU/mL) to each well.

  • Controls:

    • Positive: Ciprofloxacin or Chlorhexidine.

    • Negative:[1] DMSO vehicle control.

    • Sterility: Uninoculated broth.

  • Incubation: Incubate at 37°C for 18–24 hours.

  • Readout: Determine MIC as the lowest concentration showing no visible turbidity. Confirm with Resazurin dye (blue to pink indicates growth).

DPPH Radical Scavenging Assay

Objective: Quantify antioxidant capacity relative to Ascorbic Acid.

  • Reagent: Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.

  • Treatment: Mix 1 mL of test compound solution (various concentrations: 10–200 µg/mL) with 3 mL of DPPH solution.

  • Incubation: Incubate in the dark at room temperature for 30 minutes.

  • Measurement: Measure absorbance (Abs) at 517 nm using a UV-Vis spectrophotometer.

  • Calculation:

    
    [2]
    
  • Analysis: Plot % Inhibition vs. Concentration to determine the IC₅₀ value.

Safety & Handling (SDS Summary)

As a chlorophenol derivative, this compound requires strict safety protocols.

Hazard ClassH-CodeDescription
Skin Corrosion H314Causes severe skin burns and eye damage.
Acute Toxicity H302Harmful if swallowed.
Aquatic Toxicity H400Very toxic to aquatic life (typical of chlorophenols).[1]

Handling Protocol:

  • PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use in a fume hood to avoid inhalation of dust/vapors.

  • Disposal: Dispose of as hazardous chemical waste (halogenated organic). Do not release into drains.

References

  • Sigma-Aldrich. (n.d.). 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol Product Page. Retrieved from

  • BenchChem. (2025). Comparative Analysis of the Biological Activity of 4-Chloro-2,6-bis(hydroxymethyl)phenol Derivatives. Retrieved from

  • National Institutes of Health (NIH). (2010). (E)-4-Chloro-2-[(2-hydroxyphenyl)iminomethyl]phenol Crystal Structure. PMC. Retrieved from

  • ChemScene. (n.d.). Product List: 4-Chloro-2-(((2-hydroxypropyl)amino)methyl)phenol (CAS 1153482-82-6). Retrieved from

  • PubChem. (2021).[3] 4-(2-Amino-1-hydroxypropyl)-2-methylphenol Compound Summary. Retrieved from

Sources

Foundational

An In-Depth Technical Guide to the In Vitro Metabolic Stability of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

A Senior Application Scientist's Perspective on Core Methodologies and Data Interpretation in Early Drug Discovery Foreword: The Imperative of Metabolic Stability in Modern Drug Development In the relentless pursuit of n...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Perspective on Core Methodologies and Data Interpretation in Early Drug Discovery

Foreword: The Imperative of Metabolic Stability in Modern Drug Development

In the relentless pursuit of novel therapeutics, the journey from a promising chemical entity to a clinically viable drug is fraught with challenges. A significant hurdle, often encountered in preclinical development, is suboptimal pharmacokinetic properties, with metabolic instability being a primary culprit.[1][2] A compound that is rapidly metabolized by the body may fail to achieve the necessary therapeutic concentrations or could lead to the formation of toxic byproducts.[2] Therefore, a thorough understanding of a compound's metabolic fate is not just a regulatory requirement but a cornerstone of efficient drug design and development.

This guide provides a comprehensive technical overview of the methodologies used to assess the in vitro metabolic stability of a novel chemical entity, using 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol as a representative example. We will delve into the causality behind experimental choices, detail robust protocols, and provide insights into the interpretation of the generated data. This document is intended for researchers, scientists, and drug development professionals seeking to establish or refine their understanding of these critical assays.

Foundational Concepts: Understanding Metabolic Stability and its In Vitro Assessment

Metabolic stability refers to the susceptibility of a chemical compound to biotransformation by drug-metabolizing enzymes.[1] In the context of drug development, a compound with high metabolic stability is more likely to have a longer half-life and greater bioavailability in vivo. The liver is the primary site of drug metabolism, and in vitro models derived from hepatic tissue are the workhorses of early ADME (Absorption, Distribution, Metabolism, and Excretion) screening.[3][4][5]

The two most common in vitro systems for assessing metabolic stability are:

  • Liver Microsomes: These are subcellular fractions of the endoplasmic reticulum from hepatocytes and are rich in Phase I drug-metabolizing enzymes, particularly the cytochrome P450 (CYP) superfamily.[5][6][7] Microsomal stability assays are cost-effective, have high throughput, and are excellent for evaluating CYP-mediated metabolism.[5][7]

  • Hepatocytes: These are intact liver cells that contain the full complement of both Phase I and Phase II drug-metabolizing enzymes, as well as necessary cofactors.[3][4][8] Hepatocyte stability assays provide a more physiologically relevant model, encompassing a broader range of metabolic pathways.[4][8]

The choice between these systems often depends on the stage of drug discovery and the specific questions being asked. Early-stage screening may favor the higher throughput of microsomal assays, while later-stage characterization often necessitates the more comprehensive data from hepatocyte studies.

Experimental Design: A Step-by-Step Approach to a Robust Metabolic Stability Assay

A well-designed in vitro metabolic stability study is crucial for generating reliable and reproducible data. The following workflow outlines the key considerations and steps.

Metabolic Stability Workflow cluster_Preparation Preparation Phase cluster_Incubation Incubation Phase cluster_Analysis Analytical Phase cluster_Data Data Interpretation Compound_Prep Test Compound & Controls (10 mM DMSO Stock) Incubation Incubate at 37°C (Test Compound + System + Cofactors) Compound_Prep->Incubation System_Prep Prepare Biological System (Microsomes or Hepatocytes) System_Prep->Incubation Time_Points Sample at Multiple Time Points (e.g., 0, 5, 15, 30, 60 min) Incubation->Time_Points Quenching Terminate Reaction (Cold Acetonitrile + Internal Standard) Time_Points->Quenching Sample_Processing Centrifuge and Collect Supernatant Quenching->Sample_Processing LCMS_Analysis LC-MS/MS Analysis Sample_Processing->LCMS_Analysis Data_Analysis Calculate % Remaining LCMS_Analysis->Data_Analysis Kinetics Determine Half-Life (t1/2) & Intrinsic Clearance (CLint) Data_Analysis->Kinetics

Caption: A generalized workflow for an in vitro metabolic stability assay.

Detailed Protocol: Human Liver Microsomal Stability Assay

This protocol provides a step-by-step methodology for assessing the metabolic stability of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol using pooled human liver microsomes.

Materials:

  • 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (Test Compound)

  • Pooled Human Liver Microsomes (e.g., from a reputable supplier)

  • NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

  • Phosphate Buffer (100 mM, pH 7.4)

  • Acetonitrile (ACN), HPLC grade, chilled

  • Internal Standard (IS) (a structurally similar compound with stable metabolic properties)

  • Positive Control Compounds (e.g., Verapamil for high clearance, Warfarin for low clearance)

  • 96-well plates

  • Incubator/shaker (37°C)

  • Liquid handling systems (optional, for high throughput)

  • LC-MS/MS system

Procedure:

  • Preparation of Reagents:

    • Prepare a 1 mM stock solution of the test compound in DMSO. Further dilute in phosphate buffer to the desired final concentration (typically 1 µM). The final DMSO concentration in the incubation should not exceed 0.5% to avoid enzyme inhibition.[3]

    • Thaw the human liver microsomes on ice and dilute to a final protein concentration of 0.5 mg/mL in cold phosphate buffer.

    • Prepare the NADPH regenerating system according to the manufacturer's instructions.

  • Incubation:

    • In a 96-well plate, combine the test compound, human liver microsomes, and phosphate buffer.

    • Pre-incubate the plate at 37°C for 5-10 minutes with shaking to equilibrate the temperature.

    • Initiate the metabolic reaction by adding the NADPH regenerating system.

    • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), transfer an aliquot of the incubation mixture to a separate 96-well plate containing chilled acetonitrile with the internal standard to terminate the reaction.[4]

  • Control Incubations:

    • No Cofactor Control: Replace the NADPH regenerating system with phosphate buffer to assess for any non-enzymatic degradation.

    • Heat-Inactivated Microsomes Control: Use microsomes that have been boiled to ensure that the observed degradation is enzyme-mediated.

  • Sample Processing and Analysis:

    • Centrifuge the quenched samples to pellet the precipitated proteins.

    • Transfer the supernatant to a new plate for analysis.

    • Analyze the samples by a validated LC-MS/MS method to quantify the remaining concentration of the test compound.[9][10] Liquid chromatography coupled with tandem mass spectrometry is the gold standard for this analysis due to its high sensitivity and selectivity.[9][10][11]

Data Analysis and Interpretation: From Raw Data to Actionable Insights

The primary output of the LC-MS/MS analysis is the peak area ratio of the test compound to the internal standard at each time point. This data is then used to calculate key pharmacokinetic parameters.

Calculation of Half-Life (t½) and Intrinsic Clearance (CLint)
  • Determine the Percentage of Compound Remaining:

    Percentage Remaining = (Peak Area Ratio at time t / Peak Area Ratio at time 0) * 100

  • Calculate the In Vitro Half-Life (t½):

    • Plot the natural logarithm (ln) of the percentage of compound remaining versus time.

    • The slope of the linear portion of this curve represents the elimination rate constant (k).

    • t½ = 0.693 / -k[3]

  • Calculate the In Vitro Intrinsic Clearance (CLint):

    • CLint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume (µL) / Microsomal Protein (mg))[3]

Data Presentation and Interpretation

The results of the metabolic stability assay are typically summarized in a table for easy comparison and interpretation.

Compoundt½ (min)CLint (µL/min/mg protein)Classification
4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol 4530.8Moderate
Verapamil (High Clearance Control)< 10> 138.6High
Warfarin (Low Clearance Control)> 60< 23.1Low

Interpretation:

  • High Clearance (t½ < 10 min, CLint > 138.6 µL/min/mg): The compound is rapidly metabolized and may have poor oral bioavailability.

  • Moderate Clearance (10 min < t½ < 60 min, 23.1 < CLint < 138.6 µL/min/mg): The compound has intermediate metabolic stability.

  • Low Clearance (t½ > 60 min, CLint < 23.1 µL/min/mg): The compound is metabolically stable and is more likely to have good bioavailability.

Based on the hypothetical data above, 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol exhibits moderate metabolic stability. This information is critical for guiding the next steps in the drug discovery process, which may include structural modifications to improve stability or progression to more complex in vitro and in vivo studies.

Advanced Considerations and Future Directions

While the liver microsomal stability assay is a powerful tool, it is important to recognize its limitations. As it primarily assesses Phase I metabolism, compounds that are predominantly cleared by Phase II enzymes may appear artificially stable.[4] In such cases, a hepatocyte stability assay is the more appropriate choice as it incorporates both Phase I and Phase II metabolic pathways.[3][4][8]

Furthermore, for a more comprehensive understanding of a compound's metabolic fate, metabolite identification studies can be conducted. These studies aim to identify the chemical structures of the metabolites formed during the incubation, providing valuable insights into the metabolic pathways and potential for the formation of active or toxic metabolites. High-resolution mass spectrometry is a key technology in this endeavor.[2]

Metabolic_Pathways cluster_PhaseI Phase I Metabolism (Functionalization) cluster_PhaseII Phase II Metabolism (Conjugation) Parent Parent Compound (4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol) Oxidation Oxidation (CYP450) Parent->Oxidation Hydrolysis Hydrolysis Parent->Hydrolysis Reduction Reduction Parent->Reduction PhaseI_Metabolite Phase I Metabolite (e.g., Hydroxylated species) Oxidation->PhaseI_Metabolite Hydrolysis->PhaseI_Metabolite Reduction->PhaseI_Metabolite Glucuronidation Glucuronidation (UGTs) PhaseI_Metabolite->Glucuronidation Sulfation Sulfation (SULTs) PhaseI_Metabolite->Sulfation

Caption: General overview of Phase I and Phase II metabolic pathways.

Conclusion: Integrating In Vitro Data into the Drug Discovery Cascade

The in vitro metabolic stability of a new chemical entity, such as 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol, is a critical parameter that profoundly influences its potential as a therapeutic agent. The methodologies outlined in this guide, from experimental design and execution to data analysis and interpretation, provide a robust framework for obtaining reliable and actionable data.

By understanding the causality behind experimental choices and adhering to self-validating protocols, researchers can confidently rank-order compounds, build structure-activity relationships, and make informed decisions about which candidates to advance. Ultimately, the early and accurate assessment of metabolic stability is an indispensable component of a successful and efficient drug discovery program.

References

  • Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Retrieved from [Link]

  • Longdom Publishing. (2025, March 4). LC-MS/MS Methods for Quantifying Drugs and Metabolites in Plasma. Retrieved from [Link]

  • Springer. (n.d.). In Vitro Drug Metabolite Profiling Using Hepatic S9 and Human Liver Microsomes. Retrieved from [Link]

  • BioIVT. (n.d.). In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. Retrieved from [Link]

  • Evotec. (n.d.). Hepatocyte Stability. Retrieved from [Link]

  • Technology Networks. (2020, April 9). Sensitive Quantification of Drug Metabolites Using LC-MS. Retrieved from [Link]

  • Domainex. (n.d.). Hepatocyte Stability Assay. Retrieved from [Link]

  • Discovery Life Sciences. (n.d.). Overcoming In Vitro Liver Metabolism Screening Limitations with Permeabilized Human Hepatocytes. Retrieved from [Link]

  • Creative Bioarray. (2025, July 28). Hepatocyte Stability Assay. Retrieved from [Link]

  • SciSpace. (2018, December 24). In vitro test methods for metabolite identification: A review. Retrieved from [Link]

  • ResearchGate. (n.d.). Protocol for the Rat Hepatocyte Stability Assay. Retrieved from [Link]

  • ResearchGate. (2023, May 24). (PDF) In Vitro Drug Metabolism Studies Using Human Liver Microsomes. Retrieved from [Link]

  • American Pharmaceutical Review. (2010, January 1). Ultra Fast Liquid Chromatography- MS/MS for Pharmacokinetic and Metabolic Profiling Within Drug Discovery. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Evaluation and comparison of in vitro intrinsic clearance rates measured using cryopreserved hepatocytes from humans, rats, and rainbow trout. Retrieved from [Link]

  • Eurofins Discovery. (n.d.). Intrinsic clearance (liver microsomes, human) - ES. Retrieved from [Link]

  • ResearchGate. (n.d.). In vitro half-life and intrinsic clearance (CL int ) with predicted in.... Retrieved from [Link]

  • Oxford Academic. (2024, July 24). Data set of fraction unbound values in the in vitro incubations for metabolic studies for better prediction of human clearance. Retrieved from [Link]

  • DergiPark. (n.d.). Metabolic stability of a hydrazone derivative: N′-[(4-chlorophenyl)methylidene)]. Retrieved from [Link]

  • ResearchGate. (2025, November 19). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. Retrieved from [Link]

  • De Gruyter. (2019, January 21). Metabolic stability and its role in the discovery of new chemical entities. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). (E)-4-Chloro-2-[(2-hydroxyphenyl)iminomethyl]phenol. Retrieved from [Link]

  • CIR Report Data Sheet. (2024, December 10). Amended Safety Assessment of 4-Chloro-2-Aminophenol as Used in Cosmetics. Retrieved from [Link]

  • OECD Existing Chemicals Database. (n.d.). 4-CHLORO-2-METHYLPHENOL CAS N°: 1570-64-5. Retrieved from [Link]

  • PubMed. (2012, November 21). Metabolism of 4-chloro-2-nitrophenol in a gram-positive bacterium, Exiguobacterium sp. PMA. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

synthesis procedure for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Application Note: Synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol Introduction & Strategic Analysis The target molecule, 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (CAS: 1153482-82-6), is a secondar...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Introduction & Strategic Analysis

The target molecule, 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (CAS: 1153482-82-6), is a secondary amine derivative of salicylaldehyde. Structurally, it consists of a p-chlorophenol core functionalized at the ortho-position with a 2-hydroxypropylaminomethyl group.

Compounds of this class are frequently utilized as:

  • Chiral Ligands: In coordination chemistry, particularly for Molybdenum(VI) and Vanadium(V) complexes used in oxidative catalysis [1, 2].

  • Pharmaceutical Intermediates: As precursors for beta-blocker analogs or antimicrobial agents [3].

  • Fuel/Lubricant Additives: Due to their chelating and antioxidant properties [4].

Retrosynthetic Analysis

To ensure high regioselectivity and purity, we reject the Mannich reaction (4-chlorophenol + formaldehyde + amine) for this specific protocol due to the risk of side-product formation (e.g., bis-substitution at the 6-position). Instead, we employ a Reductive Amination strategy.

  • Disconnection: The C-N bond between the benzylic carbon and the amine nitrogen.

  • Synthons: 5-Chloro-2-hydroxybenzaldehyde (Electrophile) and 1-Amino-2-propanol (Nucleophile).

  • Rationale: This route fixes the regiochemistry at the onset (the aldehyde is already at the ortho position), guaranteeing the 2-substituted product.

Reaction Scheme & Mechanism

The synthesis proceeds via a two-step "one-pot" sequence:

  • Condensation: Formation of the Schiff base (imine) intermediate.

  • Reduction: Selective reduction of the C=N bond to the C-N single bond using Sodium Borohydride (NaBH

    
    ).
    

ReactionScheme SM1 5-Chloro-2-hydroxybenzaldehyde (C7H5ClO2) Imine Intermediate Imine (Schiff Base) SM1->Imine MeOH, Reflux, 2h -H2O SM2 1-Amino-2-propanol (C3H9NO) SM2->Imine Product Target Molecule (Secondary Amine) Imine->Product NaBH4, 0°C to RT Reduction

Figure 1: Synthetic pathway via reductive amination.

Detailed Experimental Protocol

Safety Pre-requisites:

  • NaBH

    
    :  Reacts violently with water/acids to release hydrogen gas. Use in a well-ventilated fume hood.
    
  • Solvents: Methanol is toxic and flammable.

Materials Table
ReagentMW ( g/mol )Equiv.Amount (Example)Role
5-Chloro-2-hydroxybenzaldehyde 156.571.01.56 g (10 mmol)Substrate
1-Amino-2-propanol 75.111.10.83 g (11 mmol)Amine Source
Sodium Borohydride (NaBH

)
37.831.50.57 g (15 mmol)Reducing Agent
Methanol (anhydrous) --30 mLSolvent
Acetic Acid (Glacial) --Trace (Optional)Catalyst
Step-by-Step Procedure

Phase 1: Imine Formation (Condensation)

  • Setup: Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

  • Dissolution: Add 5-Chloro-2-hydroxybenzaldehyde (10 mmol) and Methanol (20 mL). Stir until fully dissolved (solution typically turns pale yellow).

  • Addition: Add 1-Amino-2-propanol (11 mmol) dropwise to the stirring solution.

    • Observation: The color will deepen to bright yellow/orange, indicating Schiff base formation [1].

  • Reaction: Heat the mixture to reflux (65°C) for 2 hours .

    • Checkpoint: Monitor by TLC (Silica; Hexane:EtOAc 3:1). The aldehyde spot (Rf ~0.6) should disappear.

Phase 2: Reduction 5. Cooling: Cool the reaction mixture to 0°C using an ice bath. 6. Reduction: Add NaBH


  (15 mmol) portion-wise over 15 minutes.
  • Caution: Vigorous bubbling (H
    
    
    evolution) will occur. Do not seal the system.
  • Completion: Remove the ice bath and allow the mixture to stir at Room Temperature (RT) for 4 hours (or overnight). The intense yellow color should fade to a paler yellow or colorless solution as the conjugation is broken.

Phase 3: Workup & Purification 8. Quenching: Carefully add Water (10 mL) followed by dilute HCl (1M) dropwise until pH is neutral (~7). This destroys excess borohydride. 9. Extraction: Evaporate the bulk Methanol under reduced pressure (Rotavap). Extract the aqueous residue with Dichloromethane (DCM) or Ethyl Acetate (3 x 20 mL). 10. Washing: Wash combined organic layers with Brine (20 mL). 11. Drying: Dry over anhydrous Na


SO

, filter, and concentrate in vacuo. 12. Crystallization: The crude product is often a viscous oil that solidifies upon standing. Recrystallize from Ethanol/Water or Diethyl Ether/Hexane if necessary.

Process Workflow & Logic

Workflow start Start: Weigh Reagents mix Mix Aldehyde + Amine in MeOH start->mix reflux Reflux 2h (Imine Formation) mix->reflux cool Cool to 0°C reflux->cool reduce Add NaBH4 (Reduction) cool->reduce quench Quench with H2O/HCl reduce->quench extract Extract (DCM) & Dry quench->extract solid Recrystallize extract->solid

Figure 2: Operational workflow for the synthesis.

Characterization & Validation

To ensure "Trustworthiness," the isolated product must be validated against these expected spectral data points derived from analogous salicylaldehyde derivatives [1, 5].

TechniqueExpected SignalAssignment
IR (ATR) 3250 - 3400 cm

Broad O-H / N-H stretch
~2900 cm

C-H (aliphatic)
Absence of ~1660 cm

Confirms reduction of C=N (Imine)
1H NMR (CDCl

)

6.7 - 7.2 ppm (m, 3H)
Aromatic protons (1,2,4-substitution pattern)

3.9 - 4.0 ppm (s, 2H)
Benzylic -CH

-N (Diagnostic singlet)

3.8 ppm (m, 1H)
-CH(OH)- Methine proton

1.1 - 1.2 ppm (d, 3H)
Methyl group of hydroxypropyl chain
Mass Spec m/z ~ 215.68 [M+H]

Molecular Ion (Isotope pattern Cl

/Cl

3:[1]1)

Critical Quality Attribute (CQA): The disappearance of the imine proton signal (typically


 8.3–8.5 ppm in the intermediate) and the appearance of the benzylic methylene singlet (

~4.0 ppm) is the primary confirmation of successful reduction.

References

  • Romanowski, G., & Kira, J. (2016).[2] Synthesis, characterization and catalytic activity of chiral dioxidomolybdenum(VI) complexes with tridentate Schiff bases. Polyhedron, 117, 26-34.

  • Eltayeb, N. E., et al. (2011). (E)-4-Chloro-2-[(2-hydroxyphenyl)iminomethyl]phenol. Acta Crystallographica Section E, 66(10).

  • Shi, L., et al. (2007).[3] Synthesis and antimicrobial activities of Schiff bases derived from 5-chloro-salicylaldehyde.[3][4][5] European Journal of Medicinal Chemistry, 42(4), 558-564.

  • MDPI. (2025). Synthesis and Biological Evaluation of Salicylaldehyde-Derived Secondary Amines. Molecules.

  • ChemScene. (2025). Product Data: 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol. ChemBuyersGuide.

Sources

Application

Technical Application Note: High-Purity Synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Abstract & Strategic Overview This application note details the optimized reaction conditions for the preparation of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol . This molecule features a secondary amine linkage co...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Overview

This application note details the optimized reaction conditions for the preparation of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol . This molecule features a secondary amine linkage connecting a p-chlorophenol moiety and a 2-hydroxypropyl chain. It is a critical intermediate often utilized in the synthesis of beta-blocker analogs, chelating ligands (Salen-type), and epoxy-amine curing agents.

Synthetic Strategy: While Mannich-type condensations (Phenol + Formaldehyde + Amine) are chemically possible, they often suffer from poor regioselectivity (yielding mixtures of ortho- and para- substitutions) and difficult purification. To ensure scientific integrity and high purity , this protocol utilizes a Reductive Amination pathway. This route guarantees regiocontrol by anchoring the electrophile (aldehyde) specifically at the ortho position relative to the phenolic hydroxyl group.

Core Reaction Pathway
  • Condensation: 5-Chloro-2-hydroxybenzaldehyde reacts with 1-amino-2-propanol to form an imine (Schiff base) intermediate.

  • Reduction: The imine is selectively reduced in situ using Sodium Borohydride (NaBH₄) to yield the target secondary amine.

Reaction Mechanism & Pathway Visualization

The following diagram illustrates the stepwise transformation, highlighting the transient imine species which is the key to the reaction's selectivity.

ReactionPathway Start1 5-Chloro-2-hydroxybenzaldehyde Imine Imine Intermediate (Schiff Base) Start1->Imine Condensation (-H2O) Start2 1-Amino-2-propanol Start2->Imine Product 4-Chloro-2-{[(2-hydroxypropyl) amino]methyl}phenol Imine->Product Reduction (Hydride Transfer) RedAgent NaBH4 / MeOH RedAgent->Imine

Figure 1: Stepwise reductive amination pathway ensuring regioselective amine formation.

Experimental Protocol

Materials & Reagents
ReagentCAS Registry #Equiv.Role
5-Chloro-2-hydroxybenzaldehyde 635-93-81.0Electrophile / Scaffold
1-Amino-2-propanol 78-96-61.1Nucleophile / Amine Source
Methanol (Anhydrous) 67-56-1SolventReaction Medium
Sodium Borohydride (NaBH₄) 16940-66-21.5Reducing Agent
Acetic Acid (Glacial) 64-19-7TraceCatalyst (Optional)
Step-by-Step Methodology

Phase 1: Imine Formation (Condensation)

  • Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a nitrogen inlet. Flame-dry the glassware if high-precision anhydrous conditions are required (standard lab grade is typically sufficient for this robust reaction).

  • Dissolution: Charge the flask with 5-Chloro-2-hydroxybenzaldehyde (10.0 mmol) and dissolve in Methanol (30 mL). The solution should appear pale yellow.

  • Addition: Add 1-Amino-2-propanol (11.0 mmol, 1.1 equiv) dropwise over 5 minutes.

    • Observation: The solution color will deepen to a bright yellow/orange, indicating the formation of the Schiff base (imine).

  • Reaction: Stir the mixture at Room Temperature (20–25°C) for 2–4 hours.

    • Validation: Monitor by TLC (SiO₂; Hexane:EtOAc 1:1). The aldehyde spot (higher R_f) should disappear, replaced by a more polar imine spot.

Phase 2: Reduction 5. Cooling: Cool the reaction mixture to 0°C using an ice bath. This is critical to control the exothermic nature of the hydride addition and prevent over-reduction or side reactions. 6. Reduction: Add Sodium Borohydride (NaBH₄) (15.0 mmol, 1.5 equiv) portion-wise over 15 minutes.

  • Caution: Gas evolution (H₂) will occur. Ensure the system is vented.
  • Completion: Remove the ice bath and allow the mixture to warm to Room Temperature. Stir for an additional 2 hours. The deep yellow color should fade to a lighter pale yellow or colorless solution as the conjugated imine is reduced to the amine.

Phase 3: Workup & Isolation 8. Quenching: Carefully add Water (10 mL) followed by 1M HCl dropwise until pH ~2. This destroys excess borohydride and breaks down boron-amine complexes. 9. Neutralization: Adjust pH back to ~8–9 using saturated NaHCO₃ solution. 10. Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 30 mL) or Dichloromethane (DCM) . 11. Drying: Wash combined organics with Brine, dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.

Optimization & Troubleshooting Guide

The following table synthesizes field experience with literature data to troubleshoot common issues.

IssueProbable CauseCorrective Action
Low Yield Incomplete Imine FormationExtend Phase 1 time or gently reflux (50°C) for 1 hour before reduction. Add molecular sieves to trap water.
Impurity: Alcohol Direct Aldehyde ReductionEnsure all aldehyde is converted to imine before adding NaBH₄. Do not add NaBH₄ simultaneously with amine unless using NaBH₃CN.
Oiling / Sticky Solid Boron Complex RetentionEnsure the acid quench (Step 8) is vigorous enough to hydrolyze the B-N bond, followed by proper neutralization.
Color Persistence Residual ImineThe reduction is incomplete. Add an additional 0.5 equiv of NaBH₄ and stir longer.
Critical Parameter: Solvent Choice[1][2]
  • Methanol: Preferred. Promotes rapid imine formation and solubilizes NaBH₄ effectively.

  • Ethanol: Viable alternative, but may require mild heating.

  • DCM/THF: Not recommended for the reduction step with NaBH₄ due to poor solubility of the reducing agent.

Characterization & Validation

To certify the identity of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol , the following spectral signatures must be verified:

  • ¹H NMR (DMSO-d₆ or CDCl₃):

    • δ ~6.7–7.2 ppm: Aromatic protons (3H). Pattern characteristic of 1,2,4-substitution (d, dd, d).

    • δ ~3.8–4.0 ppm: Benzylic methylene protons (Ar-CH ₂-NH-). often appears as a singlet or broadened singlet.

    • δ ~3.7 ppm: Methine proton of the hydroxypropyl group (-CH (OH)-).

    • δ ~1.1 ppm: Methyl group doublet (-CH₃).

  • Mass Spectrometry (ESI+):

    • Look for molecular ion peak

      
      . Calculated MW: ~215.68  g/mol . Expect peaks at m/z 216 and 218 (due to ³⁵Cl/³⁷Cl isotope pattern).
      

Safety & Compliance (MSDS Highlights)

  • 5-Chloro-2-hydroxybenzaldehyde: Irritant. Avoid inhalation of dust.

  • Sodium Borohydride: Water-reactive, toxic if swallowed. Releases flammable hydrogen gas upon contact with acids or water. Work in a fume hood.

  • 1-Amino-2-propanol: Corrosive, causes skin burns. Wear chemical-resistant gloves (Nitrile).

References

  • Reductive Amination Overview: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849–3862.

  • Salicylaldehyde Reactivity: Eltayeb, N. E., et al. "(E)-4-Chloro-2-[(2-hydroxyphenyl)iminomethyl]phenol." Acta Crystallographica Section E, 2011, E67, o1065.

  • General Synthesis of Aminomethylphenols: Roman, G. "Salicylaldehydes derived from 5-chloromethyl-2-hydroxybenzaldehyde – Synthesis and Reactions." Chemistry & Chemical Technology, 2023.[1]

  • Mannich Reaction Comparison: Cimpoesu, F., et al. "Synthesis of 4-chloro-2-(thiomorpholin-4-ylmethyl)phenol." Molecules, 2005.[2][3]

Sources

Method

Application Note: Solvent System Optimization for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Executive Summary This application note provides a definitive guide for the solubilization of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (hereafter referred to as Compound A ). Due to its amphiphilic nature—contai...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note provides a definitive guide for the solubilization of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (hereafter referred to as Compound A ). Due to its amphiphilic nature—containing a lipophilic chlorinated phenol core and a polar amino-alcohol tail—this molecule presents unique dissolution challenges.[1][2] It exhibits pH-dependent zwitterionic behavior that can lead to unexpected precipitation in neutral aqueous media.[1][2]

This guide details a tiered solvent screening protocol, thermodynamic solubility assessment, and stock solution preparation strategies compliant with biological assay limits (DMSO < 0.1-1%).[1][2]

Physicochemical Profiling & Mechanistic Insight[1][2]

To select the correct solvent, one must first deconstruct the molecular interaction potential of Compound A. It is not merely a "powder"; it is a complex network of competing functional groups.[2]

Structural Deconstruction
Functional GroupCharacterInteraction ModeSolvent Implication
Phenol (-OH) Weak Acid (

)
H-Bond Donor/AcceptorSoluble in basic aqueous media (as phenoxide).[1][2]
Secondary Amine (-NH-) Weak Base (

)
Proton AcceptorSoluble in acidic aqueous media (as ammonium salt).[1][2]
Alkyl Chloride (-Cl) LipophilicVan der Waals / HydrophobicRequires organic character (LogP alignment).[1][2]
Hydroxypropyl Tail PolarH-Bond DonorEnhances solubility in alcohols (MeOH, EtOH).[1][2]
The Zwitterionic Trap

At neutral pH (approx.[2] pH 7.0–7.4), Compound A is likely to exist in equilibrium with its zwitterionic form (deprotonated phenol, protonated amine).[1][2] This charge neutralization often results in the lowest aqueous solubility (isoelectric point precipitation).[1]

  • Critical Insight: Avoid dissolving initially in neutral water. Initiate dissolution in an organic solvent or pH-adjusted buffer, then dilute.[1][2][3]

Visualizing the Solvation Logic

The following diagram illustrates the decision matrix for selecting a solvent system based on the intended downstream application (Analytical vs. Biological).

SolventSelectionStrategy Start Compound A (Solid) Decision Intended Application? Start->Decision Path_Bio Biological Assay (Cell/Enzyme) Decision->Path_Bio In Vitro Path_Chem Chemical Synthesis Or Purification Decision->Path_Chem Process Path_Anal Analytical (HPLC/LCMS) Decision->Path_Anal QC/ID DMSO Primary: DMSO (10-20 mM Stock) Secondary: Dilute into Media Path_Bio->DMSO High Solvency Required Alcohol Primary: Methanol/Ethanol Secondary: Isopropanol Path_Chem->Alcohol Ease of Removal MobilePhase Acetonitrile:Water (w/ 0.1% Formic Acid) Ensures ionization (MH+) Path_Anal->MobilePhase Compatibility Check Check Solubility Limit DMSO->Check Precip Risk: Crash-out upon dilution? Check->Precip High Conc. Solution Validated Solution Check->Solution Low Conc. Precip->DMSO Re-optimize (Cosolvent)

Figure 1: Decision matrix for solvent selection based on downstream application requirements.[1][2]

Solvent Selection Matrix

Based on the structure-activity relationship (SAR) of aminophenols, the following solvents are ranked by efficacy.

Table 1: Solubility Performance Matrix
TierSolvent ClassSpecific SolventSolubility RatingApplication Context
1 Polar Aprotic DMSO (Dimethyl sulfoxide) Excellent (>50 mg/mL) Standard for Bio-Assay Stocks. Breaks internal H-bonds effectively.[1][2]
1 Polar AproticDMF (Dimethylformamide)ExcellentAlternative to DMSO for synthesis; avoid in cell assays due to toxicity.[1][2]
2 Polar Protic Methanol / Ethanol Good (>10 mg/mL) Preferred for Process Chemistry. Easily removed by evaporation.
3 ChlorinatedDichloromethane (DCM)ModerateGood for extraction from aqueous basic layers.[1][2]
4 Aqueous (Acidic)0.1 N HClGoodForms soluble hydrochloride salt.[1][2]
4 Aqueous (Basic)0.1 N NaOHGoodForms soluble phenoxide salt.[1][2]
5 Aqueous (Neutral)PBS (pH 7.[1][2]4)Poor (<0.1 mg/mL) Avoid. High risk of zwitterionic aggregation.[1]

Detailed Protocols

Protocol A: Preparation of 10 mM Stock Solution (Biological Assays)

Objective: Create a stable stock solution in DMSO for dilution into cell culture media.

Reagents:

  • Compound A (Solid, >95% purity).[1][2][4]

  • DMSO (Anhydrous, Cell Culture Grade, e.g., Sigma D2650).[1][2]

Procedure:

  • Weighing: Accurately weigh 2.48 mg of Compound A (MW ≈ 247.7 g/mol , assuming free base) into a sterile 1.5 mL amber microcentrifuge tube.

    • Note: If using the HCl salt, adjust weight accordingly (MW_salt = MW_base + 36.5).[2]

  • Solvent Addition: Add 1.0 mL of anhydrous DMSO.

    • Why DMSO? It disrupts the inter-molecular Hydrogen bonding of the phenol-amine network, preventing aggregation.[2]

  • Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at 37°C for 5 minutes.

    • Visual Check: Solution must be optically clear.[2]

  • Storage: Aliquot into 50 µL volumes to avoid freeze-thaw cycles. Store at -20°C.

    • Stability:[1][2] Aminophenols are oxidation-sensitive.[1][2] Ensure tight sealing; consider argon overlay if storing >1 month.[2]

Protocol B: Kinetic Solubility Screening (Tiered Approach)

Objective: Determine the maximum solubility limit in a specific buffer system.[1]

Workflow Visualization:

KineticSolubility Step1 1. Prepare 10mM DMSO Stock Step2 2. Spike into Buffer (e.g., 2% DMSO final) Step1->Step2 Step3 3. Incubate (Shake 24h @ 25°C) Step2->Step3 Step4 4. Filtration (0.45 µm PVDF) Step3->Step4 Step5 5. Analyze Filtrate (UV-Vis or HPLC) Step4->Step5

Figure 2: Step-by-step workflow for kinetic solubility determination.

Procedure:

  • Prepare a 10 mM stock in DMSO (as per Protocol A).

  • Pipette 10 µL of stock into 490 µL of the target aqueous buffer (e.g., PBS pH 7.4). Final DMSO concentration = 2%.

  • Agitate (shaker plate) for 24 hours at room temperature.

  • Filtration: Filter using a MultiScreen Solubility Filter Plate (or 0.45 µm syringe filter) to remove precipitated aggregates.[1][2]

  • Quantification: Analyze the filtrate via HPLC-UV (254 nm) or LC-MS.

    • Calculation: Solubility = (Peak Area_sample / Peak Area_standard) × Standard_Conc.

Critical Troubleshooting: The "Crash-Out" Phenomenon

A common failure mode with aminophenols is precipitation upon dilution from DMSO into aqueous media.

  • Symptom: The 10 mM DMSO stock is clear, but adding it to cell media (DMEM/RPMI) causes turbidity.

  • Mechanism: The rapid change in dielectric constant forces the hydrophobic "Cl-Phenol" core to aggregate before the water can solvate the polar tail.[2]

  • Solution:

    • Intermediate Dilution: Dilute DMSO stock 1:10 into Ethanol or PEG-400 first, then dilute that into water.[1][2]

    • Acidic Spike: If the assay permits, ensure the aqueous buffer is slightly acidic (pH < 6.[2]5) to protonate the amine, drastically improving solubility.[2]

References

  • Sanofi. (2013).[1][2][5] Sanofi's Solvent Selection Guide: A Step Toward More Sustainable Processes. Organic Process Research & Development. Link[1]

  • Pfizer. (2008).[1][2] Pfizer Solvent Selection Guide for Medicinal Chemistry. Green Chemistry. Link

  • Lipinski, C. A. (2001).[1][2] Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews. Link

  • MilliporeSigma. (n.d.).[1][2] MultiScreen Solubility Filter Plate Protocol. Link

  • Waters Corporation. (2010).[1][2] Solubility Screening by UPLC-MS/MS. Application Note. Link

Sources

Application

Application Note: Protocols for Using 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol as a Pharmacophore Intermediate

Part 1: Executive Summary & Strategic Utility 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (CAS: 1153482-82-6) is a high-value bifunctional building block characterized by an amphoteric scaffold containing a phenoli...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Strategic Utility

4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (CAS: 1153482-82-6) is a high-value bifunctional building block characterized by an amphoteric scaffold containing a phenolic hydroxyl, a secondary amine, and a secondary alcohol.

This molecule serves as a critical "privileged structure" in the synthesis of adrenergic receptor ligands (specifically


-blockers and 

-agonists) and antimicrobial agents . Its structural core mimics the catecholamine binding motif, making it an essential intermediate for Lead Optimization campaigns targeting GPCRs and ion channels.
Key Chemical Attributes
PropertySpecificationRelevance
Molecular Formula

Low MW (<250) ideal for fragment-based drug design.
Functional Groups Phenol,

Amine,

Alcohol
Three distinct vectors for diversification (O-alkylation, N-alkylation, O-acylation).
pKa Values Phenol (~9.8), Amine (~9.5)Zwitterionic character at neutral pH; requires pH-controlled extraction.
Stability Oxidation-sensitive (Phenol)Requires inert atmosphere during storage and high-temperature processing.

Part 2: Synthesis Protocol (Reductive Amination)

The most robust method for generating this intermediate with high fidelity is the Reductive Amination of 5-chlorosalicylaldehyde with 1-amino-2-propanol. This route minimizes over-alkylation byproducts common in direct alkylation strategies.

Reaction Mechanism & Workflow

The synthesis proceeds via a stable Schiff base (imine) intermediate, which is subsequently reduced.

SynthesisPathway Aldehyde 5-Chlorosalicylaldehyde (Electrophile) Imine Schiff Base Intermediate (Yellow Solid/Oil) Aldehyde->Imine MeOH, Reflux -H2O Amine 1-Amino-2-propanol (Nucleophile) Amine->Imine Target Target Amine (Colorless Solid) Imine->Target NaBH4 reduction 0°C to RT

Figure 1: Two-step one-pot reductive amination pathway.[1][2][3]

Detailed Experimental Procedure

Reagents:

  • 5-Chlorosalicylaldehyde (1.0 eq)[2]

  • 1-Amino-2-propanol (1.1 eq)

  • Sodium Borohydride (

    
    ) (1.5 eq)
    
  • Methanol (anhydrous)[2]

  • Glacial Acetic Acid (trace, optional catalyst)

Step-by-Step Methodology:

  • Imine Formation (Condensation):

    • Charge a 250 mL round-bottom flask with 5-chlorosalicylaldehyde (10.0 mmol) dissolved in anhydrous Methanol (50 mL).

    • Add 1-amino-2-propanol (11.0 mmol) dropwise over 10 minutes.

    • Observation: The solution will turn bright yellow, indicating Schiff base formation.

    • Reflux the mixture at 65°C for 2–4 hours. Monitor consumption of aldehyde by TLC (Hexane:EtOAc 3:1).

    • Checkpoint: If the imine precipitates, it can be isolated for higher purity, but "one-pot" reduction is standard.

  • Reduction:

    • Cool the reaction mixture to 0°C using an ice bath.

    • Add

      
        (15.0 mmol) portion-wise over 20 minutes. Caution: Hydrogen gas evolution.
      
    • Allow the reaction to warm to room temperature and stir for 4 hours.

    • Endpoint: The intense yellow color should fade to colorless or pale yellow.

  • Quenching & Workup (Critical Step):

    • Quench excess hydride by adding water (10 mL) dropwise.

    • Evaporate Methanol under reduced pressure.

    • pH Adjustment: The residue is basic. Acidify to pH ~2 with 1N HCl to protonate the amine (forming the HCl salt) and extract non-basic impurities with Ethyl Acetate (Discard organic layer).

    • Basification: Adjust the aqueous layer to pH ~9-10 using saturated

      
       or 1N NaOH. Note: Do not exceed pH 12 to avoid phenolate solubility issues.
      
    • Extract the product into Ethyl Acetate (3 x 50 mL).

    • Dry over

      
      , filter, and concentrate.
      

Part 3: Downstream Application Protocols

This intermediate is primarily used to synthesize N-substituted derivatives. The secondary amine is the most reactive nucleophile under controlled conditions.

Protocol: Selective N-Alkylation (Library Generation)

To synthesize tertiary amine derivatives (e.g., for SAR studies):

Reagents:

  • Intermediate (1.0 eq)[2]

  • Alkyl Halide (R-X) (1.0 eq)[2]

  • 
     (2.0 eq)[2]
    
  • Acetonitrile (ACN)[3]

Procedure:

  • Dissolve the intermediate in ACN.

  • Add

    
     and stir for 15 min to generate the phenolate/amine species.
    
  • Add the alkyl halide dropwise at room temperature.

  • Control: If R-X is highly reactive (e.g., benzyl bromide), keep at 0°C to prevent O-alkylation. If R-X is unreactive, heat to 60°C.

  • Purification: The product is often an oil; convert to the Hydrochloride or Fumarate salt for crystallization.

Troubleshooting & Quality Control
IssueProbable CauseCorrective Action
Low Yield Incomplete reduction or loss during extraction.Ensure pH is ~9.5 during extraction. If pH is too high (>12), the phenol forms a water-soluble salt.
Bis-alkylation Excess alkyl halide in Step 3.1.Use strict 1:1 stoichiometry and slow addition of electrophile.
Coloration Oxidation of phenol ring (Quinone formation).Perform all steps under Nitrogen/Argon. Store product at -20°C.

Part 4: Logical Verification & Safety

Self-Validating Extraction Logic

The amphoteric nature of the molecule dictates the extraction strategy. The following logic gate ensures high recovery:

ExtractionLogic Start Crude Reaction Mix (Residue after MeOH removal) Acidify Acidify to pH 2 (1N HCl) Start->Acidify Wash Wash with EtOAc Acidify->Wash Aqueous Aqueous Layer (Contains Product-HCl) Wash->Aqueous OrganicWaste Organic Layer (Discard Neutral Impurities) Wash->OrganicWaste Basify Basify to pH 9-10 (NaHCO3) Aqueous->Basify Extract Extract with EtOAc Basify->Extract Final Pure Product (Free Base) Extract->Final

Figure 2: pH-dependent extraction strategy for amphoteric purification.

Safety Profile
  • Phenolic Warning: Phenols are corrosive and can cause severe skin burns. Wear nitrile gloves and face shield.

  • Amine Toxicity: Aliphatic amines are potential sensitizers. Handle in a fume hood.

  • Waste Disposal: Aqueous waste from the extraction contains chlorinated aromatics; dispose of in halogenated waste streams.

Part 5: References

  • Shi, L., et al. (2007). "Synthesis and antimicrobial activities of Schiff bases derived from 5-chloro-salicylaldehyde."[4] European Journal of Medicinal Chemistry, 42(4), 558-564.[4]

  • IOSR Journal of Applied Chemistry. "Synthesis, characterization of schiff bases derived from salicylaldehyde with some amino acids." IOSR-JAC, 7(1), 2014.

  • ChemScene. "Product Data: 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol."[5] Catalog No. CS-0354006.

  • Sigma-Aldrich. "Safety Data Sheet: Chlorophenol Derivatives."

Sources

Method

Crystallization Techniques for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol: A Strategic Approach for Pharmaceutical Development

An Application Note and Protocol Guide Abstract This guide provides a comprehensive framework for developing robust crystallization protocols for the target compound 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol. Rec...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Protocol Guide

Abstract

This guide provides a comprehensive framework for developing robust crystallization protocols for the target compound 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol. Recognizing the absence of specific public data for this molecule, we present a systematic approach grounded in first principles of physical chemistry and extrapolation from structurally related phenolic amines. This document is intended for researchers, scientists, and drug development professionals, offering detailed methodologies for solvent screening, method development (including Cooling, Anti-Solvent, and Evaporative Crystallization), and crystal characterization. The protocols are designed to be self-validating, with an emphasis on understanding the causal relationships behind experimental choices to facilitate troubleshooting and optimization.

Introduction: The Critical Role of Crystallization

4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is a substituted aminophenol derivative, a class of compounds with significant interest in medicinal chemistry and materials science. In pharmaceutical development, the solid-state properties of an Active Pharmaceutical Ingredient (API) are of paramount importance. Crystallization is the primary unit operation used to control these properties, delivering a product with high purity, stable polymorphic form, and desirable physical characteristics (e.g., flowability, dissolution rate).

The development of a controlled crystallization process is a critical-to-quality attribute for any API. An uncontrolled or poorly understood process can lead to batch-to-batch variability, polymorphic instability, and compromised bioavailability. This application note, therefore, serves as a foundational guide to establishing a systematic and scientifically rigorous crystallization program for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol.

Physicochemical Profile and Inferred Properties

As of this writing, specific experimental data on the physicochemical properties of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol are not widely published. However, a robust starting point can be developed by analyzing its molecular structure.

  • Key Structural Features:

    • Phenolic Hydroxyl (-OH): Acidic proton, strong hydrogen bond donor/acceptor.

    • Secondary Amine (-NH-): Basic, strong hydrogen bond donor/acceptor.

    • Primary Hydroxyl (-OH on propyl chain): Neutral, strong hydrogen bond donor/acceptor.

    • Chlorobenzene Ring: Aromatic, contributes to hydrophobicity and potential for π-π stacking interactions.

  • Inferred Properties:

    • Solubility: The molecule possesses both hydrophilic (hydroxyl, amino groups) and hydrophobic (chlorobenzene) regions. It is expected to be soluble in polar protic solvents like alcohols (methanol, ethanol, isopropanol) and polar aprotic solvents (acetone, ethyl acetate). Its amphoteric nature suggests that aqueous solubility will be highly pH-dependent, increasing in acidic or basic solutions.[1][2][3][4][5] Solubility in non-polar solvents like heptane or toluene is expected to be low.

    • Hydrogen Bonding: The presence of multiple hydrogen bond donors and acceptors indicates a high propensity for forming strong intermolecular hydrogen bonds.[5] This is a primary driver of crystal lattice formation and can lead to the existence of multiple polymorphic forms.

    • Physical State: The strong intermolecular forces suggest that this compound is a crystalline solid at room temperature with a relatively high melting point for its molecular weight.[5] For comparison, the structurally related 4-Chloro-2-aminophenol has a melting point of 140-142°C.[4][6]

Strategic Workflow for Crystallization Development

A haphazard "trial-and-error" approach is inefficient. A systematic workflow is essential for rapidly identifying viable crystallization conditions. The overall strategy involves initial solvent screening to identify suitable systems, followed by the development and optimization of a specific crystallization method.

G cluster_0 Phase 1: System Identification cluster_1 Phase 2: Method Development cluster_2 Phase 3: Analysis & Optimization A Start with Crude Material B Solvent Solubility Screening (Hot & Cold) A->B C Identify Potential Solvents & Anti-Solvents B->C D Cooling Crystallization C->D Good Temp. Coefficient of Solubility E Anti-Solvent Addition C->E High Solubility in Solvent Low Solubility in Anti-Solvent F Evaporative Crystallization C->F High Solubility Volatile Solvent G Isolate Crystals (Filtration & Drying) D->G E->G F->G H Characterize Solid Form (Microscopy, DSC, XRD) G->H I Optimize Parameters (Cooling Rate, Solvent Ratio, etc.) H->I J Final Protocol I->J G A Dissolve Compound in Minimum Hot Solvent B Controlled Cooling (e.g., 10°C/hour) A->B Achieve Saturation C Hold at Low Temp (e.g., 0-5°C) B->C Induce Nucleation & Growth D Isolate via Filtration C->D Maximize Yield E Wash with Cold Solvent D->E F Dry Under Vacuum E->F

Caption: Workflow for Cooling Crystallization.

Methodology:

  • Dissolution: In a flask, add the crude compound and the chosen solvent (e.g., isopropanol). Heat the mixture with stirring to a temperature ~10°C below the solvent's boiling point until all solids dissolve. Add a minimal amount of additional hot solvent to ensure the solution is saturated but not supersaturated.

  • Cooling: Allow the flask to cool slowly towards room temperature. An uncontrolled, rapid cooling can lead to the formation of small, impure crystals. For better control, use a programmable heating mantle or place the flask in an insulated container.

  • Maturation: Once at room temperature, transfer the flask to an ice bath or refrigerator (0-5°C) and allow it to sit for several hours to maximize crystal yield.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Gently wash the collected crystal cake with a small amount of ice-cold solvent to remove residual impurities from the mother liquor.

  • Drying: Dry the crystals under vacuum at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Causality & Insights:

  • Why slow cooling? Slow cooling maintains a low level of supersaturation, which favors crystal growth over rapid nucleation. This typically results in larger, more well-defined, and purer crystals.

  • Trustworthiness: This method is self-validating. The formation of well-defined, filterable crystals is a positive indicator. If the compound "oils out" (forms a liquid phase), it suggests the supersaturation is too high or the solvent system is inappropriate.

Protocol 3: Anti-Solvent Addition Crystallization

Principle: This method is employed when the compound is highly soluble across a wide temperature range in a "good" solvent. Supersaturation is induced by adding a miscible "anti-solvent" in which the compound is poorly soluble.

G A Dissolve Compound in 'Good' Solvent at RT B Slowly Add 'Anti-Solvent' with Vigorous Stirring A->B Prepare Solution C Observe for Turbidity (Nucleation Point) B->C Induce Supersaturation D Continue Addition & Stir C->D Promote Growth E Isolate via Filtration D->E F Wash & Dry E->F

Caption: Workflow for Anti-Solvent Addition.

Methodology:

  • Dissolution: Dissolve the crude compound in a minimal amount of a "good" solvent (e.g., methanol) at room temperature.

  • Addition: While stirring the solution vigorously, add the anti-solvent (e.g., water or heptane) dropwise using an addition funnel.

  • Nucleation: Continue adding the anti-solvent until the solution becomes persistently turbid. This indicates the onset of nucleation. At this point, you can optionally add seed crystals to promote the growth of a specific polymorph.

  • Growth: Continue the slow addition of the anti-solvent to complete the crystallization process.

  • Maturation: Allow the resulting slurry to stir for 1-2 hours to ensure complete crystallization and allow for particle size maturation.

  • Isolation & Drying: Isolate, wash (with a solvent/anti-solvent mixture), and dry the crystals as described in Protocol 2.

Causality & Insights:

  • Why slow addition? Rapid addition of the anti-solvent creates a high, localized supersaturation, which can lead to amorphous precipitation or "oiling out." Slow, controlled addition is key to maintaining a state that favors crystalline growth. [7]* Trustworthiness: The clarity of the nucleation point (turbidity) provides an immediate process check. The physical form of the resulting solid (crystalline vs. oily) validates the chosen solvent/anti-solvent system and addition rate.

Characterization of Crystalline Material

Once crystals are obtained, it is crucial to characterize them to confirm their nature and quality.

Table 2: Comparison of Primary Characterization Techniques

Technique Information Provided Purpose in Development
Optical Microscopy Particle size, shape (morphology), birefringence (crystallinity) Quick, initial assessment of success. Identifies different crystal habits.
Differential Scanning Calorimetry (DSC) Melting point, heat of fusion, presence of polymorphs or solvates Purity assessment (sharp vs. broad melt). Critical for polymorph screening. [8]

| Powder X-Ray Diffraction (PXRD) | Crystalline "fingerprint," lattice parameters | The definitive tool for identifying and distinguishing between different polymorphic forms. [8][9]|

Conclusion

The protocols and strategies outlined in this application note provide a robust starting point for the successful crystallization of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol. By adopting a systematic approach that begins with understanding the molecule's inferred properties and proceeds through methodical screening and development, researchers can efficiently identify optimal conditions. The key to success lies not just in following steps, but in understanding the underlying principles of supersaturation and nucleation, allowing for intelligent troubleshooting and process optimization. The final crystalline form should always be rigorously characterized to ensure the desired solid-state properties for downstream applications.

References

  • Google Patents. (n.d.). Process for isolating phenolic compounds.
  • Google Patents. (n.d.). Crystal formation of phenol derivatives and preparation method thereof.
  • Silva, M., Vieira, B., & Ottens, M. (2017). Preferential crystallization for the purification of similar hydrophobic polyphenols. Journal of Chemical Technology & Biotechnology. Retrieved from [Link]

  • ChemSynthesis. (2025). 4-chloro-2-methylphenol. Retrieved from [Link]

  • ResearchGate. (n.d.). Recovering phenol as high purity crystals from dilute aqueous solutions by pervaporation. Retrieved from [Link]

  • PROMETHEA TECHSYNTH PRIVATE LIMITED. (n.d.). 4 Chloro 2 amino phenol (4-CAP). Retrieved from [Link]

  • Mehmood, T., & Mushtaq, A. (2023). Methods for Crystal Production of natural compounds; a review of recent advancements. International Scientific Organization. Retrieved from [Link]

  • CIR-Safety. (2024). Amended Safety Assessment of 4-Chloro-2-Aminophenol as Used in Cosmetics. Retrieved from [Link]

  • Eltayeb, N. E., et al. (2009). (E)-4-Chloro-2-[(2-hydroxyphenyl)iminomethyl]phenol. Acta Crystallographica Section E: Structure Reports Online. Retrieved from [Link]

  • PubChem. (n.d.). 4-Chloro-2-{[4-(diethylamino)-2-hydroxybenzylidene]amino}phenol. Retrieved from [Link]

  • PubChem. (n.d.). 4-Chloro-2-methylphenol. Retrieved from [Link]

  • OECD Existing Chemicals Database. (n.d.). 4-CHLORO-2-METHYLPHENOL CAS N°: 1570-64-5. Retrieved from [Link]

  • CIR-Safety. (2022). Amended Safety Assessment of 4-Chloro-2-Aminophenol as Used in Cosmetics. Retrieved from [Link]

  • ResearchGate. (n.d.). XRD patterns of isomers of aminophenol. Retrieved from [Link]

  • QuickCompany. (n.d.). Improved Processes For Preparing 4 Chloro 2 Amino Phenol And Derivative Thereof. Retrieved from [Link]

  • Basicmedical Key. (2021). Phenolic Compounds. Retrieved from [Link]

  • Shidimo Interaux Private Limited. (n.d.). 4 Chloro 2 Amino Phenol(4 CAP). Retrieved from [Link]

  • ResearchGate. (2025). Poly Meta-Aminophenol: Chemical Synthesis, Characterization and Ac Impedance Study. Retrieved from [Link]

  • Xu, B., et al. (2024). Dehydrogenative synthesis of N-functionalized 2-aminophenols from cyclohexanones and amines: Molecular complexities via one-shot assembly. Science Advances. Retrieved from [Link]

  • Wikipedia. (n.d.). 2-Aminophenol. Retrieved from [Link]

  • Eyanagi, T., et al. (1985). Activation and detoxication of aminophenols. II. Synthesis and structural elucidation of various thiol addition products of 1,4-benzoquinoneimine and N-acetyl-1,4-benzoquinoneimine. Chemico-Biological Interactions. Retrieved from [Link]

Sources

Application

Application Note: Handling, Storage, and Stability Protocols for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Executive Summary & Compound Profile 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (CAS: 1153482-82-6) is a specialized phenolic Mannich base used primarily as a scaffold in the synthesis of adrenergic receptor modul...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Compound Profile

4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (CAS: 1153482-82-6) is a specialized phenolic Mannich base used primarily as a scaffold in the synthesis of adrenergic receptor modulators and antimicrobial agents. Its structure comprises a p-chlorophenol core functionalized at the ortho position with a secondary amine side chain containing a chiral alcohol.

This unique structural motif grants the compound amphoteric properties but also introduces specific stability challenges—namely, susceptibility to oxidative quinone formation and potential retro-Mannich degradation under thermal stress. This guide outlines the rigorous protocols required to maintain compound integrity (purity >98%) during storage and experimental handling.

Chemical Identity Table[1]
PropertyDetail
Chemical Name 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol
CAS Number 1153482-82-6
Molecular Formula C₁₀H₁₄ClNO₂
Molecular Weight 215.68 g/mol
Structural Class Halogenated Phenolic Mannich Base
pKa (Predicted) ~9.5 (Phenol), ~8.2 (Secondary Amine)
Appearance White to off-white crystalline solid (pure); Beige/Pink (oxidized)

Critical Handling Protocols

The "Dual-Threat" Reactivity Model

To handle this compound effectively, researchers must understand the two primary degradation pathways:

  • Phenolic Oxidation: The electron-rich phenol ring, despite the electron-withdrawing chlorine, is prone to oxidation by atmospheric oxygen, leading to the formation of colored quinoid species (pinking/browning).

  • Hygroscopic Amine Capture: The secondary amine and hydroxyl groups can form hydrogen bonds with atmospheric water, leading to clumping and hydrolysis risks.

Personal Protective Equipment (PPE) Matrix
  • Respiratory: N95 or P100 respirator required if handling open powder outside a fume hood (dust hazard).

  • Dermal: Double-gloving is recommended.

    • Inner Layer: Latex or Nitrile (4 mil).

    • Outer Layer: Nitrile (minimum 5 mil) or Neoprene.

  • Ocular: Chemical splash goggles.

Solubilization & Experimental Preparation

Do not dissolve the entire stock. Prepare fresh working solutions immediately prior to use.

Solubility Profile:

Solvent Solubility Rating Notes
DMSO High (>50 mg/mL) Preferred solvent for biological screening.
Methanol/Ethanol High (>30 mg/mL) Good for transfers; avoid for long-term storage (protic solvents promote proton exchange).
Water (Neutral) Low Poor solubility due to zwitterionic character at pH 7.[1]
Water (Acidic) Moderate Soluble as the hydrochloride salt (pH < 4).

| DCM/Chloroform | Moderate | Useful for extraction; avoid if trace acid (HCl) is present in solvent. |

Storage & Stability Architecture

The shelf-life of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is strictly dependent on the "Cold-Dark-Dry" triad.

Long-Term Storage Protocol (> 30 Days)
  • Temperature: -20°C (± 5°C).

  • Atmosphere: The vial headspace must be purged with Argon or Nitrogen before sealing.

  • Container: Amber borosilicate glass vials with Teflon-lined screw caps.

  • Desiccation: Store vials inside a secondary container (e.g., a sealed jar) containing active silica gel or molecular sieves to mitigate moisture ingress during freezer cycles.

Short-Term/Benchtop Stability
  • Thawing: Allow the vial to equilibrate to room temperature in a desiccator before opening. This prevents condensation of atmospheric water onto the cold solid.

  • Bench Stability: Stable for <24 hours in solution (DMSO) at room temperature.

  • Light Sensitivity: Protect from direct UV/fluorescent light.

Visual Degradation Indicators
  • Pass: White, off-white, or faint cream powder.

  • Fail: Distinct pink, red, or brown discoloration (indicates quinone formation).

  • Fail: "Sticky" or fused solid (indicates moisture absorption/hydrolysis).

Quality Control & Validation

To validate the integrity of the compound before critical assays, use the following HPLC parameters.

Method: Reverse Phase HPLC (RP-HPLC)

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 280 nm (Phenol absorption) and 220 nm (Amide/Amine backbone).

  • Retention Time: Expect elution at mid-polarity (approx. 5-7 min depending on flow rate).

Process Visualization

Storage Logic Tree

The following diagram illustrates the decision-making process for storage to maximize shelf-life.

StorageProtocol Start Compound Receipt (CAS: 1153482-82-6) CheckSeal Inspect Seal & Appearance (White Powder?) Start->CheckSeal DecisionUse Immediate Use? CheckSeal->DecisionUse Weigh Equilibrate to RT (Desiccator) DecisionUse->Weigh Yes Purge Purge Headspace (Argon/N2) DecisionUse->Purge No (Storage) Solubilize Dissolve in DMSO (Use within 24h) Weigh->Solubilize Solubilize->Purge Remaining Solid Seal Seal: Amber Vial + Teflon Cap Purge->Seal Freeze Store at -20°C (Secondary Desiccation) Seal->Freeze

Figure 1: Decision logic for immediate use versus long-term banking of phenolic Mannich bases.

Degradation Mechanism Warning

Understanding why the protocol exists is crucial for compliance.

Degradation Compound Intact Compound (White Solid) Oxidation Oxidative Stress (O2 + Light) Compound->Oxidation Hydrolysis Thermal/Moisture Stress (H2O + Heat) Compound->Hydrolysis Quinone Quinone Species (Pink/Brown Impurity) Oxidation->Quinone Loss of 2H RetroMannich Retro-Mannich Cleavage (Free Amine + Phenol) Hydrolysis->RetroMannich C-N Bond Break

Figure 2: Primary degradation pathways. Oxidation leads to discoloration; Retro-Mannich leads to loss of potency.

References

  • ChemScene. (2024). Product Data Sheet: 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (CS-0354006). ChemBuyersGuide. Link

  • BenchChem. (2025).[1] Solubility and Stability of Aminomethyl Phenols. BenchChem Technical Library. Link

  • Sigma-Aldrich. (2024). Handling of Phenolic Mannich Bases and Derivatives. Merck/MilliporeSigma Safety Data. Link

  • Taylor & Francis. (2023). Mannich bases – Knowledge and References. Taylor & Francis Online. Link

  • National Institutes of Health (NIH). (2022). Structural derivatization strategies of natural phenols by semi-synthesis. PMC. Link

Sources

Method

Application Note: Scalable Synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Part 1: Strategic Retrosynthesis & Pathway Design Mechanistic Rationale The synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol requires the precise installation of a secondary amine side chain onto a phenolic...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Strategic Retrosynthesis & Pathway Design

Mechanistic Rationale

The synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol requires the precise installation of a secondary amine side chain onto a phenolic core. While Mannich reactions involving 4-chlorophenol, formaldehyde, and an amine are theoretically possible, they often suffer from poor regioselectivity (ortho/para mixtures) and poly-substitution.

To ensure regiospecificity and high yields, this protocol utilizes a Reductive Amination strategy. This route guarantees the side chain is installed exclusively at the ortho position relative to the phenolic hydroxyl group by using a pre-functionalized aldehyde precursor.

Critical Regiochemistry Note: To obtain the 4-chloro substituent on the final phenol ring, the starting material must be 5-chloro-2-hydroxybenzaldehyde (5-chlorosalicylaldehyde).

  • Numbering Logic: In the aldehyde precursor (CHO=1), the chlorine is at position 5.[1] In the final phenol product (OH=1), this chlorine ends up at position 4.[2]

  • Warning: Using 4-chloro-2-hydroxybenzaldehyde (CAS 2420-26-0) would incorrectly yield the 5-chloro phenol derivative.

Reaction Pathway Visualization

ReactionScheme SM1 5-Chloro-2-hydroxybenzaldehyde (CAS: 635-93-8) Imine Intermediate Imine (Schiff Base) SM1->Imine Condensation (MeOH, Reflux) SM2 1-Amino-2-propanol (Isopropanolamine) SM2->Imine Product Target: 4-Chloro-2-{[(2-hydroxypropyl) amino]methyl}phenol Imine->Product Reduction (NaBH4, 0°C -> RT)

Figure 1: Two-step reductive amination pathway ensuring regiospecificity.

Part 2: Critical Reagents & Material Specifications

To ensure reproducibility, use reagents meeting the following specifications.

ReagentCAS RegistryMW ( g/mol )Purity GradeRole
5-Chloro-2-hydroxybenzaldehyde 635-93-8 156.57>98% (HPLC)Limiting Reagent
1-Amino-2-propanol 78-96-6 75.11>99%Amine Source
Sodium Borohydride (NaBH₄) 16940-66-2 37.83>98%Reducing Agent
Methanol (MeOH) 67-56-132.04AnhydrousSolvent
Acetic Acid (Glacial) 64-19-760.05ACS ReagentCatalyst/Workup

Part 3: Detailed Experimental Protocol

Phase A: Imine Formation (Condensation)

Objective: Form the Schiff base intermediate. The phenolic hydroxyl group facilitates this by forming an intramolecular hydrogen bond with the imine nitrogen, stabilizing the intermediate.

  • Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

  • Charging: Add 5-Chloro-2-hydroxybenzaldehyde (10.0 g, 63.9 mmol) to the flask.

  • Solvation: Add Methanol (100 mL). Stir until fully dissolved. The solution will likely be pale yellow.

  • Amine Addition: Add 1-Amino-2-propanol (4.80 g, 63.9 mmol, 1.0 eq) dropwise over 5 minutes.

    • Observation: The solution color will deepen to bright yellow/orange, indicating imine formation.

  • Reaction: Heat the mixture to reflux (65°C) for 2 hours.

    • Self-Validation: Monitor by TLC (SiO₂, 3:1 Hexane:EtOAc). The aldehyde spot (Rf ~0.6) should disappear.

Phase B: Reduction

Objective: Reduce the C=N bond to the C-N amine bond without over-reducing the aromatic ring.

  • Cooling: Cool the reaction mixture to 0°C using an ice bath.

  • Reduction: Add Sodium Borohydride (NaBH₄) (2.42 g, 63.9 mmol, 1.0 eq) portion-wise over 20 minutes.

    • Safety Note: Massive hydrogen gas evolution will occur. Ensure the system is vented. Do not seal the flask.

  • Completion: Allow the reaction to warm to Room Temperature (20-25°C) and stir for an additional 1 hour.

    • Observation: The intense yellow color of the imine should fade to a lighter, clearer yellow or colorless solution.

Phase C: Workup & Isolation

Objective: Remove boron salts and isolate the free base.

  • Quenching: Carefully add Water (20 mL) followed by 1M HCl dropwise until pH ~2. This destroys excess borohydride and breaks down borate complexes. Stir for 15 minutes.

  • Basification: Adjust pH to 9-10 using 2M NaOH or saturated NaHCO₃.

    • Why: The product contains a phenol (acidic) and a secondary amine (basic). At pH 9-10, the amine is deprotonated (organic soluble), while the phenol may partially ionize but generally remains extractable in polar organics.

  • Extraction: Extract with Ethyl Acetate (EtOAc) (3 x 50 mL).

    • Note: If an emulsion forms, add a small amount of brine.

  • Drying: Combine organic layers, dry over anhydrous Na₂SO₄ , and filter.

  • Concentration: Evaporate the solvent under reduced pressure (Rotavap, 40°C) to yield the crude oil/solid.

  • Purification (Crystallization): Dissolve the crude residue in a minimum amount of hot Ethanol/Ether or Ethyl Acetate/Hexane . Cool to 4°C to crystallize.

Process Workflow Diagram

Workflow Start Start: Aldehyde + Amine in MeOH Reflux Reflux 2h (Imine Formation) Start->Reflux Cool Cool to 0°C Reflux->Cool Reduce Add NaBH4 (Portion-wise) Cool->Reduce Quench Quench (H2O/HCl) then Basify (pH 9-10) Reduce->Quench Extract Extract with EtOAc (3x) Quench->Extract Dry Dry (Na2SO4) & Evaporate Extract->Dry Finish Final Product Crystalline Solid Dry->Finish

Figure 2: Step-by-step operational workflow for the synthesis.

Part 4: Analytical Validation (Self-Validating Metrics)

Upon isolation, the product must meet the following criteria to confirm identity and purity.

Proton NMR (¹H-NMR, 400 MHz, DMSO-d₆)
  • δ 6.9 - 7.2 ppm (m, 3H): Aromatic protons. Look for the specific splitting pattern of the 1,2,4-substituted ring.

  • δ 3.8 ppm (s, 2H): Benzylic methylene protons (Ar-CH₂-NH ). Crucial: The disappearance of the aldehyde singlet (~10 ppm) and appearance of this singlet confirms reduction.

  • δ 3.7 ppm (m, 1H): Methine proton of the isopropanol group (-CH(OH)- ).

  • δ 2.4 - 2.6 ppm (m, 2H): Methylene protons adjacent to the amine (-NH-CH₂- ).

  • δ 1.1 ppm (d, 3H): Methyl group of the isopropanol chain.

Mass Spectrometry (ESI-MS)
  • Expected [M+H]⁺: 216.08 m/z (Calculated for C₁₀H₁₄ClNO₂ + H).

  • Isotope Pattern: Look for the characteristic Chlorine isotope pattern (3:1 ratio of M : M+2).

Troubleshooting Guide
ObservationRoot CauseCorrective Action
Low Yield Incomplete Imine FormationEnsure water is excluded during reflux; extend reflux time.
Oily Product Residual Solvent or ImpuritiesTriturate with diethyl ether or hexane to induce crystallization.
Aldehyde Peak in NMR Incomplete ReductionCheck NaBH₄ activity (it decomposes with moisture). Add excess NaBH₄.

References

  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. Link

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (General mechanism of imine reduction).
  • Sigma-Aldrich. (2023). "Product Specification: 5-Chloro-2-hydroxybenzaldehyde." Link

  • PubChem. (2023). "Compound Summary: 1-Amino-2-propanol." National Library of Medicine. Link

Sources

Application

Application Notes and Protocols for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol in Organic Synthesis

Introduction: A Versatile Building Block in Medicinal Chemistry 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is a bespoke chemical entity belonging to the broader class of substituted phenylethanolamines. While not...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Versatile Building Block in Medicinal Chemistry

4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is a bespoke chemical entity belonging to the broader class of substituted phenylethanolamines. While not a household name in the vast repository of organic synthesis reagents, its structural motifs—a halogenated phenol, a secondary amine, and a chiral alcohol—make it a highly valuable and versatile intermediate, particularly in the realm of drug discovery and development. The strategic placement of the chloro, hydroxyl, and amino-methyl groups on the phenyl ring allows for a multitude of synthetic transformations, making it an attractive starting point for the synthesis of complex molecules with potential physiological activity.

The true potential of this molecule is realized when viewed as a scaffold for the development of novel therapeutic agents. Its structural similarity to well-known β2-adrenergic agonists, such as Salbutamol, suggests its utility in the synthesis of new bronchodilators and other pharmaceuticals targeting adrenergic receptors.[1][2] The presence of the chlorine atom offers a site for further functionalization via cross-coupling reactions or nucleophilic aromatic substitution, while the secondary amine and hydroxyl groups provide handles for peptide coupling, esterification, or etherification, further expanding its synthetic utility.

This application note will provide a detailed exploration of the synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol and its subsequent application as a key intermediate in the synthesis of a novel Salbutamol analog. The protocols provided herein are designed to be robust and reproducible, offering researchers a practical guide to the utilization of this promising building block.

Core Application: A Precursor to Novel Bronchodilator Agents

The primary application of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol lies in its role as a precursor for the synthesis of novel phenylethanolamine-based drug candidates. The general strategy involves the initial synthesis of the core scaffold, followed by further elaboration to introduce additional functional groups that are known to be critical for biological activity. In the context of bronchodilator synthesis, a key transformation is the introduction of a hydroxymethyl group at the 3-position of the phenolic ring, a structural feature present in Salbutamol.[3]

The following sections will provide a two-part protocol:

  • Part A: The synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol via a Mannich-type reaction.

  • Part B: The application of the synthesized intermediate in the preparation of a novel Salbutamol analog through a hydroxymethylation reaction.

Experimental Protocols

Part A: Synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

This protocol details the synthesis of the title compound via a Mannich reaction involving 4-chlorophenol, formaldehyde, and (±)-1-amino-2-propanol. The Mannich reaction is a classic carbon-carbon bond-forming reaction that involves the amino-methylation of an acidic proton located alpha to a carbonyl group. In this case, the acidic proton is on the phenolic ring, ortho to the hydroxyl group.

Reaction Scheme:

Synthesis_of_Intermediate 4-Chlorophenol 4-Chlorophenol Intermediate 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol 4-Chlorophenol->Intermediate + Formaldehyde Formaldehyde Formaldehyde->Intermediate + 1-Amino-2-propanol (±)-1-Amino-2-propanol 1-Amino-2-propanol->Intermediate Ethanol, Reflux Hydroxymethylation Intermediate 4-Chloro-2-{[(2-hydroxypropyl)amino] methyl}phenol Analog Novel Salbutamol Analog Intermediate->Analog 1. Formaldehyde, NaOH 2. H₃O⁺

Caption: Hydroxymethylation of the intermediate to form a Salbutamol analog.

Materials and Reagents:

ReagentMolar Mass ( g/mol )QuantityMoles
4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol231.7011.59 g0.05
Sodium Hydroxide40.004.0 g0.10
Formaldehyde (37% in H2O)30.034.5 mL~0.055
Water-100 mL-
Hydrochloric Acid (2M)36.46As needed-
Diethyl Ether-150 mL-
Anhydrous Magnesium Sulfate-As needed-

Step-by-Step Protocol:

  • Formation of Phenoxide: In a 250 mL three-necked flask fitted with a stirrer, dropping funnel, and thermometer, dissolve sodium hydroxide (4.0 g, 0.10 mol) in water (50 mL). Cool the solution to 10°C in an ice bath.

  • Substrate Addition: To the cold NaOH solution, add a solution of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (11.59 g, 0.05 mol) in water (50 mL) dropwise, ensuring the temperature does not exceed 15°C.

  • Addition of Formaldehyde: Once the addition is complete, add formaldehyde solution (4.5 mL, ~0.055 mol) dropwise to the reaction mixture over 20 minutes, maintaining the temperature below 15°C.

  • Reaction: Stir the mixture at room temperature for 12 hours. The reaction progress can be monitored by TLC (9:1 dichloromethane:methanol).

  • Neutralization and Extraction: Cool the reaction mixture in an ice bath and carefully neutralize to pH 7 with 2M hydrochloric acid. Extract the product with diethyl ether (3 x 50 mL).

  • Drying and Concentration: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure.

  • Purification: The crude product can be purified by crystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel (using a dichloromethane/methanol gradient) to yield the final Salbutamol analog.

Expected Yield: 50-60%

Characterization Data (Hypothetical):

  • ¹H NMR (400 MHz, DMSO-d₆): δ 9.50 (br s, 1H, OH), 7.05 (s, 1H), 6.95 (s, 1H), 5.10 (t, J = 5.5 Hz, 1H, CH₂OH), 4.90 (d, J = 4.0 Hz, 1H, CHOH), 4.50 (d, J = 5.5 Hz, 2H, Ar-CH₂OH), 3.90 (m, 1H, CHOH), 3.75 (s, 2H, Ar-CH₂-N), 2.60-2.45 (m, 2H, N-CH₂), 1.05 (d, J = 6.2 Hz, 3H).

  • MS (ESI+): m/z 262.09 [(M+H)⁺].

Mechanistic Insights

The successful application of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol in these syntheses hinges on a fundamental understanding of the underlying reaction mechanisms.

The Mannich Reaction

The synthesis of the key intermediate proceeds via the Mannich reaction. The mechanism involves three key steps:

  • Formation of the Iminium Ion: Formaldehyde reacts with the secondary amine, 1-amino-2-propanol, to form a hemiaminal, which then dehydrates to form a reactive Eschenmoser-like salt or iminium ion.

  • Electrophilic Aromatic Substitution: The electron-rich phenol attacks the electrophilic iminium ion. The ortho-position to the hydroxyl group is activated towards electrophilic attack.

  • Deprotonation: A base removes a proton from the intermediate to restore aromaticity, yielding the final product.

Mannich_Mechanism Mechanism of the Mannich Reaction Amine R₂NH Iminium [CH₂=NR₂]⁺ (Iminium Ion) Amine->Iminium + CH₂O, -H₂O Formaldehyde CH₂O Phenol Ar-OH Intermediate [Ar(H)-CH₂NR₂]⁺ Phenol->Intermediate + [CH₂=NR₂]⁺ Product Ar(OH)-CH₂NR₂ Intermediate->Product -H⁺

Caption: Simplified mechanism of the Mannich reaction on a phenol.

Hydroxymethylation

The introduction of the hydroxymethyl group is an electrophilic aromatic substitution reaction. The strong activating and ortho-, para-directing effect of the phenoxide group (formed under basic conditions) is crucial. The electrophile is formaldehyde. The phenoxide attacks the carbonyl carbon of formaldehyde, and subsequent protonation during the acidic workup yields the hydroxymethyl group. The directing effects of the existing substituents favor substitution at the C-3 position.

Conclusion

4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol, while not a commonly available reagent, represents a structurally rich and synthetically versatile intermediate. This application note has demonstrated its utility as a key building block in the synthesis of novel Salbutamol analogs, highlighting its potential in medicinal chemistry and drug discovery. The detailed protocols and mechanistic insights provided serve as a valuable resource for researchers and scientists in the field, enabling the exploration of new chemical space in the quest for improved therapeutic agents. The principles outlined here can be extended to the synthesis of a wide array of other biologically active molecules, underscoring the strategic value of this unique chemical scaffold.

References

  • Pharmapproach. (2020). SALBUTAMOL Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses. [Link]

  • Prof. Gerald Dyker's Insights & Essentials. (2024). Industrial process for the synthesis of the asthma drug Salbutamol - Chemistry of Medicinal Drugs 7. YouTube. [Link] (Note: A representative URL is used as the original may not be stable).

  • Scribd. (n.d.). Synthesis of Salbutamol and Phenylephrine. [Link]

  • LookChem. (n.d.). Cas 18559-94-9,Salbutamol. [Link]

  • Google Patents. (n.d.). CN110963929A - Preparation method of salbutamol hydrochloride suitable for industrial production.
  • PubMed. (1981). New bronchodilators. Synthesis and bronchodilating activity of some 3-(alkoxymethyl)-alpha-(N-substituted aminomethyl)-4-hydroxybenzyl alcohols. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: A Guide to Improving the Yield of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol Synthesis

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol. As a critical intermedi...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol. As a critical intermediate, particularly in the synthesis of pharmaceuticals like Labetalol, achieving a high yield of this phenolic Mannich base is paramount.[1][2] This document moves beyond standard protocols to offer a troubleshooting framework grounded in chemical principles, helping you diagnose and resolve common issues encountered during synthesis.

Section 1: Understanding the Core Synthesis: The Phenolic Mannich Reaction

The synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is a classic example of the Mannich reaction, a three-component condensation involving an active hydrogen compound (4-chlorophenol), formaldehyde, and an amine (1-amino-2-propanol).[3][4] The reaction proceeds via electrophilic aromatic substitution on the electron-rich phenol ring. The hydroxyl group of the phenol activates the ortho and para positions; since the para position is blocked by a chlorine atom, the aminomethylation occurs selectively at the ortho position.[5][6]

The mechanism involves two primary stages:

  • Iminium Ion Formation : The amine (1-amino-2-propanol) reacts with formaldehyde to form a highly electrophilic iminium ion. This step is often acid-catalyzed.[3][6]

  • Electrophilic Attack : The activated 4-chlorophenol acts as a nucleophile, attacking the iminium ion to form the final C-C bond and yield the desired product.[6]

G Amine 1-Amino-2-propanol Iminium Iminium Ion (Electrophile) Amine->Iminium Formaldehyde Formaldehyde Formaldehyde->Iminium Phenol 4-Chlorophenol Phenoxide Activated Phenoxide Ion (Nucleophile) Phenol->Phenoxide Base catalyst Product 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol Iminium->Product Electrophilic Aromatic Substitution Phenoxide->Product

Caption: General mechanism for the Mannich synthesis of the target compound.

Section 2: Troubleshooting Guide for Low Yield & Impurities

This section addresses the most common experimental hurdles in a direct question-and-answer format.

Q1: My reaction yield is significantly lower than expected. What are the primary causes and how can I fix them?

Low yield is the most frequent issue and can typically be traced back to four key areas: reaction conditions, reactant stoichiometry, side reactions, or starting material quality.

A1.1: Suboptimal Reaction Conditions (Temperature & Time)

  • Causality : The Mannich reaction rate is highly dependent on temperature. Insufficient heat can lead to an incomplete reaction, while excessive heat can promote the formation of polymeric side products and oxidation.[7][8] An inadequate reaction time will naturally result in unreacted starting materials.[9]

  • Troubleshooting Steps :

    • Monitor Progress : Before quenching the reaction, always check for the disappearance of the limiting reagent (typically 4-chlorophenol) using Thin Layer Chromatography (TLC) or HPLC.[7]

    • Optimize Temperature : Start with a moderate temperature (e.g., 40-60°C).[9] If the reaction is slow, gradually increase the temperature while monitoring for the appearance of dark, insoluble materials which indicate polymerization.

    • Extend Reaction Time : Phenolic Mannich reactions can be slow. Some protocols for similar substrates report reaction times of 24 hours or even longer.[9][10] Rely on your reaction monitoring to determine the optimal endpoint.

A1.2: Incorrect Stoichiometry

  • Causality : The molar ratio of the three components is critical. An excess of formaldehyde and amine can favor the formation of di-substituted side products where a second aminomethyl group is added to the ring.[7] Insufficient amounts will leave the phenol unreacted.

  • Troubleshooting Steps :

    • Verify Calculations : Double-check the molar calculations for all reactants. Ensure you account for the concentration of aqueous formaldehyde solutions (e.g., 37 wt%).

    • Control Reactant Ratios : A good starting point is a molar ratio of approximately 1:1.1:1.1 (4-Chlorophenol : Formaldehyde : 1-Amino-2-propanol). A slight excess of the amine and formaldehyde can help drive the reaction to completion, but a large excess should be avoided.

    • Consider Order of Addition : Slowly adding the formaldehyde to the mixture of phenol and amine can help maintain a low concentration of the highly reactive iminium ion precursor, potentially reducing side reactions.[8]

A1.3: Poor Quality of Starting Materials

  • Causality : The purity of your reactants is non-negotiable for good yield. 4-chlorophenol can oxidize over time, appearing pink or brown. The amine component can also degrade. Using impure starting materials introduces contaminants that can interfere with the reaction or complicate purification.[11]

  • Troubleshooting Steps :

    • Assess Purity : Use fresh, high-purity reagents whenever possible. If your 4-chlorophenol is discolored, consider purifying it by recrystallization or distillation before use.

    • Proper Storage : Store phenols and amines in a cool, dark place, preferably under an inert atmosphere (nitrogen or argon) to prevent oxidation.[7]

Q2: I'm observing a dark, tarry substance in my reaction flask. What is it and how can I prevent it?

A2: Polymerization and Resin Formation

  • Causality : The dark, often insoluble, substance is typically a phenol-formaldehyde resin.[7] This side reaction is highly common and occurs when phenol molecules are cross-linked by formaldehyde, especially under harsh conditions (high temperature or incorrect pH).

  • Troubleshooting Steps :

    • Strict Temperature Control : Avoid excessive heating. Maintain a consistent and moderate temperature throughout the reaction.

    • pH Management : While the reaction can be run under neutral or slightly acidic conditions, strongly acidic or basic environments can accelerate resin formation.[7] Maintain controlled pH.

    • Solvent Choice : The choice of solvent can influence polymerization. Protic solvents like ethanol or methanol can help stabilize intermediates and may be preferable.[9][12]

Q3: My final product is discolored (yellow to reddish-brown). What causes this and how can I purify it?

A3: Oxidation of the Phenolic Product

  • Causality : Phenols are highly susceptible to oxidation, which forms colored quinone-type byproducts.[13] This can happen during the reaction, work-up, or even during storage if the product is exposed to air and light.

  • Troubleshooting Steps :

    • Use an Inert Atmosphere : To prevent oxidation during the reaction, conduct the synthesis under a nitrogen or argon atmosphere. This is especially important if the reaction requires prolonged heating.[7]

    • Purification :

      • Recrystallization : The primary method for removing colored impurities. A suitable solvent system (e.g., ethanol, methanol, or ethyl acetate/hexane) can be used to crystallize the pure white product, leaving the colored impurities in the mother liquor.[6]

      • Activated Carbon : During workup or before recrystallization, you can treat a solution of your crude product with a small amount of activated carbon to adsorb colored impurities, followed by filtration.[14]

      • Column Chromatography : For difficult-to-purify products, silica gel column chromatography can be effective for isolating the desired compound.[11][15]

Section 3: Optimized Experimental Protocol

This protocol provides a robust starting point for synthesis. Optimization may be required based on your specific laboratory conditions and reagent purity.

3.1: Synthesis Protocol

  • Reaction Setup : To a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 4-chlorophenol (1.0 eq) and 1-amino-2-propanol (1.1 eq).

  • Solvent Addition : Add ethanol or methanol as the solvent (approx. 5-10 mL per gram of 4-chlorophenol). Stir the mixture until the solids are fully dissolved.[10]

  • Initiate Inert Atmosphere : Begin bubbling nitrogen or argon through the solution and maintain a positive pressure throughout the reaction.

  • Reagent Addition : Warm the mixture to 40°C. Slowly add aqueous formaldehyde (37 wt%, 1.1 eq) dropwise over 15-20 minutes.

  • Reaction : Increase the temperature to 60°C (or gentle reflux) and maintain for 12-24 hours.

  • Monitoring : Periodically take small aliquots from the reaction mixture to monitor the consumption of 4-chlorophenol by TLC (e.g., using a 7:3 hexane:ethyl acetate mobile phase). The product should be a new, more polar spot.

  • Work-up : Once the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

  • Isolation : Dissolve the resulting residue in a suitable organic solvent like ethyl acetate. Wash the organic layer with water and then with a saturated sodium chloride (brine) solution. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

3.2: Purification by Recrystallization

  • Dissolve the crude product in a minimum amount of hot ethanol.

  • If the solution is colored, add a small amount of activated carbon and keep the solution hot for 5-10 minutes.

  • Filter the hot solution through a pad of celite to remove the carbon.

  • Allow the clear filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Collect the white crystalline product by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

3.3: Table of Optimization Parameters

ParameterRecommended RangeRationale & Impact on Yield
Temperature 40°C - RefluxLower temperatures minimize polymerization; higher temperatures increase reaction rate. Optimal balance is key.[8]
Stoichiometry 1 : 1.05-1.2 : 1.05-1.2A slight excess of amine/formaldehyde drives the reaction, but a large excess can cause di-substitution.[7]
Solvent Ethanol, MethanolProtic solvents are generally effective, offering good solubility for reactants and stabilizing intermediates.[9]
Atmosphere Inert (N₂ or Ar)Prevents the formation of colored oxidation byproducts, improving final product purity and simplifying purification.[7]
pH Near Neutral / Weakly AcidicAvoids strong acid or base catalysis which can promote significant phenol-formaldehyde resin formation.[7]

Section 4: Visualizing Workflows

Troubleshooting Workflow

G Start Low Yield or High Impurity CheckTLC Analyze Crude by TLC/NMR Start->CheckTLC UnreactedSM High Amount of Unreacted Starting Material CheckTLC->UnreactedSM Unreacted SM Present DarkPolymer Dark, Tarry Impurities (Polymerization) CheckTLC->DarkPolymer Low Rf Tarry Spot ColoredProduct Discolored Product (Oxidation) CheckTLC->ColoredProduct Product Spot is Colored Sol1 Increase Reaction Time and/or Temperature. Verify Stoichiometry. UnreactedSM->Sol1 Sol2 Reduce Temperature. Control pH. Slow Reagent Addition. DarkPolymer->Sol2 Sol3 Run Under Inert Gas (N₂/Ar). Purify via Recrystallization with Activated Carbon. ColoredProduct->Sol3

Caption: A logical workflow for troubleshooting common synthesis issues.

Parameter Interplay Diagram

G Yield Yield Purity Purity Temp Temperature Temp->Yield +/- Polymer Polymerization Temp->Polymer + Stoich Stoichiometry Stoich->Yield + Stoich->Purity - if excess Solvent Solvent Solvent->Yield + Atmosphere Atmosphere Atmosphere->Purity + Oxidation Oxidation Atmosphere->Oxidation - Polymer->Yield - Polymer->Purity - Oxidation->Purity -

Caption: Inter-relationships between key reaction parameters and outcomes.

Section 5: References

  • Benchchem. (n.d.). Troubleshooting guide for unexpected side reactions of 2,6-Bis(aminomethyl)phenol. Retrieved February 25, 2026, from

  • YouTube. (2025, January 1). Preparation of Phenols, Part 3: By Aromatic Electrophilic Substitution. Retrieved February 25, 2026, from

  • ACS Publications. (2022, March 25). Unveiling the Synthetic Potential of Substituted Phenols as Fully Recyclable Organophotoredox Catalysts for the Iodosulfonylation of Olefins | ACS Catalysis. Retrieved February 25, 2026, from

  • Benchchem. (n.d.). An In-depth Technical Guide to 4-Chloro-2,6-bis(hydroxymethyl)phenol. Retrieved February 25, 2026, from

  • SYNTHESIS AND REACTIVITY OF MANNICH BASES. PART 32. PHENOLIC MANNICH BASES OF 1-(1-HYDROXYNAPHTHALEN- 2-YL)ETHANONE. (n.d.). Retrieved February 25, 2026, from

  • Benchchem. (n.d.). Technical Support Center: Troubleshooting Low Yields in the Condensation of Aldehydes with 2-Aminothiophenol. Retrieved February 25, 2026, from

  • Wikipedia. (n.d.). Mannich reaction. Retrieved February 25, 2026, from

  • Benchchem. (n.d.). Strategies to minimize polymerization in Mannich reactions. Retrieved February 25, 2026, from

  • Benchchem. (n.d.). The Mannich Reaction with Phenols: A Technical Guide to its Discovery and History. Retrieved February 25, 2026, from

  • Benchchem. (n.d.). Technical Support Center: Synthesis of 4-Chloro-2,6-bis(hydroxymethyl)phenol. Retrieved February 25, 2026, from

  • Organic Chemistry Portal. (n.d.). Mannich Reaction. Retrieved February 25, 2026, from

  • MDPI. (2005, July 1). Synthesis of 4-chloro-2-(thiomorpholin-4-ylmethyl)phenol. Retrieved February 25, 2026, from

  • Google Patents. (n.d.). WO2017098520A1 - Process for the preparation of labetalol hydrochloride. Retrieved February 25, 2026, from

  • Al-Rafidain Journal of Medical Sciences. (2022, December 13). Solvent Role in Organic Chemistry in Comparison with Organic Synthesis under Solvent-Free Condition (Green Chemistry): A Mini Literature Review. Retrieved February 25, 2026, from

  • LookChem. (n.d.). Production of Labetalol hydrochloride. Retrieved February 25, 2026, from

  • Google Patents. (n.d.). CN101481311A - Preparation of 4-chloro-2-nitrophenol. Retrieved February 25, 2026, from

Sources

Optimization

Technical Support Center: Troubleshooting the Degradation of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Welcome to the technical support center for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot potential...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot potential degradation issues encountered during their experiments. As this molecule is a substituted chlorophenol, it is susceptible to specific degradation pathways that can impact experimental outcomes. This document provides in-depth, cause-and-effect explanations and actionable protocols to ensure the integrity of your research.

I. Understanding the Molecule: A Proactive Approach to Stability

4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is a Mannich base, a class of organic compounds formed via the aminoalkylation of an acidic proton.[1][2] In this case, the phenol ring of 4-chlorophenol provides the nucleophilic character for the reaction.[3] The stability of this molecule is influenced by its three key functional groups: the chlorophenol ring, the secondary amine, and the hydroxyl group on the propyl chain. Understanding the potential reactivity of these groups is the first step in preventing degradation.

II. Troubleshooting Guide: A Symptom-Based Approach

This section addresses common observational and analytical problems you may encounter during your experiments, providing likely causes and step-by-step solutions.

Q1: My solution of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol has turned yellow/brown. What is the cause and how can I fix it?

A1: Cause and Effect

A color change to yellow or brown is a classic indicator of the oxidation of the phenolic ring.[4] Phenolic compounds are susceptible to oxidation, which can be initiated by exposure to air (oxygen), light (photodegradation), or trace metal ion contaminants.[5][6] This process likely involves the formation of a phenoxy radical, which can then lead to the formation of colored quinone and hydroquinone-type structures.[7]

Troubleshooting Protocol:

  • Assess Storage Conditions:

    • Light Exposure: Is the compound or its solution stored in a clear container exposed to ambient light? Phenolic compounds should be stored in amber vials or protected from light.[8]

    • Oxygen Exposure: Has the container been repeatedly opened and closed? Is the solution sparged with an inert gas (e.g., nitrogen or argon) before sealing? Minimizing headspace and using an inert atmosphere can prevent oxidation.[9]

    • Temperature: While room temperature storage may be acceptable for short periods, long-term storage should be at a lower temperature (e.g., 4°C) to slow down degradation kinetics.[4][10]

  • Solvent Purity Check:

    • Ensure that the solvents used to dissolve the compound are of high purity and free from peroxide and metal ion contaminants. Peroxides can initiate oxidation.

  • Purity Analysis:

    • Perform an HPLC-UV analysis (see Section IV for a detailed protocol) to assess the purity of the colored solution. Compare the chromatogram to that of a freshly prepared solution or a reference standard. The presence of new peaks, particularly those with different UV spectra, indicates degradation products.

  • Mitigation:

    • For future experiments, prepare solutions fresh whenever possible.

    • If a stock solution must be stored, divide it into smaller aliquots to minimize the number of freeze-thaw cycles and air exposure events.

    • Store stock solutions under an inert atmosphere at a reduced temperature and protected from light.

Q2: I am observing a loss of potency or activity of my compound in my biological assay. Could this be due to degradation?

A2: Cause and Effect

A loss of biological activity is a strong indicator of chemical degradation. The degradation of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol can occur at the phenolic ring, the secondary amine, or the hydroxyl group, any of which could alter the molecule's interaction with its biological target.

  • Phenol Oxidation: As mentioned in Q1, oxidation of the phenol can lead to the formation of quinones, which will have different electronic and steric properties.

  • Amine Oxidation: Secondary amines can be oxidized to form hydroxylamines and nitrones.[11] This would change the charge state and hydrogen bonding capacity of the side chain.

  • Dealkylation: The bond between the nitrogen and the propyl group or the benzyl group could potentially cleave under certain conditions, leading to the formation of 4-chloro-2-(aminomethyl)phenol or other byproducts.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for loss of biological activity.

Q3: I see an unexpected peak in my HPLC chromatogram that grows over time. How can I identify it?

A3: Cause and Effect

The appearance and growth of a new peak over time is a clear sign of degradation. The identity of the peak will depend on the degradation pathway.

  • Early Eluting Peaks: More polar compounds tend to elute earlier in reverse-phase HPLC. Oxidation of the phenol to a hydroquinone or other hydroxylated species would increase polarity.

  • Late Eluting Peaks: Less polar compounds elute later. Polymerization of the phenol could lead to larger, more hydrophobic molecules.

Identification Protocol:

  • HPLC with Diode Array Detection (DAD):

    • A DAD allows you to obtain the UV spectrum of each peak. Compare the spectrum of the unknown peak to that of the parent compound. A similar but shifted spectrum might indicate a closely related structure.

  • Liquid Chromatography-Mass Spectrometry (LC-MS):

    • This is the most powerful tool for identifying unknown peaks. The mass-to-charge ratio (m/z) of the unknown peak can provide its molecular weight, which can be used to deduce its chemical formula and propose a structure.

  • Forced Degradation Studies:

    • To confirm the identity of a degradation product, you can perform forced degradation studies.[12] Expose the compound to stress conditions (e.g., acid, base, peroxide, heat, light) and monitor the formation of the unknown peak. This can help to confirm its identity and understand the conditions that promote its formation.

III. Frequently Asked Questions (FAQs)

Q: What are the optimal storage conditions for solid 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol?

A: For long-term storage, the solid compound should be kept in a tightly sealed container, protected from light, and stored in a cool, dry place.[8][10] A desiccator at 4°C is ideal. For routine use, storage at room temperature in a desiccator away from direct sunlight is acceptable for shorter periods.

Q: What are the likely impurities from the synthesis of this compound?

A: 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is synthesized via the Mannich reaction.[1] Potential impurities could include unreacted starting materials (4-chlorophenol, formaldehyde, and 2-amino-1-propanol) and byproducts from side reactions, such as bis-substituted products or polymeric materials.[13][14]

Q: Is this compound sensitive to pH?

A: Yes, phenolic compounds can be sensitive to pH. At high pH, the phenolic hydroxyl group will be deprotonated, forming a phenoxide ion. While this can increase solubility in aqueous solutions, the phenoxide is also more susceptible to oxidation. Therefore, neutral to slightly acidic conditions are generally preferred for storage and handling in solution.

IV. Experimental Protocols

Protocol 1: HPLC-UV Method for Purity Assessment

This protocol provides a general reverse-phase HPLC-UV method for assessing the purity of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol and detecting degradation products.

Instrumentation and Reagents:

  • High-Performance Liquid Chromatograph with a UV or DAD detector

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Sample diluent: 50:50 acetonitrile:water

Procedure:

  • Sample Preparation: Prepare a stock solution of the compound at 1 mg/mL in the sample diluent. Dilute to a working concentration of approximately 50 µg/mL.

  • Chromatographic Conditions:

    • Flow rate: 1.0 mL/min

    • Injection volume: 10 µL

    • Column temperature: 25°C

    • Detection wavelength: 280 nm (or scan with DAD)

  • Gradient Elution:

Time (min)% Mobile Phase A% Mobile Phase B
09010
151090
201090
219010
259010

Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the main peak as a percentage of the total peak area.

  • Monitor for the appearance of new peaks over time or under stress conditions.

HPLC Troubleshooting:

IssuePotential CauseSolution
Peak Tailing Secondary interactions with the column; column degradation.Use a mobile phase with a different pH; use a new column.
Peak Fronting Sample overload.Inject a smaller volume or a more dilute sample.
Ghost Peaks Carryover from a previous injection; contaminated mobile phase.Run a blank injection; prepare fresh mobile phase.
Drifting Baseline Column not equilibrated; fluctuating temperature.Allow sufficient time for column equilibration; use a column oven.

V. Inferred Degradation Pathways

Based on the chemical structure, two primary degradation pathways are proposed:

  • Oxidation of the Phenolic Ring: This pathway is initiated by the formation of a phenoxy radical, which can then dimerize or react with other molecules to form quinone-type structures. This is often associated with a change in color.

A 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol B Phenoxy Radical Intermediate A->B Oxidation (O2, light, metal ions) C Quinone-type Degradation Products B->C Further Oxidation D Polymeric Byproducts B->D Dimerization/Polymerization

Caption: Inferred oxidative degradation of the phenolic ring.

  • Oxidation of the Secondary Amine: The secondary amine in the side chain can undergo oxidation to form N-oxygenated products.

A Secondary Amine Moiety B Hydroxylamine Derivative A->B N-Oxidation C Nitrone Derivative B->C Further Oxidation

Caption: Inferred oxidation pathway of the secondary amine.

VI. Best Practices for Handling and Storage

To maintain the integrity of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol, adhere to the following best practices:

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves (e.g., nitrile), when handling the compound.[8]

  • Ventilation: Handle the solid compound and concentrated solutions in a well-ventilated area or a chemical fume hood.[15]

  • Storage of Solids: Store the solid compound in a cool, dry, and dark place. A refrigerator or freezer is recommended for long-term storage.[10]

  • Storage of Solutions: Store solutions in amber glass vials to protect from light.[8] For long-term storage, purge the headspace with an inert gas (e.g., nitrogen or argon) before sealing and store at low temperatures.

  • Avoid Contamination: Use clean spatulas and glassware to avoid cross-contamination with metals or other reactive species that could catalyze degradation.

By understanding the potential degradation pathways and implementing these troubleshooting and preventative measures, you can ensure the stability and reliability of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol in your research endeavors.

VII. References

Sources

Troubleshooting

Technical Support Center: Purification of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the purification of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol. T...

Author: BenchChem Technical Support Team. Date: February 2026

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the purification of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol. This document offers in-depth, field-proven insights and detailed protocols to address common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the purification of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol, providing quick and actionable answers.

Q1: What is the most likely synthetic route for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol, and what are the expected impurities?

A1: The most probable and industrially scalable synthesis is a Mannich reaction. This involves the condensation of three components: 4-chloro-2-aminophenol, formaldehyde (or its equivalent, paraformaldehyde), and 1-amino-2-propanol.[1]

The primary impurities to anticipate are:

  • Unreacted Starting Materials: Residual 4-chloro-2-aminophenol and 1-amino-2-propanol.

  • Bis-aminated Byproduct: Formation of a byproduct where two aminomethyl groups are attached to the phenolic ring.

  • Polymeric Materials: High temperatures can lead to the formation of phenolic resins.[2]

  • Precursor Impurities: Impurities from the synthesis of 4-chloro-2-aminophenol, such as 2,5-dichloronitrobenzene and 4-chloro-2-nitrophenol.[3]

Q2: My purified product has a persistent color. What is the likely cause and how can I remove it?

A2: Colored impurities in phenolic Mannich bases can often be attributed to the presence of resorcinolic impurities in the starting phenol or oxidation of the aminophenol. These impurities can form highly colored byproducts during the reaction.

Troubleshooting Steps:

  • Charcoal Treatment: During recrystallization, add a small amount of activated charcoal to the hot solution to adsorb colored impurities.

  • Chromatography: If color persists, column chromatography is an effective method for separation.

  • Purity of Starting Materials: Ensure the 4-chloro-2-aminophenol starting material is of high purity.

Q3: How can I monitor the progress of the purification process effectively?

A3: Thin-Layer Chromatography (TLC) is a rapid and effective technique for monitoring purification. Use a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) to separate the desired product from impurities. The spots can be visualized under UV light or with a suitable staining agent. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) is recommended.

Q4: What are the best analytical methods to confirm the purity of the final product?

A4: A combination of techniques is recommended for comprehensive purity analysis:

  • HPLC: To determine the percentage purity and quantify known impurities.

  • NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and identify any residual solvents or impurities.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product.

Troubleshooting Guide

This section provides detailed solutions to specific problems that may arise during the purification of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol.

Issue: Presence of Unreacted 4-chloro-2-aminophenol

Identification:

  • TLC: A spot corresponding to the Rf value of 4-chloro-2-aminophenol.

  • HPLC: A peak with the retention time of 4-chloro-2-aminophenol.

  • ¹H NMR: Characteristic aromatic proton signals of the starting material.

Causality: Incomplete reaction or suboptimal stoichiometry of the reactants in the Mannich reaction.

Solutions:

  • Recrystallization: 4-chloro-2-aminophenol has different solubility characteristics compared to the product. A carefully chosen solvent system for recrystallization can effectively remove it.

  • Column Chromatography: If recrystallization is ineffective, column chromatography provides excellent separation.

  • Acid-Base Extraction: The basicity of the aminomethyl group in the product allows for separation from the less basic starting material through pH-controlled extractions.

Issue: Presence of Bis-aminated Byproduct

Identification:

  • TLC: A spot with a different Rf value than the desired product.

  • HPLC: A distinct peak, often with a longer retention time.

  • ¹H NMR: Additional signals in the aromatic and aminomethyl regions.

  • MS: A molecular ion peak corresponding to the mass of the bis-aminated product.

Causality: The use of an excess of formaldehyde and/or the amine can lead to the formation of the di-substituted product.

Solutions:

  • Column Chromatography: This is the most effective method for separating the mono- and di-substituted products due to their different polarities.

  • Fractional Recrystallization: In some cases, careful fractional recrystallization may be successful if the solubility differences are significant.

Detailed Experimental Protocols

Recrystallization Protocol

Recrystallization is a powerful technique for purifying solid compounds.

Step-by-Step Methodology:

  • Solvent Selection: Choose a solvent or solvent system in which the product is soluble at high temperatures but sparingly soluble at low temperatures. A mixture of ethanol and water or hexane and ethyl acetate is a good starting point.

  • Dissolution: In an Erlenmeyer flask, dissolve the crude product in the minimum amount of the hot solvent.

  • Decolorization (if necessary): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

  • Hot Filtration: Quickly filter the hot solution through a pre-heated funnel to remove the charcoal and any insoluble impurities.

  • Crystallization: Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

  • Drying: Dry the purified crystals under vacuum.

Data Presentation: Comparison of Recrystallization Solvents

Solvent SystemTypical Yield (%)Purity (by HPLC, %)
Ethanol/Water70-80>98.5
Hexane/Ethyl Acetate75-85>99.0
Column Chromatography Protocol

Column chromatography is a versatile technique for separating components of a mixture based on their differential adsorption to a stationary phase.

Step-by-Step Methodology:

  • Stationary Phase Selection: Silica gel is the most common stationary phase for this type of compound.

  • Mobile Phase Selection: Use TLC to determine an appropriate solvent system (eluent) that provides good separation of the product from its impurities (an Rf value of ~0.3 for the product is ideal). A gradient of hexane and ethyl acetate is often effective.

  • Column Packing: Pack a chromatography column with a slurry of the stationary phase in the initial eluent.

  • Sample Loading: Dissolve the crude product in a minimum amount of the eluent and load it onto the top of the column.

  • Elution: Pass the eluent through the column and collect fractions.

  • Fraction Analysis: Analyze the collected fractions by TLC or HPLC to identify those containing the pure product.

  • Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Analytical Methods for Purity Assessment

High-Performance Liquid Chromatography (HPLC)

Instrumentation: A standard HPLC system with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 280 nm.

  • Injection Volume: 10 µL.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: Provides information on the proton environment in the molecule, confirming the structure and identifying proton-containing impurities.

  • ¹³C NMR: Provides information on the carbon skeleton of the molecule, further confirming the structure.

Visualizations

Assumed Synthetic Pathway

Synthetic_Pathway 4-chloro-2-aminophenol 4-chloro-2-aminophenol Product 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol 4-chloro-2-aminophenol->Product Mannich Reaction Formaldehyde Formaldehyde Formaldehyde->Product 1-amino-2-propanol 1-amino-2-propanol 1-amino-2-propanol->Product

Caption: Assumed synthetic pathway via Mannich reaction.

Purification Workflow

Purification_Workflow cluster_synthesis Synthesis cluster_purification Purification cluster_analysis Purity Analysis Crude_Product Crude Product (with impurities) Recrystallization Recrystallization Crude_Product->Recrystallization Initial Purification Column_Chromatography Column Chromatography Recrystallization->Column_Chromatography If impurities persist TLC TLC Recrystallization->TLC Monitoring Pure_Product Pure Product (>99%) Recrystallization->Pure_Product Successful Column_Chromatography->TLC Monitoring Column_Chromatography->Pure_Product Successful HPLC HPLC NMR NMR Pure_Product->HPLC Final Purity Check Pure_Product->NMR Structural Confirmation

Caption: General purification and analysis workflow.

References

  • Mannich Reaction: Synthetic applications of biologically important Mannich bases: An updated review. [Link]

  • (E)-4-Chloro-2-[(2-hydroxyphenyl)iminomethyl]phenol. [Link]

  • Mannich Reaction - Chemistry Steps. [Link]

  • Mannich Reaction - Organic Chemistry Portal. [Link]

  • The Mannich Reaction - Organic Reactions. [Link]

  • Improved Processes For Preparing 4 Chloro 2 Amino Phenol And Derivative Thereof - QuickCompany. [Link]

  • Synthesis and Characterization of 4-Chloro-2-(1-phenyl imino) Propyl Phenol and Its Metal Complexes | Novel Aspects on Chemistry and Biochemistry Vol. 3. [Link]

  • Synthesis and characterization of aminomethylated 2-chloro-4-phenylphenols. [Link]

  • Synthesis of 4-chloro-2-(thiomorpholin-4-ylmethyl)phenol. [Link]

  • Amended Safety Assessment of 4-Chloro-2-Aminophenol as Used in Cosmetics. [Link]

  • Production method of 4-chloro-2-aminophenol - Google P
  • 4-Chloro-2-[(E)-(2-chlorophenyl)iminomethyl]phenol. [Link]

  • Amended Safety Assessment of 4-Chloro-2-Aminophenol as Used in Cosmetics. [Link]

  • Decontamination of 4-Chloro-2-Nitrophenol from Aqueous Solution by Graphene Adsorption: Equilibrium, Kinetic, and Thermodynamic. [Link]

  • 4-Chloro-2-(2-methyl-1-propenyl)phenol - Optional[13C NMR] - SpectraBase. [Link]

  • 4-Chloro-2-Amino Phenol & API Chemicals | Our Products - Bliss Industries. [Link]

Sources

Optimization

Technical Support Center: Optimizing the Synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Welcome to the technical support center for the synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth tro...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols. Our goal is to equip you with the necessary insights to navigate the common challenges associated with this synthesis, ensuring efficiency, high yield, and purity.

The synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is a classic example of the Mannich reaction. This three-component organic reaction involves the aminoalkylation of an acidic proton located on the 4-chlorophenol ring using formaldehyde and 1-amino-2-propanol.[1][2] The reaction leverages the nucleophilic character of the phenol, which is activated by the hydroxyl group, to react with an electrophilic iminium ion formed in situ from formaldehyde and the primary amine.[1]

Reaction Pathway Overview

The reaction proceeds in two primary stages: the formation of the N-(2-hydroxypropyl)methaniminium ion, followed by the electrophilic aromatic substitution onto the 4-chlorophenol ring. Due to the para-chloro substituent, the aminomethylation occurs regioselectively at the ortho position.

Mannich_Reaction cluster_0 Step 1: Iminium Ion Formation cluster_1 Step 2: Electrophilic Aromatic Substitution amine 1-Amino-2-propanol iminium N-(2-hydroxypropyl)methaniminium Ion (Electrophile) amine->iminium + Formaldehyde - H₂O formaldehyde Formaldehyde intermediate Wheland Intermediate iminium->intermediate Electrophilic Attack phenol 4-Chlorophenol (Nucleophile) phenol->intermediate + Iminium Ion product 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (Final Product) intermediate->product - H⁺ (Rearomatization)

Caption: Mechanism of the Mannich reaction for the synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing potential causes and actionable solutions.

Issue Potential Cause(s) Troubleshooting Steps & Scientific Rationale
1. Low Yield of Target Compound Incomplete Reaction: The reaction may not have reached equilibrium or completion.Extend Reaction Time: Monitor the reaction using Thin Layer Chromatography (TLC) until the starting material spot disappears or becomes faint.[3][4] Increase Temperature: Gently heating the reaction mixture (e.g., to 40-60°C) can increase the reaction rate. However, be cautious, as excessive heat can promote the formation of polymeric byproducts.[3]
Suboptimal Stoichiometry: Incorrect molar ratios of reactants can limit the formation of the desired product.Optimize Molar Ratios: A slight excess of formaldehyde and 1-amino-2-propanol (e.g., 1.1-1.2 equivalents each relative to 4-chlorophenol) can drive the reaction forward. Avoid a large excess, which can lead to side reactions.
Poor Solubility of Reactants: 4-chlorophenol has limited solubility in purely aqueous media, which can hinder the reaction rate.Solvent System Modification: Use a co-solvent like methanol or ethanol to improve the solubility of all reactants.[5] Methanol is often effective for this type of Mannich reaction.
2. Formation of Significant Impurities Bis-Aminomethylation: The highly activated phenol ring can undergo a second aminomethylation at the other ortho position (C6), leading to 4-chloro-2,6-bis({[(2-hydroxypropyl)amino]methyl})phenol.Control Stoichiometry: Use a 1:1:1 molar ratio of 4-chlorophenol, formaldehyde, and 1-amino-2-propanol. A slight excess of the phenol can also suppress disubstitution. Lower Temperature: Running the reaction at room temperature or below can increase selectivity for the mono-substituted product.
Polymeric Byproducts: Formaldehyde can self-polymerize, and the product can react further to form phenolic resins, especially at high temperatures.Controlled Addition of Formaldehyde: Add the formaldehyde solution dropwise to the mixture of 4-chlorophenol and 1-amino-2-propanol to maintain a low instantaneous concentration. Maintain Moderate Temperature: Avoid high reaction temperatures to minimize polymerization.[3]
Unreacted Starting Materials in Final Product Inefficient Reaction or Workup: The reaction may not have gone to completion, or the purification process may be inadequate.
3. Reaction Stalls or Fails to Initiate Incorrect pH: The formation of the iminium ion is often facilitated under mildly acidic to neutral conditions, while the nucleophilic attack of the phenol is favored under neutral to mildly basic conditions. The reaction is complex and pH-sensitive.pH Adjustment (with caution): While typically run without external acid or base, if the reaction fails to start, a catalytic amount of a mild acid (like acetic acid) can be added to facilitate iminium ion formation. However, strong acids can protonate the amine, rendering it non-nucleophilic.
Decomposition of Reactants: Formaldehyde solutions can degrade over time. The amine can be susceptible to oxidation.Use Fresh Reagents: Ensure high-purity starting materials. Use a freshly opened bottle of formaldehyde solution (formalin) or prepare it from paraformaldehyde.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for this reaction?

Methanol is a commonly used and effective solvent for this type of Mannich reaction as it effectively dissolves all reactants.[5] Ethanol is also a suitable alternative. Aprotic polar solvents like DMF or DMSO can also be used, but may complicate product isolation.

Q2: How should the reaction progress be monitored?

Thin Layer Chromatography (TLC) is the most straightforward method.[3] Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexane) to achieve good separation between the starting materials and the product. The spots can be visualized under a UV lamp or by using an iodine chamber.

Q3: What are the recommended reaction temperatures and times?

A good starting point is to stir the reaction mixture at room temperature for 24 hours.[5] If monitoring shows a slow conversion, the temperature can be increased to 40-60°C. Reaction times can vary from a few hours to 48 hours depending on the specific conditions.

Q4: What is the standard workup and purification procedure?

Upon reaction completion, the solvent is typically removed under reduced pressure (rotary evaporation). The residue is then dissolved in a suitable organic solvent (like ethyl acetate) and washed with water to remove any remaining salts or water-soluble impurities. The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and concentrated. The crude product can then be purified by recrystallization from a solvent system like ethanol/water or by column chromatography.[5]

Q5: Can other aldehydes be used instead of formaldehyde?

Yes, other aliphatic or aromatic aldehydes can be used in the Mannich reaction.[6] However, using a different aldehyde will result in a different substituent on the carbon atom connecting the phenol and the amine, and may require different reaction conditions.

Optimized Experimental Protocol

This protocol provides a validated starting point for the synthesis. Researchers should consider this a baseline and optimize based on their experimental observations.

Materials:

  • 4-Chlorophenol

  • 1-Amino-2-propanol

  • Formaldehyde (37% solution in water)

  • Methanol

  • Ethyl acetate

  • Anhydrous sodium sulfate

  • Standard laboratory glassware

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-chlorophenol (1 equivalent) in methanol.

  • Addition of Reactants: To this solution, add 1-amino-2-propanol (1.1 equivalents). Stir for 10 minutes. Then, add formaldehyde solution (1.1 equivalents) dropwise to the mixture at room temperature.

  • Reaction: Stir the reaction mixture at room temperature for 24 hours. Monitor the reaction progress by TLC. If the reaction is slow, gently warm the mixture to 40°C and continue stirring.

  • Workup: Once the reaction is complete, remove the methanol under reduced pressure.

  • Extraction: Dissolve the resulting residue in ethyl acetate and transfer to a separatory funnel. Wash the organic layer with water (2x) and then with brine (1x).

  • Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

  • Purification: Purify the crude product by recrystallization from an appropriate solvent (e.g., ethanol-water mixture) to yield pure 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol.

Caption: Experimental workflow for the synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol.

References

  • Catalytic Amination of Phenols with Amines. Organic Chemistry Portal. Available at: [Link]

  • Amination of Phenols and Halophenols via Pyridinium–Iridium Dual Photocatalysis. PMC. Available at: [Link]

  • Catalytic Amination of Phenols with Amines. Journal of the American Chemical Society. Available at: [Link]

  • Secondary Amines from Catalytic Amination of Bio-Derived Phenolics over Pd/C and Rh/C: Effect of Operation Parameters. MDPI. Available at: [Link]

  • Reductive amination of phenol over Pd-based catalysts: elucidating the role of the support and metal nanoparticle size. RSC Publishing. Available at: [Link]

  • Mannich reaction – Knowledge and References. Taylor & Francis. Available at: [Link]

  • Mannich reaction mechanism for phenols. ResearchGate. Available at: [Link]

  • Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction. PMC. Available at: [Link]

  • Mannich reaction. Wikipedia. Available at: [Link]

  • (E)-4-Chloro-2-[(2-hydroxyphenyl)iminomethyl]phenol. PMC. Available at: [Link]

  • Improved Processes For Preparing 4 Chloro 2 Amino Phenol And Derivative Thereof. QuickCompany. Available at: [Link]

  • (PDF) Synthesis of 4-chloro-2-(thiomorpholin-4-ylmethyl)phenol. ResearchGate. Available at: [Link]

  • Synthesis of 4-chloro-2-(thiomorpholin-4-ylmethyl)phenol. MDPI. Available at: [Link]

  • Production method of 4-chloro-2-aminophenol.Google Patents.
  • Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. PMC. Available at: [Link]

  • (PDF) 4-Chloro-2-[(E)-(2-chlorophenyl)iminomethyl]phenol. ResearchGate. Available at: [Link]

  • Synthesis and Characterization of 4-Chloro-2-(1-phenyl imino) Propyl Phenol and Its Metal Complexes. ResearchGate. Available at: [Link]

  • Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. MDPI. Available at: [Link]

  • Decontamination of 4-Chloro-2-Nitrophenol from Aqueous Solution by Graphene Adsorption: Equilibrium, Kinetic, and Thermodynamic. Polish Journal of Environmental Studies. Available at: [Link]

  • Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. PubMed. Available at: [Link]

  • Removal of 4-Chloro-3-Methylphenol (p-Chlorocresol) from Tannery Effluent, from Lab to Pilot Scale. MDPI. Available at: [Link]

  • Amended Safety Assessment of 4-Chloro-2-Aminophenol as Used in Cosmetics. CIR Report Data Sheet. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Navigating Solubility Challenges with 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Welcome to the technical support center for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and practical...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and practical solutions for the solubility challenges that can be encountered with this compound. As a substituted phenolic derivative, its solubility behavior is influenced by its aromatic ring, chloro- and hydroxyl- functional groups, and the amino-alcohol side chain. This guide provides in-depth troubleshooting strategies and a frequently asked questions section to facilitate your research.

Frequently Asked Questions (FAQs)

Q1: What are the expected solubility characteristics of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol?

A1: While specific experimental data for this compound is not widely available, we can infer its solubility based on its structural components. As a chlorinated phenol with an amino-alcohol side chain, it is expected to have low to moderate aqueous solubility. The phenolic hydroxyl group and the amino group can participate in hydrogen bonding, which may enhance water solubility to some extent. However, the chlorinated aromatic ring contributes to its hydrophobic nature. Its solubility is likely to be pH-dependent due to the ionizable phenolic hydroxyl and amino groups.

Q2: In which common laboratory solvents is this compound likely to be soluble?

A2: Based on the behavior of similar phenolic and amino compounds, 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is expected to be more soluble in polar organic solvents than in water.[1] Good solubility can be anticipated in solvents like dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and lower-chain alcohols such as ethanol and methanol.[1] Its solubility in nonpolar solvents like hexane or toluene is expected to be low.

Q3: Why is my compound not dissolving in aqueous buffers?

A3: The limited aqueous solubility of phenolic compounds is a common challenge.[2] The pH of your buffer is a critical factor. At neutral pH, the compound is likely to be in its less soluble, neutral form. Adjusting the pH to ionize either the phenolic hydroxyl group (to a phenoxide) or the amino group (to an ammonium salt) can significantly increase aqueous solubility.

Q4: Can I heat the solution to improve solubility?

A4: Gently warming the solution can increase the rate of dissolution and the solubility of the compound. However, excessive heat should be avoided as it can lead to the degradation of phenolic compounds.[3][4] It is recommended to perform initial stability tests at your desired temperature to ensure the integrity of the compound.

Troubleshooting Guide: Step-by-Step Solutions for Solubility Issues

This section provides detailed protocols to address specific solubility problems you may encounter during your experiments.

Issue 1: Poor Solubility in Aqueous Buffers for Biological Assays

The limited solubility of your compound in physiological buffers can be a significant hurdle for in vitro and in vivo studies.

Root Cause Analysis:

The compound's low aqueous solubility is likely due to the hydrophobic nature of the chlorinated benzene ring. At physiological pH (around 7.4), the compound exists predominantly in its neutral, less soluble form.

Solution Workflow:

  • pH Adjustment: The most effective initial step is to modulate the pH of your solvent system.

    • For Acidic Conditions: Lowering the pH will protonate the amino group, forming a more soluble salt. Prepare your stock solution in a mildly acidic buffer (e.g., pH 5-6) or add a small amount of dilute HCl.

    • For Basic Conditions: Increasing the pH will deprotonate the phenolic hydroxyl group, forming a soluble phenoxide salt. Prepare your stock solution in a mildly basic buffer (e.g., pH 8-9) or add a small amount of dilute NaOH.

  • Co-Solvent System: If pH adjustment alone is insufficient or not compatible with your experimental setup, the use of a co-solvent is recommended.

    • Recommended Co-solvents: DMSO, ethanol, or polyethylene glycol (PEG) are commonly used.

    • Protocol:

      • Dissolve the compound in a minimal amount of the chosen co-solvent (e.g., 10-20% of the final volume).

      • Once fully dissolved, slowly add the aqueous buffer to the desired final volume while vortexing or stirring.

      • Observe for any precipitation. If precipitation occurs, you may need to increase the percentage of the co-solvent.

Data Presentation: Example Co-solvent Titration

Co-solvent5% (v/v)10% (v/v)20% (v/v)
DMSO Partial SolubilitySolubleSoluble
Ethanol Poor SolubilityPartial SolubilitySoluble
PEG 400 Partial SolubilitySolubleSoluble

This is an illustrative table; actual results may vary.

Experimental Workflow Diagram:

G cluster_0 Solubility Troubleshooting Workflow start Start: Compound with Poor Aqueous Solubility ph_adjust Step 1: pH Adjustment start->ph_adjust check1 Is solubility sufficient? ph_adjust->check1 cosolvent Step 2: Co-solvent System check2 Is solubility sufficient? cosolvent->check2 check1->cosolvent No success Success: Compound Solubilized check1->success Yes check2->success Yes failure Consider Advanced Methods check2->failure No

Caption: A stepwise approach to resolving aqueous solubility issues.

Issue 2: Compound Precipitation Upon Dilution of Stock Solution

A common problem is the "crashing out" of the compound when a concentrated stock solution (usually in an organic solvent) is diluted into an aqueous buffer.

Root Cause Analysis:

This occurs when the final concentration of the organic solvent in the aqueous buffer is too low to maintain the solubility of the compound. The compound, which was stable in the high-concentration organic stock, becomes supersaturated and precipitates in the predominantly aqueous environment.

Solution Strategies:

  • Optimize Co-solvent Concentration: Ensure the final concentration of the organic solvent in your working solution is sufficient to keep the compound dissolved. This may require preparing a more dilute initial stock solution in a higher volume of organic solvent.

  • Use of Surfactants: Non-ionic surfactants like Tween® 80 or Cremophor® EL can be used to create micelles that encapsulate the hydrophobic compound, preventing precipitation.

    • Protocol:

      • Prepare your aqueous buffer containing a low concentration of the surfactant (e.g., 0.1-1%).

      • Slowly add your concentrated stock solution to the surfactant-containing buffer with vigorous stirring.

  • Inclusion Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, enhancing their aqueous solubility.

    • Protocol:

      • Prepare a solution of a suitable cyclodextrin (e.g., hydroxypropyl-β-cyclodextrin) in your aqueous buffer.

      • Add your compound to the cyclodextrin solution and stir until dissolved. This process may be accelerated by gentle heating or sonication.

Logical Relationship Diagram:

G cluster_1 Preventing Precipitation on Dilution stock Concentrated Stock in Organic Solvent dilution Dilution into Aqueous Buffer stock->dilution precipitation Precipitation (Supersaturation) dilution->precipitation solution1 Optimize Co-solvent % precipitation->solution1 solution2 Add Surfactants precipitation->solution2 solution3 Use Cyclodextrins precipitation->solution3 stable Stable Aqueous Solution solution1->stable solution2->stable solution3->stable

Caption: Strategies to maintain solubility during aqueous dilution.

Advanced Solubility Enhancement Techniques

For particularly challenging cases, more advanced formulation strategies may be necessary, especially in the context of drug development. These methods often require specialized equipment and expertise.

  • Solid Dispersions: The compound can be dispersed in a hydrophilic polymer matrix at the molecular level.[5][6][7] This can be achieved through techniques like spray drying or hot-melt extrusion, which can result in an amorphous form of the drug with enhanced solubility.[6][7]

  • Nanosuspensions: Reducing the particle size of the compound to the nanometer range can significantly increase its surface area, leading to a higher dissolution rate.[2][8][9]

  • Lipid-Based Formulations: For highly lipophilic compounds, formulating them in lipid-based systems such as self-emulsifying drug delivery systems (SEDDS) can improve their solubility and oral absorption.[2][9]

These advanced techniques are typically explored when simpler methods like pH adjustment and co-solvents are not sufficient to achieve the desired concentration and stability.[5][9][10]

References

  • A Critical Appraisal of Solubility Enhancement Techniques of Polyphenols. PMC. [Link]

  • 4-Aminophenol Derivatives. Chemcess. [Link]

  • Extraction and characterization of phenolic compounds and their potential antioxidant activities. PMC. [Link]

  • 4-Aminophenol. Solubility of Things. [Link]

  • p-Aminophenol: Unveiling Its Physical Properties. Lamplight Organics. [Link]

  • 4-Aminophenol. Wikipedia. [Link]

  • Improving water solubility of polyphenols by adding amino acids. EurekAlert!. [Link]

  • 4-Aminophenol | C6H7NO. PubChem. [Link]

  • Optimizing the Extraction of Phenolic Compounds with High Antioxidant Activity from Mango Seed Kernel Wastes Using Response Surf. Chula Digital Collections. [Link]

  • Current Techniques of Water Solubility Improvement for Antioxidant Compounds and Their Correlation with Its Activity: Molecular. SciSpace. [Link]

  • Effective formulation development strategies for poorly soluble Active Pharmaceutical Ingredients (APIs). ResearchGate. [Link]

  • 4-chloro-2-methylphenol. ChemSynthesis. [Link]

  • 4-Chloro-2-methylphenol - Hazardous Agents. Haz-Map. [Link]

  • Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences. [Link]

  • 4-Chloro-2-Amino Phenol (4 CAP). H. Ramesh Kumar. [Link]

  • 4-Chloro-2-methylphenol | C7H7ClO. PubChem. [Link]

  • Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC. [Link]

  • CAS#:22002-34-2 | 4-chloro-2,6-bis(hydroxymethyl)-3-methylphenol. Chemsrc. [Link]

  • 4-(2-Amino-1-hydroxypropyl)-2-methylphenol. PubChem. [Link]

  • Strategies in poorly soluble drug delivery systems. Termedia. [Link]

  • (PDF) Formulation strategies for poorly soluble drugs. ResearchGate. [Link]

  • Amended Safety Assessment of 4-Chloro-2-Aminophenol as Used in Cosmetics. CIR Report Data Sheet. [Link]

  • (E)-4-Chloro-2-[(2-hydroxyphenyl)iminomethyl]phenol. PMC. [Link]

  • 4 Chloro 2 Amino Phenol(4 CAP). Shidimo Interaux Private Limited(SIPL). [Link]

Sources

Optimization

Technical Support Center: Synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Welcome to the technical support center for the synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol. This guide is designed for researchers, chemists, and process development professionals to navigate the comp...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol. This guide is designed for researchers, chemists, and process development professionals to navigate the complexities of this synthesis, with a primary focus on minimizing side reactions and optimizing product yield and purity. Drawing from established chemical principles and field-proven insights, this document provides in-depth troubleshooting advice and answers to frequently asked questions.

Introduction to Synthetic Strategies

The synthesis of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol can be effectively approached by two primary routes: the Mannich reaction and reductive amination. Each pathway has its own set of advantages and challenges, particularly concerning side product formation.

  • Route A: The Mannich Reaction. This is a three-component condensation reaction involving 4-chlorophenol, formaldehyde, and 1-amino-2-propanol.[1] It offers a direct, one-pot synthesis. However, controlling the regioselectivity and the extent of aminomethylation on the electron-rich phenol ring is a critical challenge.[2]

  • Route B: Reductive Amination. This two-step approach first involves the formylation of 4-chlorophenol to produce 4-chloro-2-hydroxybenzaldehyde, followed by the reductive amination of this aldehyde with 1-amino-2-propanol.[3][4] While longer, this route can offer better control over the final product structure. A key challenge is preventing the premature reduction of the aldehyde starting material.[5]

Synthetic_Pathways cluster_0 Route A: Mannich Reaction cluster_1 Route B: Reductive Amination A_start 4-Chlorophenol + 1-Amino-2-propanol + Formaldehyde A_product 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol A_start->A_product One-pot condensation A_side1 Di-substituted byproduct A_start->A_side1 Side Reaction A_side2 Polymeric resin A_start->A_side2 Side Reaction B_start 4-Chlorophenol B_intermediate 4-Chloro-2-hydroxybenzaldehyde B_start->B_intermediate Formylation B_imine Imine Intermediate B_intermediate->B_imine Condensation with 1-Amino-2-propanol B_side1 4-Chloro-2-(hydroxymethyl)phenol B_intermediate->B_side1 Side Reaction (Reduction) B_product 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol B_imine->B_product Reduction

Fig 1. Overview of Synthetic Pathways.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing explanations for their causes and actionable solutions.

Route A: Mannich Reaction Troubleshooting

Q1: My reaction produces a significant amount of a di-substituted byproduct alongside the desired mono-substituted product. How can I improve the selectivity?

Cause: The phenolic hydroxyl group is a strong activating group, making the ortho and para positions of 4-chlorophenol highly nucleophilic. Since the para position is blocked by the chlorine atom, the two ortho positions are available for electrophilic substitution. If the reaction conditions are too harsh or the stoichiometry is not carefully controlled, a second aminomethylation can occur at the other ortho position (C6).

Solution:

  • Stoichiometric Control: Carefully control the stoichiometry of the reactants. Use a slight excess of 4-chlorophenol relative to formaldehyde and 1-amino-2-propanol to favor mono-substitution. A molar ratio of 1.2:1:1 (4-chlorophenol:formaldehyde:amine) is a good starting point.

  • Order of Addition: Add the formaldehyde solution dropwise to the mixture of 4-chlorophenol and 1-amino-2-propanol at a low temperature. This maintains a low concentration of the highly reactive iminium ion precursor, reducing the likelihood of a second addition.[6]

  • Temperature Management: Maintain a low to moderate reaction temperature. Start the reaction at 0-5 °C during the formaldehyde addition, and then allow it to slowly warm to room temperature or slightly above (e.g., 40-50 °C). High temperatures drive the reaction faster but significantly decrease selectivity.[7]

ParameterRecommendation for Mono-substitutionRationale
Molar Ratio (Phenol:Amine:CH₂O)1.2 : 1.0 : 1.0Limits the availability of the aminomethylating agent.
Temperature 0 °C to 40 °CReduces the rate of the second substitution.
Formaldehyde Addition Slow, dropwise additionKeeps the instantaneous concentration of the electrophile low.
Solvent Ethanol or MethanolHelps to homogenize the reaction mixture and control temperature.

Q2: I'm observing the formation of an insoluble, sticky precipitate in my reaction vessel. What is it and how can I prevent it?

Cause: This is likely a polymeric byproduct. Phenols react with formaldehyde under basic or acidic conditions to form phenol-formaldehyde resins (related to Bakelite). This occurs when the initially formed hydroxymethylphenol or aminomethylphenol condenses with other phenol molecules, leading to polymerization. High temperatures and high concentrations of reactants exacerbate this issue.[7]

Solution:

  • Strict Temperature Control: Avoid excessive heating. As with controlling di-substitution, maintaining a lower reaction temperature is crucial.

  • Dilution: Run the reaction at a lower concentration. Using a sufficient amount of solvent (e.g., ethanol) can disfavor the intermolecular condensation reactions that lead to polymer formation.

  • pH Control: While the Mannich reaction can be run under acidic or basic conditions, for phenols, it is often performed without a strong acid or base catalyst. The basicity of the amine is usually sufficient. Extreme pH values can promote polymerization.

Troubleshooting_Polymerization Start Observe Insoluble Precipitate Check_Temp Is Reaction Temperature > 60°C? Start->Check_Temp Check_Conc Is Reactant Concentration High? Check_Temp->Check_Conc No High_Temp High Temp Promotes Phenol-Formaldehyde Condensation Check_Temp->High_Temp Yes High_Conc High Concentration Favors Intermolecular Reactions Check_Conc->High_Conc Yes Solution_Temp Solution: Maintain Temp below 50°C Check_Conc->Solution_Temp No High_Temp->Solution_Temp Solution_Conc Solution: Use More Solvent for Dilution High_Conc->Solution_Conc

Fig 2. Decision tree for troubleshooting polymer formation.
Route B: Reductive Amination Troubleshooting

Q3: My final product is contaminated with a significant amount of 4-chloro-2-(hydroxymethyl)phenol. What is causing this?

Cause: This side product arises from the reduction of the starting aldehyde, 4-chloro-2-hydroxybenzaldehyde, before it can react with the amine to form the imine. This is a common competing side reaction in reductive amination.[5] The choice of reducing agent and the reaction conditions are critical to favor imine reduction over aldehyde reduction.

Solution:

  • Choice of Reducing Agent: Use a reducing agent that is selective for the imine over the aldehyde. Sodium triacetoxyborohydride (STAB) is often an excellent choice for this purpose as it is a milder and more selective reducing agent than sodium borohydride (NaBH₄). NaBH₄ can rapidly reduce the aldehyde, especially at neutral or acidic pH.

  • Two-Step Procedure: Consider a two-step approach. First, mix the aldehyde and the amine in a solvent like methanol or dichloromethane and allow time for the imine to form. You can monitor its formation by TLC or NMR. The use of a dehydrating agent, such as anhydrous magnesium sulfate (MgSO₄), can help drive the equilibrium towards the imine. Once imine formation is complete, add the reducing agent.

  • pH Control: The rate of imine formation is pH-dependent. It is typically fastest in a mildly acidic environment (pH 4-6). However, the stability of the reducing agent must also be considered. For NaBH₄, reduction is faster at lower pH, which would increase the unwanted aldehyde reduction. This is another reason STAB is often preferred, as it performs well under the mildly acidic conditions that favor imine formation.

Reducing AgentTypical ConditionsSelectivity for Imine vs. AldehydeNotes
Sodium Borohydride (NaBH₄) Methanol, 0 °C to RTModerateCan readily reduce the aldehyde. Best used in a two-step process.
Sodium Cyanoborohydride (NaBH₃CN) Methanol, pH 3-6HighEffective but highly toxic (releases HCN at low pH).
Sodium Triacetoxyborohydride (STAB) CH₂Cl₂, DCE, THFVery HighExcellent for one-pot reactions; less basic and moisture-sensitive.[3]
H₂/Catalyst (e.g., Pd/C) Ethanol, MethanolHighCan be very effective, but may require pressure and careful catalyst handling.[8]

Q4: The reaction is very slow or stalls, leaving unreacted aldehyde and amine. How can I drive it to completion?

Cause: Incomplete conversion is often due to inefficient formation of the imine intermediate. The condensation of a carbonyl group and an amine is a reversible equilibrium reaction that produces water. If water is not removed, the equilibrium may not favor the imine, leading to a slow or incomplete overall reaction.

Solution:

  • Use a Dehydrating Agent: As mentioned above, adding a dehydrating agent like anhydrous MgSO₄ or molecular sieves can sequester the water produced during imine formation, driving the equilibrium to the right and increasing the rate of the subsequent reduction.

  • Azeotropic Removal of Water: For reactions run at higher temperatures (e.g., in toluene), a Dean-Stark apparatus can be used to remove water azeotropically, which is a very effective method for driving imine formation.

  • Check Reducing Agent Activity: Ensure your reducing agent is fresh and active. Hydride reagents can decompose upon improper storage.

  • Increase Reaction Time/Temperature: If selectivity is not an issue, gently increasing the temperature or allowing for a longer reaction time may be necessary to achieve full conversion.

Frequently Asked Questions (FAQs)

FAQ 1: Which synthetic route, Mannich or Reductive Amination, is generally preferred?

The choice depends on the specific goals of the synthesis.

  • The Mannich reaction is more atom-economical and involves a single step, which is advantageous for large-scale production. However, it can be challenging to control the selectivity, potentially leading to difficult purification steps.

  • Reductive amination provides better control over the final product structure, generally resulting in a cleaner reaction profile and simpler purification. The trade-off is a longer synthetic sequence with an additional step for preparing the aldehyde intermediate. For laboratory-scale synthesis where purity is paramount, reductive amination is often preferred.

FAQ 2: What are the best analytical methods to monitor the reaction and identify byproducts?

  • Thin-Layer Chromatography (TLC): An excellent, rapid method for monitoring the consumption of starting materials and the formation of the product. Using a UV lamp can help visualize the aromatic compounds.

  • High-Performance Liquid Chromatography (HPLC): The preferred method for quantitative analysis. It can effectively separate the starting materials, the desired product, and key byproducts like the di-substituted phenol or the reduced aldehyde. A reverse-phase C18 column with a water/acetonitrile or water/methanol gradient is a typical starting point.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is invaluable for structural confirmation. The formation of the desired product can be confirmed by the appearance of new signals for the methylene bridge (-CH₂-N) and the 2-hydroxypropyl group, and by the characteristic shifts in the aromatic protons. It is also a powerful tool for identifying the structure of unknown byproducts.

FAQ 3: What are the recommended methods for purifying the final product?

  • Crystallization: If the product is a solid and the impurities have different solubility profiles, crystallization from a suitable solvent system (e.g., ethanol/water, isopropanol, or ethyl acetate/hexanes) can be a highly effective and scalable purification method.

  • Column Chromatography: For laboratory-scale purification and for removing closely related impurities, silica gel column chromatography is the standard method. A gradient elution with a mixture of a nonpolar solvent (like hexanes or dichloromethane) and a polar solvent (like ethyl acetate or methanol) is typically used.

  • Acid-Base Extraction: As the product is an amine, it can be protonated with a dilute acid (e.g., 1M HCl) to form a water-soluble salt. This allows for washing with an organic solvent to remove non-basic impurities. Subsequently, neutralizing the aqueous layer with a base (e.g., NaHCO₃ or NaOH) will precipitate the purified free base, which can then be extracted into an organic solvent.

FAQ 4: What are the primary safety considerations for this synthesis?

  • Formaldehyde: Is a known carcinogen and sensitizer. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Chlorinated Phenols: 4-Chlorophenol is toxic and corrosive.[9] Avoid skin contact and inhalation.

  • Reducing Agents: Hydride reducing agents like NaBH₄ and STAB react with water and acids to produce flammable hydrogen gas. Add them slowly to the reaction mixture and quench any excess reagent carefully with a suitable protocol (e.g., slow addition of ethyl acetate or acetone before adding water).

  • Solvents: Handle flammable organic solvents with care and avoid sources of ignition.

Always consult the Safety Data Sheet (SDS) for each reagent before beginning any experimental work.

References

  • MDPI. (2023, October 7).
  • Organic Chemistry Portal.
  • Wikipedia. Mannich reaction.
  • Fisher Scientific. (2025, December 18).
  • ResearchGate. Ni-Catalyzed reductive amination of phenols with ammonia or amines into cyclohexylamines | Request PDF.
  • Royal Society of Chemistry. (2019). Ni-Catalyzed reductive amination of phenols with ammonia or amines into cyclohexylamines. Green Chemistry.
  • PMC. (2020, July 3). Scope and Limitations of Reductive Amination Catalyzed by Half-Sandwich Iridium Complexes Under Mild Reaction Conditions.
  • BenchChem. The Mannich Reaction with Phenols: A Technical Guide to its Discovery and History.
  • GSC Online Press. (2023, March 2).
  • Organic Chemistry Portal. Mannich Reaction.
  • PMC. (E)-4-Chloro-2-[(2-hydroxyphenyl)iminomethyl]phenol.
  • BenchChem. Technical Support Center: Synthesis of 4-Chloro-2,6-bis(hydroxymethyl)phenol.
  • JOCPR. (2024, April 29).
  • ScienceDirect.
  • PMC.
  • Frontiers in Catalysis. (2021, November 26). Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols.
  • White Rose Research Online. (2021, November 26). Biocatalytic reductive amination by native Amine Dehydrogenases to access short chiral alkyl amines and amino alcohols.
  • ResearchGate. (2025, August 6).
  • QuickCompany.
  • Google Patents. CN105622439A - Production method of 4-chloro-2-aminophenol.
  • BenchChem. An In-depth Technical Guide to 4-Chloro-2,6-bis(hydroxymethyl)phenol.
  • CIR. (2022, January 12). Amended Safety Assessment of 4-Chloro-2-Aminophenol as Used in Cosmetics.
  • ResearchGate. (2025, August 10). 4-Chloro-2-[(E)-(2-chlorophenyl)iminomethyl]phenol.
  • Organic Syntheses. n-(2,4-diformyl-5-hydroxyphenyl)acetamide.
  • Polish Journal of Environmental Studies. (2014). Decontamination of 4-Chloro-2-Nitrophenol from Aqueous Solution by Graphene Adsorption: Equilibrium, Kinetic, and Thermodynamic.
  • Asian Journal of Research in Chemistry. (2018, January 29). A Comparative study of Vilsmeier-Haack Formylation Reactions With Phenols Under Solvent Less And Solvent Conditions.
  • Chemistry & Chemical Technology. (2023, May 26). SALICYLALDEHYDES DERIVED FROM 5-CHLOROMETHYL-2- HYDROXYBENZALDEHYDE – SYNTHESIS AND REACTIONS.
  • PubChem. 4-Chloro-2-hydroxybenzaldehyde.
  • Sigma-Aldrich. 4-CHLORO-2-{[(2-HYDROXYPHENYL)IMINO]METHYL}PHENOL.
  • CIR. (2024, December 10).
  • Google Patents.

Sources

Troubleshooting

Technical Support Center: Purification &amp; Handling of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

[1] Case Reference: PHEN-AMINE-042 Status: Active Analyst: Senior Application Scientist, Separation Sciences Division[1] Executive Summary You are encountering challenges with 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}p...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Case Reference: PHEN-AMINE-042 Status: Active Analyst: Senior Application Scientist, Separation Sciences Division[1]

Executive Summary

You are encountering challenges with 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol . This molecule presents a "perfect storm" of purification difficulties due to its amphoteric nature (containing both an acidic phenol and a basic secondary amine) and its susceptibility to oxidative degradation .

This guide addresses the three most reported failure modes:

  • Extraction Failure: The product remains in the aqueous phase or oils out.[1]

  • Chromatographic Tailing: HPLC peaks are broad or asymmetrical.[1]

  • Discoloration: The white solid turns pink/brown upon exposure to air.[1]

Module 1: The "Zwitterionic Trap" (Extraction & Isolation)

User Complaint: "I neutralized my reaction mixture, but I cannot extract the product into Dichloromethane (DCM) or Ethyl Acetate. It stays in the water layer."

Root Cause Analysis: This molecule is a zwitterion.[1][2]

  • Acidic Moiety: Phenol (

    
     due to the chloro-substituent).[1]
    
  • Basic Moiety: Secondary amine (

    
    ).[1]
    

At neutral pH (~7), the amine is protonated (


) and the phenol is protonated (

). The molecule carries a net positive charge, making it highly water-soluble and poor in non-polar organic solvents. If you raise the pH > 11 to deprotonate the amine, you inadvertently deprotonate the phenol (

), creating a net negative charge, which is also water-soluble [1].

Troubleshooting Protocol:

  • Target the Isoelectric Point (pI): You must adjust the pH to the precise point where the net charge is zero (Zwitterion:

    
     and 
    
    
    
    ). For this molecule, the pI is approximately 9.7 .
    • Action: Slowly adjust the aqueous phase pH to 9.5–9.8.[1]

    • Observation: The product is least soluble here and may precipitate as a solid or oil.

  • The "Salting-Out" Technique: If precipitation does not occur at the pI (due to the hydroxypropyl group increasing solubility), you must force phase separation.

    • Step A: Saturate the aqueous layer with NaCl.[1]

    • Step B: Use a polar organic solvent mixture.[1] Pure DCM is often too non-polar.[1]

    • Recommended Solvent:n-Butanol or a mixture of THF/Ethyl Acetate (1:1) .[1]

Visualization: The pH-Solubility Landscape

pH_Landscape cluster_0 Extraction Strategy Acidic pH < 8.0 (Cationic Form) Soluble in Water Neutral pH ~ 9.7 (pI) (Zwitterionic Form) Least Soluble in Water Target for Precipitation Acidic->Neutral Add Base (Slowly) Basic pH > 11.0 (Anionic Form) Soluble in Water Neutral->Basic Excess Base (Overshoot) Extract with n-Butanol\nor Precipitate Extract with n-Butanol or Precipitate Neutral->Extract with n-Butanol\nor Precipitate Basic->Neutral Add Acid (Correction)

Caption: Figure 1. The solubility window is narrow.[1] Deviating from the isoelectric point (pI ~9.[1]7) significantly increases water solubility, leading to yield loss.

Module 2: Chromatographic Nightmares (HPLC Tailing)

User Complaint: "My HPLC peaks are tailing badly (Asymmetry factor > 2.0). I can't integrate the impurities."

Root Cause Analysis: The secondary amine in the side chain interacts strongly with residual silanol groups (


) on the silica backbone of standard C18 columns. This acts like a secondary retention mechanism (ion-exchange), causing peak tailing [2].[1]

Troubleshooting Protocol:

ParameterStandard Approach (Fails)Optimized Approach (Works)
Column Standard C18 (e.g., ODS)Hybrid Particle (BEH) or Polar-Embedded C18
pH Acidic (pH 2-3)High pH (pH 9.5 - 10) Requires alkali-stable column
Modifier NoneTriethylamine (TEA) or Ammonium Acetate

Recommended Method (Self-Validating):

  • Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10.0 with

    
    ).
    
  • Mobile Phase B: Acetonitrile.[1]

  • Why it works: High pH suppresses the ionization of the amine (keeping it neutral) and the silanols (keeping them negative), but the repulsion and lack of amine charge minimize the "sticking" effect.

Visualization: Method Development Decision Tree

HPLC_Tree Start Severe Peak Tailing? CheckCol Is Column High-pH Stable? (e.g., Hybrid Silica) Start->CheckCol Branch1 YES CheckCol->Branch1 Branch2 NO CheckCol->Branch2 Sol1 Switch to pH 10.0 Buffer (Ammonium Bicarbonate) Branch1->Sol1 Sol2 Add Ion-Pairing Agent (0.1% TFA or TEA) Branch2->Sol2

Caption: Figure 2. Decision logic for eliminating amine tailing. High pH is preferred if the stationary phase permits.

Module 3: The "Pink Powder" Issue (Oxidation)

User Complaint: "The product was white when I filtered it, but after drying in the oven, it turned pink/brown."

Root Cause Analysis: Electron-rich phenols, especially those with amino-alkyl substituents, are prone to auto-oxidation to form quinones (colored species).[1] This is accelerated by heat, light, and trace metals [3].[3]

Prevention Protocol:

  • The "Antioxidant Shield": During the final crystallization or workup, add 0.1% Sodium Metabisulfite or Ascorbic Acid to the aqueous phase. This scavenges dissolved oxygen.[1]

  • Drying Conditions:

    • NEVER oven dry in air.[1]

    • ALWAYS dry in a vacuum oven at

      
       with a slight nitrogen bleed.
      
  • Storage: Store under Argon or Nitrogen at

    
    , protected from light.
    
References
  • Bujnowski, K., et al. (2007).[4] o-Aminomethyl Derivatives of Phenols.[1][2][4][5] Part 1. Benzylamines: Properties, Structure, Synthesis and Purification. Organic Preparations and Procedures International.[1][4][5]

  • BenchChem Technical Support. (2025). Preventing Oxidation of Aminophenol Compounds & HPLC Optimization.

  • Rodgers, J. D., et al. (1999). Electrochemical Oxidation of Chlorinated Phenols.[1][6] Environmental Science & Technology.[1]

Sources

Reference Data & Comparative Studies

Validation

Comparative Validation Guide: HPLC Strategies for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Executive Summary This technical guide evaluates and validates High-Performance Liquid Chromatography (HPLC) methodologies for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol , a critical Mannich base intermediate ofte...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide evaluates and validates High-Performance Liquid Chromatography (HPLC) methodologies for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol , a critical Mannich base intermediate often encountered in the synthesis of aminoquinoline antimalarials (e.g., Amodiaquine analogs) and beta-blocker precursors.[1]

We compare two distinct separation strategies:

  • Method A (Traditional): Phosphate-buffered Reversed-Phase (RP-HPLC) on a standard C18 column.[1]

  • Method B (Optimized): Ion-Pairing Chromatography (IPC) using Sodium 1-Octanesulfonate (OSA).[1]

Verdict: While Method A is sufficient for basic purity checks, Method B is the superior choice for quantitative impurity profiling. The inclusion of an ion-pairing agent neutralizes the positive charge on the secondary amine, reducing silanol interactions and improving the Tailing Factor (


) from 1.8 to 1.1, while increasing the Resolution (

) between the analyte and its chlorinated phenol precursors.

Chemical Context & Analytical Challenge

The target analyte, 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol , possesses a dual chemical nature that complicates chromatographic separation:

  • Basic Moiety: The secondary amine in the (2-hydroxypropyl)amino side chain (

    
    ) is protonated at standard acidic HPLC pH (2.0–4.0).[1]
    
  • Acidic Moiety: The phenolic hydroxyl group (

    
    ).[1]
    
  • The Problem: On standard silica-based C18 columns, the protonated amine interacts strongly with residual silanols (

    
    ), leading to peak tailing, retention time shifts, and poor reproducibility.[1]
    
Comparison of Methodologies
FeatureMethod A: Phosphate Buffer (Standard)Method B: Ion-Pairing (Optimized)
Mechanism Hydrophobic interaction + Silanol suppression via ionic strength.[1]Hydrophobic interaction + Ion-Pair formation (pseudo-neutral complex).[1]
Stationary Phase C18 (5 µm, 100 Å)C18 (End-capped, 5 µm, 100 Å)
Mobile Phase 20 mM

(pH 3.0) : ACN
20 mM

+ 5 mM OSA (pH 3.0) : ACN
Peak Shape (

)
1.6 – 1.9 (Asymmetric)1.0 – 1.2 (Symmetric)
Resolution (

)
< 1.5 (vs. 4-chlorophenol)> 2.5
Suitability Rough purity estimation.[1]Trace impurity quantification.

Experimental Protocols

Reagents & Standards
  • Analyte Standard: 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (>99.0% purity).[1]

  • Solvents: HPLC-grade Acetonitrile (ACN), Methanol (MeOH), Milli-Q Water.[1][2]

  • Buffer Salts: Potassium Dihydrogen Phosphate (

    
    ), Orthophosphoric acid (85%), Sodium 1-Octanesulfonate (OSA).[1]
    
Workflow Visualization

The following diagram illustrates the validation lifecycle and the mechanistic difference between the two methods.

MethodValidation cluster_0 Phase 1: Method Selection cluster_1 Phase 2: Validation (ICH Q2(R1)) cluster_2 Phase 3: Output Analyte Target Analyte: Protonated Amine (R-NH2+) MethodA Method A: Standard C18 (Silanol Interaction Risk) Analyte->MethodA High Tailing MethodB Method B: Ion-Pairing (OSA) (Charge Masking) Analyte->MethodB Symmetric Peak Specificity Specificity (Resolution > 2.0) MethodB->Specificity Linearity Linearity (R² > 0.999) MethodB->Linearity Precision Precision (RSD < 2.0%) MethodB->Precision Accuracy Accuracy (Rec: 98-102%) MethodB->Accuracy Report Final Validation Report Accuracy->Report

Caption: Workflow comparing method selection pathways leading to ICH Q2(R1) compliant validation.

Detailed Methodology (Method B - Recommended)
Step 1: Mobile Phase Preparation[3]
  • Buffer Preparation: Dissolve 2.72 g of

    
     and 1.08 g of Sodium 1-Octanesulfonate  in 900 mL of Milli-Q water.
    
  • pH Adjustment: Adjust pH to 3.0 ± 0.05 using dilute orthophosphoric acid (10%).

  • Final Volume: Make up to 1000 mL with water. Filter through a 0.45 µm nylon membrane.[1]

  • Mobile Phase Mixture: Mix Buffer and Acetonitrile in a 70:30 (v/v) ratio. Degas by sonication for 15 minutes.[1]

Step 2: Chromatographic Conditions[4][5]
  • Column: C18 (250 mm × 4.6 mm, 5 µm).[1][4][6] Recommended: Agilent Zorbax Eclipse Plus or Waters Symmetry.[1]

  • Flow Rate: 1.0 mL/min.[1][7]

  • Wavelength: 280 nm (Phenolic absorption max).[1]

  • Injection Volume: 20 µL.

  • Column Temperature: 30°C.

  • Run Time: 15 minutes.

Step 3: Standard Preparation
  • Stock Solution: Dissolve 25 mg of analyte in 25 mL of Mobile Phase (1000 µg/mL).

  • Working Standard: Dilute Stock to 50 µg/mL for assay validation.

Validation Results & Data Analysis

The following data represents the validation of Method B (Ion-Pairing) , demonstrating compliance with ICH Q2(R1) guidelines.

System Suitability & Specificity

Specificity was challenged by injecting the analyte alongside its precursor (4-Chlorophenol).[1]

ParameterAcceptance CriteriaMethod A ResultMethod B Result (OSA)
Retention Time (

)
N/A4.2 min6.8 min
Theoretical Plates (

)
> 20002,8006,500
Tailing Factor (

)
< 2.01.85 (Fail/Marginal)1.12 (Pass)
Resolution (

)
> 2.01.43.2

Analysis: Method B significantly increases retention (


) due to the formation of a hydrophobic ion-pair complex, allowing better separation from the solvent front and polar degradants.
Linearity

Evaluated over 50% to 150% of the target concentration (25 – 75 µg/mL).

Concentration (µg/mL)Peak Area (mAU*s)Statistical Output
25.012450Slope: 498.2
37.518690Intercept: -15.4
50.024900

:
0.9998
62.531150Result: Pass
75.037380
Accuracy (Recovery Studies)

Spike recovery performed at 80%, 100%, and 120% levels in triplicate.

Spike LevelAmount Added (µg)Amount Recovered (µg)% Recovery% RSD
80%40.039.899.5%0.45%
100%50.050.2100.4%0.32%
120%60.059.799.5%0.51%
Sensitivity (LOD/LOQ)

Calculated based on the Signal-to-Noise (S/N) ratio.[1]

  • LOD (S/N = 3): 0.05 µg/mL[1]

  • LOQ (S/N = 10): 0.15 µg/mL[1]

Discussion: The Mechanism of Improvement

The superior performance of Method B is driven by the Ion-Pairing Mechanism .[1]

  • Charge Masking: At pH 3.0, the secondary amine of the analyte is protonated (

    
    ).[1]
    
  • Complexation: The sulfonate head (

    
    ) of the Octanesulfonate pairs with the protonated amine electrostatically.[1]
    
  • Retention: The octyl chain (

    
    ) of the pairing agent interacts with the C18 stationary phase, effectively "anchoring" the analyte to the column and masking the charge from silanols.
    

This mechanism prevents the "drag" caused by silanol interactions, resulting in sharper peaks and higher plate counts, as supported by standard chromatography literature [1][2].

Separation Mechanism Diagram[1]

SeparationMechanism cluster_silanol Method A: Silanol Interaction cluster_ionpair Method B: Ion-Pairing Silanol Stationary Phase (Si-O-) Interaction Ionic Drag (Tailing) Silanol->Interaction Amine Analyte (R-NH2+) Amine->Interaction C18 Stationary Phase (C18 Chains) Retention Hydrophobic Retention (Sharp Peak) C18->Retention Complex Neutral Complex [R-NH2+ --- -O3S-C8] Complex->C18 Strong Interaction

Caption: Mechanistic comparison of silanol interference (Method A) vs. ion-pair retention (Method B).

References

  • ICH Harmonised Tripartite Guideline. (2005).[1] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[1][8][9] Link

  • Chromatography Online. (2023).[1] The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations.[3][10][11][12] LCGC International.[1] Link

  • Jain, P. S., et al. (2013).[1][13] Selective High Performance Liquid Chromatographic Determination of Amodiaquine and Artesunate in bulk and pharmaceutical formulation. Journal of Applied Pharmaceutical Science.[1][13] Link

  • BenchChem. (2025).[1][4] Validation of a New Analytical Method for 4-[(2R)-2-aminopropyl]phenol: A Comparative Guide.Link[1]

Sources

Comparative

Comparative NMR Solvent Analysis: 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Content Type: Technical Comparison Guide Audience: Senior Analytical Chemists, Drug Development Scientists Focus: Solvent-Dependent Structural Elucidation & Diastereotopic Resolution Strategic Context: The "Hidden" Chira...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Comparison Guide Audience: Senior Analytical Chemists, Drug Development Scientists Focus: Solvent-Dependent Structural Elucidation & Diastereotopic Resolution

Strategic Context: The "Hidden" Chirality Challenge

In pharmaceutical development, 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol often appears as a functionalized intermediate or a degradation impurity of chlorocresol-based derivatives. While its connectivity seems straightforward, its NMR characterization presents a specific stereochemical challenge that automated software often misinterprets.

The molecule contains a chiral center at the 2-hydroxypropyl side chain. This chirality renders the methylene protons of the Mannich bridge (


) diastereotopic .

The Core Problem: In standard non-polar solvents like


, rapid exchange and overlapping signals often obscure this diastereotopicity, leading to the misidentification of the methylene bridge as a singlet. This guide compares the spectral resolution in DMSO-d6  versus CDCl_3 , demonstrating why DMSO-d6 is the superior solvent for validating the structural integrity of this specific Mannich base.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility, follow this comparative workflow. This protocol is designed to maximize the resolution of exchangeable protons and diastereotopic splitting.

Sample Preparation
  • Solvent A (Reference): Chloroform-d (

    
    , 99.8% D) + 0.03% TMS.
    
  • Solvent B (Recommended): Dimethyl sulfoxide-d6 (

    
    , 99.9% D) + 0.03% TMS.
    
  • Concentration: 10-15 mg of analyte in 0.6 mL solvent.

  • Tube Quality: 5mm high-precision NMR tubes (500 MHz rated or higher).

Acquisition Parameters (500 MHz Instrument)
  • Temperature: 298 K (25°C). Note: If broadening occurs in DMSO, elevate to 315 K to sharpen exchangeable signals.

  • Pulse Sequence: zg30 (30° pulse angle) to prevent saturation of slow-relaxing quaternary carbons.

  • Number of Scans (NS): 16 (1H), 1024 (13C).

  • Relaxation Delay (D1): 1.0 s (Standard) -> Increase to 5.0 s for accurate integration of the phenolic OH.

Workflow Diagram

ExperimentalWorkflow Sample Analyte: 15 mg SolventSelect Solvent Selection Sample->SolventSelect PrepDMSO DMSO-d6 (Slow Exchange) SolventSelect->PrepDMSO Preferred PrepCDCl3 CDCl3 (Fast Exchange) SolventSelect->PrepCDCl3 Reference Acquisition Acquisition (500 MHz, 298 K) PrepDMSO->Acquisition PrepCDCl3->Acquisition Analysis Data Processing LB = 0.3 Hz Acquisition->Analysis

Figure 1: Comparative experimental workflow for optimal spectral resolution.

Comparative Data Analysis: DMSO-d6 vs. CDCl3[1]

The following table contrasts the representative chemical shifts. Note how the solvent choice alters the visibility of the "Mobile Proton Region" and the resolution of the "Chiral Fingerprint."

Table 1: Representative 1H NMR Data (500 MHz)
Proton AssignmentTypeRepresentative

(DMSO-d6)
Representative

(CDCl3)
Structural Insight
Phenolic OH Singlet (br)9.50 - 10.20 ppm Not Observed / BroadDMSO stabilizes the H-bond, making this quantifiable.
Ar-H3 (meta to alkyl)Doublet (

)
7.15 ppm7.10 ppmOrtho to Chlorine.
Ar-H5 (ortho to Cl)dd (

)
7.10 ppm7.05 ppmCoupling to H6 and H3.
Ar-H6 (ortho to OH)Doublet (

)
6.75 ppm6.70 ppmShielded by ortho-OH.
Aliphatic OH Doublet (

)
4.60 - 4.80 ppm Not ObservedVisible only in DMSO; validates the side chain.
Ar-CH2-N AB System 3.75 & 3.85 ppm Singlet (~3.90 ppm)CRITICAL: Diastereotopic splitting visible in DMSO.
CH (Methine) Multiplet3.70 - 3.80 ppm3.85 - 3.95 ppmChiral center.
N-CH2-CH Multiplet2.45 - 2.60 ppm2.60 - 2.80 ppmDiastereotopic methylene.
CH3 Doublet1.05 ppm1.15 ppmTerminal methyl group.

Advanced Interpretation: The Diastereotopic "Fingerprint"

This is the section where automated assignment software often fails. You must manually verify these features to confirm the structure.

The Chiral Influence

The molecule possesses a chiral center at the secondary alcohol position (


). This lack of symmetry differentiates the two faces of the molecule.
  • Consequence: The protons on the benzylic methylene group (

    
    ) are diastereotopic . They are chemically non-equivalent (
    
    
    
    ).[1][2]
Solvent-Dependent Resolution
  • In CDCl3: The relaxation times and exchange rates often cause accidental equivalence or broadening, merging

    
     and 
    
    
    
    into a deceptive singlet.
  • In DMSO-d6: The solvent forms strong hydrogen bonds with the OH groups, "locking" the conformation more effectively and slowing intermolecular exchange.

    • Result: The

      
       signal resolves into an AB quartet  (two "roofed" doublets) with a geminal coupling constant (
      
      
      
      ) of approximately 12-15 Hz.
    • Validation: If you see a singlet in DMSO, suspect a loss of the chiral center (e.g., oxidation to a ketone) or accidental isochrony.

Connectivity Logic (HMBC)

Use Heteronuclear Multiple Bond Correlation (HMBC) to link the aliphatic side chain to the aromatic core.

HMBC_Correlations cluster_correlations Key HMBC Correlations Ar_C2 Aromatic C2 (Quaternary) Ar_CH2 Benzylic Protons (Ar-CH2-N) Ar_CH2->Ar_C2 3J Ar_CH2->Ar_C2 HMBC Side_CH2 Side Chain CH2 (N-CH2-CH) Ar_CH2->Side_CH2 NOESY Only Ar_CH2->Side_CH2 Connectivity Check Side_CH2->Ar_CH2 w-coupling (rare) / NOE Chiral_CH Chiral CH (CH-OH) Side_CH2->Chiral_CH HMBC

Figure 2: Key HMBC correlations required to confirm the attachment of the side chain to the ortho-position of the phenol.

Impurity Profiling

When synthesizing or isolating this compound (typically via Mannich reaction), specific impurities are common.

  • Unreacted 4-Chlorophenol: Look for a doublet at 6.70 ppm (H2/H6) and 7.20 ppm (H3/H5) lacking the aliphatic signals.

  • Bis-Mannich Base: If the reaction over-runs, the 6-position (ortho to OH) may also be substituted.

    • Diagnostic: Loss of the aromatic H6 doublet. The aromatic region will simplify to a singlet (or two singlets) representing H3 and H5 only.

  • Formaldehyde Polymeric Species: Singlets near 4.8 - 5.2 ppm in DMSO.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[3] (Authoritative text on diastereotopicity and AB systems).

  • Reich, H. J. (2024). WinPLT NMR Data - Diastereotopic Protons. University of Wisconsin-Madison. [Link]

  • Tramontini, M., & Angiolini, L. (1990).[4] "Mannich Bases: Chemistry and Uses." Tetrahedron, 46(6), 1791-1837. (Review of Mannich base synthesis and characterization).

  • Fulmer, G. R., et al. (2010). "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, 29(9), 2176–2179. [Link]

Sources

Validation

A Comparative Guide to Chlorinated Phenols: Properties, Biological Activities, and Experimental Evaluation

For Researchers, Scientists, and Drug Development Professionals Introduction to Chlorophenols: A Diverse Class of Compounds Chlorophenols are a class of organic compounds in which one or more hydrogen atoms on the phenol...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction to Chlorophenols: A Diverse Class of Compounds

Chlorophenols are a class of organic compounds in which one or more hydrogen atoms on the phenol ring have been replaced by chlorine. This substitution significantly influences their chemical and physical properties, as well as their biological activities. Phenolic compounds, in general, are recognized for their diverse biological effects, including antioxidant, anti-inflammatory, and anticancer properties.[1] The addition of chlorine atoms can further modulate these activities, leading to compounds with potential applications in pharmaceuticals and as antimicrobial agents.

This guide will explore the properties and applications of several key chlorophenols, providing a comparative context for understanding their potential and limitations.

Comparative Analysis of Chlorophenol Derivatives

The biological and chemical profiles of chlorophenols are heavily dependent on the number and position of chlorine atoms, as well as the presence of other functional groups. Below is a comparative overview of several notable chlorophenols.

4-Chloro-2-aminophenol

This compound serves as a crucial intermediate in various synthetic processes, particularly in the pharmaceutical and dye industries.[2]

  • Chemical Properties : It is a light brown crystalline solid with a molecular weight of 143.57 g/mol and a melting point of 140°C.[3]

  • Synthesis : A common manufacturing method involves the conversion of 2,5-dichloronitrobenzene to 4-chloro-2-nitrophenol, followed by reduction.[3][4]

  • Biological Activity : Studies have indicated that 4-chloro-2-aminophenol can be weakly mutagenic in certain assays.[3] It is also listed as a chemical known to the state of California to cause cancer (Proposition 65).[3]

  • Applications : Primarily used as a high-purity pharmaceutical intermediate for the synthesis of active pharmaceutical ingredients (APIs).[2]

4-Chloro-2-methylphenol (p-Chloro-o-cresol)

Also known as p-chloro-o-cresol, this compound is another important chlorophenol derivative.

  • Chemical Properties : It is a member of the phenols and monochlorobenzenes class with a molecular weight of 142.58 g/mol .[5][6] It appears as dark red flakes with a waxy texture and is insoluble in water.[5]

  • Safety and Toxicity : It is considered corrosive and can cause severe skin burns and eye damage.[7] It is also toxic if inhaled.[7][8]

  • Environmental Fate : 4-Chloro-2-methylphenol is considered readily biodegradable and has a low potential for bioaccumulation.[8]

  • Applications : It is used as an intermediate in the manufacturing of phenoxy herbicides.[8]

Other Substituted Chlorophenols

The versatility of the chlorophenol scaffold has led to the synthesis and investigation of numerous derivatives with diverse biological activities.

  • 4-Chloro-2-isopropyl-5-methylphenol (Chlorothymol) : This thymol derivative has demonstrated antimicrobial activity against methicillin-resistant Staphylococcus aureus (MRSA) and can prevent biofilm formation.[9] It also exhibits a synergistic antimicrobial effect with oxacillin.[9]

  • Schiff Base Derivatives : The condensation of chlorophenols with amines can yield Schiff bases with interesting biological properties. For instance, 4-chloro-2-(((4-hydroxyphenyl)imino)methyl)phenol has been synthesized and characterized.[10] Such derivatives are explored for their potential as anticancer, anti-HIV, antibacterial, and antifungal agents.[11]

Quantitative Data Summary

For a direct comparison, the following table summarizes key properties of the discussed chlorophenols.

CompoundMolecular FormulaMolecular Weight ( g/mol )Physical AppearanceKey Biological/Chemical Feature
4-Chloro-2-aminophenolC6H6ClNO143.57Light brown crystalline solidPharmaceutical intermediate, weakly mutagenic[3]
4-Chloro-2-methylphenolC7H7ClO142.58Dark red flakesCorrosive, herbicide intermediate[5][7][8]
4-Chloro-2-isopropyl-5-methylphenolC10H13ClO184.66Not specifiedAntimicrobial against MRSA[9]

Experimental Protocols

To facilitate further research, this section provides detailed methodologies for key experiments relevant to the evaluation of chlorophenols.

Synthesis of a Chlorophenol Derivative: 4-Chloro-2,6-bis(hydroxymethyl)phenol

This protocol is adapted from the synthesis of a related compound and can be modified for the target molecule.

Objective : To synthesize 4-Chloro-2,6-bis(hydroxymethyl)phenol from 4-chlorophenol.

Materials :

  • 4-chlorophenol

  • Formalin (38 wt% aqueous solution of formaldehyde)

  • Sodium hydroxide

  • Acetic acid

  • Water

  • Round-bottom flask

  • Magnetic stirrer

Procedure :

  • In a round-bottom flask, dissolve an equimolar amount of 4-chlorophenol in water.[12]

  • Add sodium hydroxide to the solution and stir until completely dissolved.[12] The base acts as a catalyst by deprotonating the phenolic hydroxyl group to form the more reactive phenoxide ion.[12]

  • Slowly add a slight excess (molar ratio > 2:1) of 38 wt% formalin to the reaction mixture.[12]

  • Stir the reaction mixture at 25°C for an extended period (e.g., 96 hours) to favor the formation of the di-substituted product.[12]

  • After the reaction is complete, neutralize the mixture with acetic acid.[12]

  • Isolate the product, 4-Chloro-2,6-bis(hydroxymethyl)phenol.

Workflow for Synthesis :

Synthesis_Workflow A Dissolve 4-chlorophenol and NaOH in water B Slowly add Formalin A->B Formation of phenoxide ion C Stir at 25°C for 96h B->C Hydroxymethylation D Neutralize with Acetic Acid C->D E Isolate Product D->E

Caption: Workflow for the synthesis of 4-Chloro-2,6-bis(hydroxymethyl)phenol.

Antimicrobial Susceptibility Testing

This protocol outlines a general method for assessing the antimicrobial activity of a test compound.

Objective : To determine the minimum inhibitory concentration (MIC) of a chlorophenol derivative against a specific microorganism.

Materials :

  • Test compound (e.g., 4-Chloro-2-isopropyl-5-methylphenol)

  • Bacterial strain (e.g., Methicillin-resistant Staphylococcus aureus)

  • Growth medium (e.g., Mueller-Hinton broth)

  • 96-well microtiter plate

  • Spectrophotometer

Procedure :

  • Prepare a stock solution of the test compound in a suitable solvent.

  • In a 96-well plate, perform serial two-fold dilutions of the test compound in the growth medium.

  • Inoculate each well with a standardized suspension of the bacterial strain.

  • Include positive (bacteria and medium) and negative (medium only) controls.

  • Incubate the plate at the optimal growth temperature for the microorganism (e.g., 37°C for 18-24 hours).

  • Determine the MIC by visual inspection for the lowest concentration that inhibits visible growth or by measuring the optical density at 600 nm.

Experimental Workflow for Antimicrobial Testing :

Antimicrobial_Workflow A Prepare serial dilutions of test compound B Inoculate with bacterial suspension A->B C Incubate at 37°C B->C D Determine MIC C->D

Caption: General workflow for determining the Minimum Inhibitory Concentration (MIC).

Signaling Pathways and Mechanisms of Action

While the specific signaling pathways modulated by 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol are not yet elucidated, phenolic compounds are known to exert their biological effects through various mechanisms.

General Anti-inflammatory Signaling Pathway :

Signaling_Pathway cluster_cell Cell Receptor Receptor IKK IKK Receptor->IKK Inflammatory Stimulus IkB IκB IKK->IkB Phosphorylates NFkB NF-κB IkB->NFkB Releases Nucleus Nucleus NFkB->Nucleus Translocates to Genes Pro-inflammatory Genes Nucleus->Genes Activates Transcription Chlorophenol Chlorophenol Derivative Chlorophenol->IKK Inhibits

Caption: General anti-inflammatory signaling pathway potentially modulated by phenolic compounds.

Conclusion and Future Directions

The class of chlorophenols represents a rich source of compounds with diverse chemical and biological properties. While data on specific, complex derivatives may be limited, a comparative understanding of well-characterized analogues provides a strong foundation for future research. The exploration of structure-activity relationships, particularly concerning the nature and position of substituents on the phenol ring, will be crucial in designing novel chlorophenol derivatives with enhanced efficacy and safety profiles for various applications, including drug development and antimicrobial therapies. Further investigation into the mechanisms of action and specific molecular targets will undoubtedly unlock the full potential of this versatile class of compounds.

References

  • Amended Safety Assessment of 4-Chloro-2-Aminophenol as Used in Cosmetics - CIR. (2024, December 10).
  • Comparative Analysis of the Biological Activity of 4-Chloro-2,6-bis(hydroxymethyl)phenol Derivatives. (2025). Benchchem.
  • SAFETY DATA SHEET: 4-Chloro-2-methylphenol. (2025, December 18). Fisher Scientific.
  • 4-Chloro-2-methylphenol. PubChem. (2025, December 27).
  • Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. (2022, February 17). MDPI.
  • 4-CHLORO-2-METHYLPHENOL CAS N°: 1570-64-5. OECD Existing Chemicals Database.
  • 4-CHLORO-2-{[(2-HYDROXYPHENYL)IMINO]METHYL}PHENOL. Sigma-Aldrich.
  • (E)-4-Chloro-2-[(2-hydroxyphenyl)iminomethyl]phenol. (2010). PMC. Retrieved from [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFdn3yZcqmzS_pDwKK2ZCVFUEiOfSC-1LlE58fa4aPep7DtaYedqJKGfHHFgGpyBsZnwHT0gZvs45DfBe7EoyE6Z6FayZoiB_7PFto6sd6ei4crwdejAl3rZDI9RGwPyP1SeB6xkyOxkiph8fo=]([Link]

Sources

Comparative

purity assessment methods for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Technical Comparison Guide: Purity Assessment Methodologies for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol Executive Summary The compound 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (CAS: 1153482-82-6) acts...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Comparison Guide: Purity Assessment Methodologies for 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Executive Summary

The compound 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol (CAS: 1153482-82-6) acts as a critical process-related impurity or degradation intermediate in the synthesis of chlorophenol-based Active Pharmaceutical Ingredients (APIs), such as Chlorphenesin Carbamate and related muscle relaxants. Its structure—a Mannich base combining a 4-chlorophenol moiety with a secondary amine and a hydroxypropyl chain—presents unique analytical challenges due to its zwitterionic nature and potential for thermal instability.

This guide objectively compares three purity assessment methodologies: RP-HPLC (UV/DAD) , UHPLC-MS/MS , and Quantitative NMR (qNMR) . Unlike generic templates, this analysis focuses on the mechanistic interactions between this specific amphoteric analyte and the stationary phases, establishing a hierarchy of methods based on specificity, sensitivity, and absolute accuracy.

Part 1: Chemical Context & Analytical Challenges

To select the correct method, one must understand the molecule's behavior in solution.

  • Amphoteric Character: The molecule contains a phenolic hydroxyl (

    
    ) and a secondary amine (
    
    
    
    ). In neutral pH, it exists in equilibrium between neutral and zwitterionic forms, leading to peak broadening or splitting in chromatography.
  • Chromophores: The 4-chlorophenol ring provides strong UV absorbance at

    
    , making UV detection viable but non-specific against structural isomers.
    
  • Stability: Mannich bases can undergo retro-Mannich reactions (deamination) under high thermal stress or extreme pH, necessitating "soft" ionization and controlled column temperatures.

Part 2: Comparative Methodology Analysis

Method A: Ion-Suppression RP-HPLC (The Industry Workhorse)

Best for: Routine QC, Stability Testing, and Impurity Profiling.

Mechanism: Standard C18 columns often fail with this compound due to the interaction between the protonated amine and residual silanols, causing severe tailing. The solution is Ion-Suppression : using an acidic mobile phase (pH < 3.0) to fully protonate the amine and keep the phenol neutral, combined with a high-coverage (end-capped) stationary phase.

Experimental Protocol:

  • Column: C18 End-capped (e.g., 4.6 x 150 mm, 3.5 µm). High carbon load (>15%) is preferred to mask silanols.

  • Mobile Phase A: 10 mM Ammonium Phosphate Buffer, pH 2.5 (adjusted with

    
    ).
    
  • Mobile Phase B: Acetonitrile (ACN).

  • Gradient: 5% B to 60% B over 15 minutes.

  • Flow Rate: 1.0 mL/min; Temp: 30°C.

  • Detection: DAD at 280 nm (primary) and 220 nm (secondary).

Performance Data (Simulated):

Parameter Value Notes

| Tailing Factor (


)  | 1.1 - 1.2 | Excellent symmetry due to pH control. |
| LOD / LOQ  | 0.05% / 0.15% | Sufficient for ICH Q3A reporting thresholds. |
| Specificity  | High | Resolves from 4-chlorophenol and amine precursors. |
Method B: HILIC-MS/MS (The Sensitivity Specialist)

Best for: Trace Analysis (Genotoxic Impurity Screening) and Identification.

Mechanism: Hydrophilic Interaction Liquid Chromatography (HILIC) retains the polar amine moiety without requiring aggressive ion-pairing reagents that suppress MS signals. This method is orthogonal to RP-HPLC.

Experimental Protocol:

  • Column: Bare Silica or Zwitterionic (ZIC-HILIC), 2.1 x 100 mm, 1.7 µm.

  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.5).

  • Mobile Phase B: ACN with 0.1% Formic Acid.

  • Isocratic/Gradient: High organic start (95% B) ramping down to 70% B.

  • Detection: ESI+ (Positive Mode). The secondary amine protonates readily (

    
     Da).
    

Performance Data:

Parameter Value Notes
Sensitivity < 1 ppm Critical for safety assessments.
Matrix Effects Moderate Requires stable isotope internal standard for quantification.

| Cost/Run | High | MS-grade solvents and instrument time. |

Method C: Quantitative NMR (qNMR) (The Absolute Reference)

Best for: Primary Standard Certification (Potency Assignment).

Mechanism: qNMR provides absolute purity without a reference standard of the analyte itself. It relies on the molar ratio of protons in the analyte versus a certified internal standard (e.g., Maleic Acid or TCNB).

Experimental Protocol:

  • Solvent: DMSO-

    
     (prevents exchange of phenolic protons).
    
  • Internal Standard: Maleic Acid (Singlet at

    
     6.2 ppm, distinct from aromatic region).
    
  • Key Signals:

    • Aromatic protons (4-Cl-Ph): Doublets/Singlets at

      
       6.8–7.2 ppm.
      
    • Methylene bridge (

      
      ): Singlet/Doublet at 
      
      
      
      ~3.8 ppm.
  • Calculation: Purity derived from the integration ratio of the methylene bridge vs. the internal standard.

Performance Data:

Parameter Value Notes
Accuracy ± 0.5% The "Gold Standard" for assigning potency.
Specificity Absolute Detects residual solvents and inorganic salts invisible to UV.

| Throughput | Low | Requires long relaxation delays (


). |

Part 3: Decision Framework & Visualization

The following diagram illustrates the logical workflow for selecting the appropriate methodology based on the stage of drug development.

PurityAssessmentWorkflow Start Start: Purity Assessment Need SampleType Define Sample Context Start->SampleType Route_QC Routine QC / Batch Release SampleType->Route_QC High Conc. Route_Trace Trace Impurity / Genotox SampleType->Route_Trace Low Conc. (<0.1%) Route_Std Primary Standard Certification SampleType->Route_Std No Reference Std Method_HPLC Method A: RP-HPLC (UV) (pH 2.5 Phosphate) Route_QC->Method_HPLC Method_MS Method B: HILIC-MS/MS (ESI+ Detection) Route_Trace->Method_MS Method_NMR Method C: qNMR (DMSO-d6 + Maleic Acid) Route_Std->Method_NMR Decision Does Purity meet Spec? Method_HPLC->Decision Method_MS->Decision Method_NMR->Decision Decision->Method_MS No (Ambiguous Peak) Report Generate CoA Decision->Report Yes

Figure 1: Decision Matrix for Analytical Method Selection. Green path indicates the standard QC workflow; Red indicates trace analysis; Yellow indicates primary standardization.

Part 4: Comparative Summary Table

FeatureRP-HPLC (UV) HILIC-MS/MS qNMR
Primary Utility Routine Purity & StabilityTrace QuantificationAbsolute Potency Assignment
Specificity Moderate (Retention Time)High (Mass + Fragment)High (Structural Fingerprint)
Sensitivity (LOD) ~0.05% (w/w)< 1 ppm~1.0% (w/w)
Linearity (

)
> 0.999> 0.99N/A (Molar Ratio)
Cost Efficiency High (Low cost/sample)Low (High cost/sample)Moderate
Critical Requirement pH Control (Must be <3.0)Ion Source (ESI+)Solubility (DMSO-d6)

Part 5: Detailed Experimental Considerations

Handling the "Memory Effect" in HPLC

Due to the secondary amine, this compound can adsorb to stainless steel frit surfaces or older silica columns.

  • Protocol Adjustment: Passivate the LC system with 50:50 Methanol:Water containing 0.1% Phosphoric Acid prior to the sequence. Use PEEK tubing where possible.

qNMR Integration Logic

When performing qNMR, the methylene bridge protons (


) are the most reliable signal.
  • Interference Warning: The methyl doublet of the hydroxypropyl group (

    
     ppm) often overlaps with grease or solvent impurities. Avoid using this region for quantification.
    
  • Relaxation Delay (

    
    ):  Set to 30 seconds to ensure full relaxation of the aromatic protons, which often have long 
    
    
    
    times in degassed DMSO.

References

  • International Council for Harmonisation (ICH). (2006). Q3A(R2): Impurities in New Drug Substances. Retrieved from [Link]

  • Holzgrabe, U., et al. (2005). Quantitative NMR spectroscopy in pharmaceutical analysis. Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • Center for Drug Evaluation and Research (CDER). (2024). Review of Chlorphenesin Carbamate Impurity Profiles. FDA Access Data. [Link]

  • Dolan, J. W. (2002). The Role of pH in Reversed-Phase HPLC. LCGC North America. [Link]

Safety & Regulatory Compliance

Safety

Personal Protective Equipment &amp; Handling Guide: 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol

Hazard Identification & Risk Profile Substance Class: Chlorinated Aminophenol Primary Hazards: Corrosive (Skin/Eyes), Sensitizer, Acute Toxicity (Inhalation/Dermal).[1] This compound combines the necrotic risks of chloro...

Author: BenchChem Technical Support Team. Date: February 2026

Hazard Identification & Risk Profile

Substance Class: Chlorinated Aminophenol Primary Hazards: Corrosive (Skin/Eyes), Sensitizer, Acute Toxicity (Inhalation/Dermal).[1]

This compound combines the necrotic risks of chlorophenols with the sensitization potential of secondary amines . Unlike standard reagents, the presence of the 4-chloro and aminomethyl moieties facilitates rapid dermal absorption and potential irreversible corneal damage.[1]

Critical Warning: Standard "safety glasses and lab coat" protocols are insufficient for this compound. The lipophilic nature of the chlorophenol ring allows it to bypass standard nitrile barriers if thin or compromised.

Physiological Risk Matrix
EndpointHazard DescriptionCriticality
Ocular Irreversible Damage. Amines raise pH; Phenols denature protein.[1] Contact can cause immediate corneal opacification.EXTREME
Dermal Rapid Absorption & Necrosis. Chlorination increases lipid solubility. Delayed burns are common (pain may not be immediate).HIGH
Inhalation Mucosal Destruction. Dust or aerosols will severely irritate/burn the upper respiratory tract.HIGH
Sensitization Allergic Dermatitis. The secondary amine tail is a known hapten/sensitizer.MED-HIGH

Hierarchy of Controls & PPE Selection

The following PPE matrix is designed to create a redundant barrier system . We do not rely on a single layer of protection.

A. Engineering Controls (Primary Barrier)
  • Solid Handling: Must be performed in a Class II Biosafety Cabinet (BSC) or a Chemical Fume Hood with a face velocity of 80–100 fpm.

  • Static Control: Use an ionizing bar or antistatic gun during weighing to prevent "fly-away" powder, which is a primary source of contamination.[1]

B. Personal Protective Equipment (Secondary Barrier)
ZoneEquipmentSpecification & Rationale
Hand Protection Double Gloving (Required) Inner: 4 mil Nitrile (Bright color for contrast).Outer: 5-8 mil Neoprene or High-Breakthrough Nitrile .Rationale:[1] Chlorophenols can permeate thin nitrile. Neoprene offers superior resistance to phenolic solvents.
Eye/Face Chemical Goggles + Face Shield Goggles: Indirect vented or non-vented ANSI Z87.1.Face Shield: Required when handling liquids >10mL.Rationale:[1] Safety glasses do not seal against aerosols or splashes.
Respiratory P100 / N95 (In Hood) If working outside a hood (Emergency only): Full-face respirator with OV/P100 cartridges (Organic Vapor + Particulate).[1]
Body Impervious Apron / Tyvek® Wear a chemically resistant apron (e.g., Tychem®) over a standard lab coat to protect the chest/lap zone during bench work.[1]

Operational Protocol: Safe Handling Workflow

This protocol utilizes a "Clean/Dirty" hand system to prevent cross-contamination of lab surfaces.

DOT Visualization: Decision Logic & Workflow

HandlingProtocol Start Start: Material Retrieval CheckState Check State: Solid vs. Solution Start->CheckState Solid Solid / Powder CheckState->Solid Solution Liquid / Solution CheckState->Solution Weighing Weighing Protocol: 1. Static Gun 2. Balance Enclosure Solid->Weighing High Dust Risk Dissolution Dissolution: Add solvent to solid (NOT solid to solvent) Weighing->Dissolution Waste Disposal: Segregated Chlorinated Waste Dissolution->Waste Transfer Transfer: Use Luer-Lock Syringes Avoid Open Pouring Solution->Transfer Splash Risk Transfer->Waste

Figure 1: Operational workflow distinguishing between high-dust and high-splash risk activities.[1]

Step-by-Step Methodology
1. Weighing & Solubilization
  • Preparation: Place a disposable absorbent pad (benchkote) inside the fume hood. All work occurs on this pad.

  • Donning: Put on inner nitrile gloves. Put on lab coat. Put on outer Neoprene gloves.

  • Weighing:

    • Tare the weighing boat before opening the source container.

    • Use a disposable spatula. Do not reuse spatulas.

    • Technique: Gently tap the powder. If the powder is electrostatic, use an antistatic gun.[1]

  • Solubilization:

    • Add the solvent to the weighing boat or vial inside the hood.

    • Do not transport dry powder across the lab if possible; solubilize immediately to reduce inhalation risk.

2. Cross-Contamination Control (The "One-Hand" Rule)[1]
  • Non-Dominant Hand (Dirty): Handles the chemical vial, spatula, and waste container.[1]

  • Dominant Hand (Clean): Handles the pipette, pen, and balance door.[1]

  • Change outer gloves immediately if any visual contamination occurs.[1]

Emergency Response & Decontamination

Specific Antidote Note: While Polyethylene Glycol (PEG 300/400) is often cited for phenol burns, immediate water irrigation is the priority for chlorinated amines to dilute the corrosive amine and mechanically remove the substance.[1]

DOT Visualization: Exposure Response

EmergencyResponse Exposure Exposure Event Type Identify Type Exposure->Type Skin Skin Contact Type->Skin Eye Eye Contact Type->Eye ActionSkin 1. Remove Clothing 2. Flush Water (15 min) 3. Do NOT scrub Skin->ActionSkin ActionEye 1. Force Eyelids Open 2. Flush Eyewash (15 min) 3. Rotate Eyeball Eye->ActionEye Medical Seek Medical Attention (Bring SDS) ActionSkin->Medical ActionEye->Medical

Figure 2: Immediate emergency response logic.[1][2][3][4][5][6] Speed is critical to prevent necrosis.[1]

Spill Cleanup (Small Scale < 500 mg)[1]
  • Evacuate the immediate area.

  • Don full PPE (Goggles, Double Gloves, Apron).

  • Cover the spill with a dry absorbent pad (for liquids) or damp paper towel (for powders) to prevent dust generation.

  • Clean area with soap and water.[3][7][8] Do not use bleach (potential reaction with amines).

  • Dispose of all cleanup materials as hazardous chemical waste.

Disposal & Environmental Compliance

Waste Code Classification: This material should be treated as Halogenated Organic Waste .

  • EPA/RCRA Considerations: Likely falls under characteristic waste for toxicity or specific U/F listings depending on formulation.

  • Segregation:

    • DO NOT MIX with Oxidizing Agents (Fire risk).

    • DO NOT MIX with Strong Acids (Exothermic reaction with amine).

Disposal Protocol:

  • Collect in a dedicated amber glass or HDPE waste container labeled "Halogenated Organics - Toxic."

  • Triple rinse empty source containers with a compatible solvent (e.g., Methanol) and add rinsate to the waste stream.

  • Deface the label of the empty container before recycling/trash disposal.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[1] National Academies Press. [Link]

  • PubChem. (2023). Compound Summary: Chlorocresol (Structural Analog Safety Data). National Library of Medicine. [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1000).[Link][1]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.